3-Bromo-4-chlorothiophene

• CAS: 36155-88-1

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Bromo-4-chlorothiophene for Researchers and Drug Development Professionals

An Essential Halogenated Heterocycle for Advanced Organic Synthesis

Introduction: 3-Bromo-4-chlorothiophene is a disubstituted thiophene carrying a bromine atom at the 3-position and a chlorine atom at the 4-position. This unique arrangement of halogens on the thiophene ring imparts distinct reactivity, making it a valuable building block for the synthesis of complex organic molecules. Its CAS number is 36155-88-1.[1] In the pharmaceutical and materials science sectors, halogenated heterocycles like 3-Bromo-4-chlorothiophene are of significant interest due to their utility in creating novel compounds with tailored electronic and biological properties. This guide provides a comprehensive overview of the properties, synthesis, reactivity, and safety considerations for 3-Bromo-4-chlorothiophene, aimed at supporting its effective application in research and development.

Key Physicochemical and Safety Data

A thorough understanding of the physicochemical properties and safety profile of a reagent is paramount for its safe handling and successful application in experimental work.

Physicochemical Properties

Property	Value for 3-Bromo-4-chlorothiophene	Reference	Value for 3-Bromo-4-methylthiophene (for comparison)	Reference
CAS Number	36155-88-1	[1]	30318-99-1	[2]
Molecular Formula	C₄H₂BrClS	[1]	C₅H₅BrS	[2]
Molecular Weight	197.48 g/mol	[1]	177.06 g/mol	[2]
Boiling Point	Not available	179-183 °C at 770 mmHg	[2]
Density	Not available	1.584 g/mL at 25 °C	[2]
Refractive Index	Not available	n20/D 1.579	[2]

Note: The properties for 3-bromo-4-methylthiophene are provided as a general reference and may not be representative of 3-bromo-4-chlorothiophene.

Safety and Handling

3-Bromo-4-chlorothiophene is classified as an irritant and is harmful if swallowed, in contact with skin, or if inhaled.[1] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times when handling this compound. Work should be conducted in a well-ventilated fume hood.

GHS Hazard Statements: [1]

• H302: Harmful if swallowed

• H312: Harmful in contact with skin

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H332: Harmful if inhaled

• H335: May cause respiratory irritation

Storage: Store in a cool, dry, and dark place in a tightly sealed container.

Synthesis and Reactivity

The synthesis of 3,4-dihalogenated thiophenes can be challenging due to the directing effects of the sulfur atom in the thiophene ring, which favors substitution at the 2- and 5-positions. However, several strategies can be envisioned for the preparation of 3-Bromo-4-chlorothiophene.

Conceptual Synthesis Workflow

A potential synthetic route to 3-Bromo-4-chlorothiophene could involve the selective halogenation of a suitable thiophene precursor. One plausible approach starts from 3-chlorothiophene, which would require regioselective bromination at the 4-position. Alternatively, a halogen dance reaction or metal-halogen exchange from a polyhalogenated thiophene followed by quenching with a chlorine source could be explored.

Caption: Potential synthetic pathways to 3-Bromo-4-chlorothiophene.

Reactivity and Applications in Cross-Coupling Reactions

The presence of two distinct halogen atoms at the 3 and 4 positions makes 3-Bromo-4-chlorothiophene a versatile substrate for sequential cross-coupling reactions. The carbon-bromine bond is generally more reactive than the carbon-chlorine bond in palladium-catalyzed cross-coupling reactions, allowing for selective functionalization at the 3-position. This can be followed by a subsequent coupling reaction at the 4-position under more forcing conditions. This differential reactivity is a key feature that enables the construction of complex, unsymmetrically substituted thiophene derivatives.

Common cross-coupling reactions where 3-Bromo-4-chlorothiophene could be a valuable substrate include:

• Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds.

• Stille Coupling: Reaction with organostannanes.

• Heck Reaction: Reaction with alkenes.

• Sonogashira Coupling: Reaction with terminal alkynes.

• Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds.

Caption: Sequential functionalization of 3-Bromo-4-chlorothiophene.

Spectroscopic Characterization

Spectroscopic data is essential for confirming the identity and purity of a chemical compound. While a comprehensive public database of spectra for 3-Bromo-4-chlorothiophene is not available, the expected spectral features can be predicted based on its structure.

• ¹H NMR: The spectrum would be expected to show two doublets in the aromatic region (typically δ 7.0-8.0 ppm), corresponding to the two protons on the thiophene ring. The coupling constant between these two protons would be characteristic of adjacent protons on a thiophene ring.

• ¹³C NMR: The spectrum would show four signals in the aromatic region, corresponding to the four carbon atoms of the thiophene ring. The signals for the carbons bearing the halogen atoms would be expected to be shifted downfield.

• IR Spectroscopy: The spectrum would exhibit characteristic C-H stretching vibrations for the aromatic protons, as well as C-S and C-X (X = Br, Cl) stretching vibrations.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecular weight of the compound (197.48 g/mol ). The isotopic pattern of the molecular ion peak would be characteristic of a compound containing one bromine atom and one chlorine atom.

Conclusion

3-Bromo-4-chlorothiophene is a valuable and versatile building block for organic synthesis, particularly in the fields of medicinal chemistry and materials science. Its unique substitution pattern allows for selective, sequential functionalization, enabling the creation of a wide array of complex thiophene derivatives. While the availability of detailed experimental data is limited, this guide provides a foundational understanding of its properties, potential synthetic routes, and reactivity. Researchers and drug development professionals can leverage this information to explore the potential of 3-Bromo-4-chlorothiophene in their synthetic endeavors.

References

• PubChem. 3-Bromo-4-chlorothiophene. [Link]

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An In-depth Technical Guide to 3-Bromo-4-chlorothiophene

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Abstract

This guide provides a comprehensive technical overview of 3-Bromo-4-chlorothiophene, a halogenated heterocyclic compound of significant interest in organic synthesis. Its unique substitution pattern makes it a valuable building block for the development of novel pharmaceutical agents and advanced materials. This document details its core physicochemical properties, provides validated protocols for its synthesis and purification, explores its chemical reactivity, and discusses its applications, with a focus on providing actionable insights for researchers and development professionals.

Molecular Identity and Physicochemical Profile

3-Bromo-4-chlorothiophene is a disubstituted thiophene ring, a five-membered aromatic heterocycle containing a sulfur atom. The strategic placement of a bromine and a chlorine atom at the 3 and 4 positions, respectively, imparts distinct reactivity and properties to the molecule.

Key Identifiers and Properties:

Property	Value	Source(s)
IUPAC Name	3-bromo-4-chlorothiophene	[1]
CAS Number	36155-88-1	[1][2]
Molecular Formula	C₄H₂BrClS	[1][2]
Molecular Weight	197.48 g/mol	[1][2]
Canonical SMILES	C1=C(C(=CS1)Br)Cl	[1]
InChIKey	VNCFHBFARUKCOA-UHFFFAOYSA-N	[1]
Physical Form	Not specified; likely a liquid or low-melting solid	Inferred
Boiling Point	Not explicitly available; related compounds suggest >150°C	[3]
Storage Temperature	2-8°C, sealed in dry, dark conditions	[4]

Synthesis Protocol: Selective Halogenation

The synthesis of 3-Bromo-4-chlorothiophene requires a controlled approach to achieve the desired 3,4-disubstitution pattern, avoiding the formation of other isomers. While a specific, published, step-by-step synthesis for this exact molecule is not prevalent, a general and robust methodology can be adapted from established thiophene halogenation chemistry. The following protocol is a representative example based on common synthetic strategies for related compounds.[5][6]

Principle: The synthesis leverages the selective dehalogenation of a polyhalogenated thiophene precursor. This method offers high regiochemical control, which is crucial for obtaining the desired isomer. An alternative approach involves the direct, controlled halogenation of a suitable thiophene starting material.

Experimental Protocol: Debromination of 2,3,5-Tribromothiophene (Adapted)

This protocol is a modification of a well-established procedure for creating 3-bromothiophene and can be adapted for similar syntheses.[6] The core principle is the preferential removal of halogens at the alpha-positions (2 and 5) of the thiophene ring using a reducing agent like zinc dust in an acidic medium.

Step 1: Reaction Setup

• Equip a three-necked, round-bottom flask (appropriate volume for the scale) with a mechanical stirrer, a reflux condenser, and a dropping funnel.

• Charge the flask with water and zinc dust. Begin vigorous stirring.

• Carefully add acetic acid to the mixture.

Step 2: Addition of Precursor

• Heat the zinc-acetic acid slurry to reflux.

• Once refluxing, remove the external heat source.

• Add the polyhalogenated thiophene precursor (e.g., a trichlorobromothiophene) dropwise from the dropping funnel at a rate that maintains a gentle reflux from the exothermic reaction.

Step 3: Reaction and Workup

• After the addition is complete, re-apply heat and maintain reflux for several hours to ensure complete dehalogenation at the alpha-positions.

• Arrange the apparatus for distillation and distill the product from the reaction mixture. The product will co-distill with water.

• Separate the organic layer from the aqueous distillate.

• Wash the organic layer sequentially with a dilute sodium carbonate solution (to neutralize residual acid) and then with water.

• Dry the crude product over an anhydrous drying agent (e.g., calcium chloride or magnesium sulfate).

Step 4: Purification

• Purify the dried crude product by fractional distillation under vacuum to obtain pure 3-Bromo-4-chlorothiophene.

Causality and Trustworthiness:

• Why Zinc Dust? Zinc in an acidic medium is a classic and effective reducing agent for selectively removing halogen atoms, particularly those at the more reactive alpha-positions of the thiophene ring.[5]

• Why Acetic Acid? It provides the necessary acidic environment for the zinc reduction to proceed efficiently.

• Self-Validation: The purity of the final product must be confirmed through analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to verify the molecular weight and the specific isomeric structure.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis and purification of 3-Bromo-4-chlorothiophene.

Spectral Characterization

Analytical data is essential for confirming the identity and purity of the synthesized compound. While a complete dataset for 3-Bromo-4-chlorothiophene is not compiled in a single public source, the expected spectral characteristics can be inferred from analysis of its constituent parts and related molecules.[7][8]

• ¹H NMR: The proton NMR spectrum is expected to be simple, showing two doublets in the aromatic region (typically 6.5-8.0 ppm). The coupling constant between these two protons would be characteristic of adjacent protons on a thiophene ring.

• ¹³C NMR: The carbon NMR would display four distinct signals corresponding to the four carbon atoms of the thiophene ring. The signals for the carbons bonded to the halogens (C3 and C4) would be significantly shifted compared to unsubstituted thiophene.

• Mass Spectrometry (MS): The mass spectrum would show a characteristic molecular ion peak (M+). Crucially, the isotopic pattern of this peak would be definitive, showing contributions from the two isotopes of bromine (⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio) and the two isotopes of chlorine (³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio). This complex pattern provides unambiguous confirmation of the elemental composition.

Chemical Reactivity and Synthetic Utility

The utility of 3-Bromo-4-chlorothiophene in drug development and materials science stems from its defined points of reactivity. The two different halogen atoms can be selectively functionalized using various cross-coupling reactions, making it a versatile scaffold.

Key Reaction Pathways:

• Metal-Halogen Exchange: The bromine atom is typically more reactive than the chlorine atom in metal-halogen exchange reactions. Treatment with organolithium reagents (e.g., n-butyllithium) at low temperatures would preferentially replace the bromine, generating a 3-lithio-4-chlorothiophene species.[3] This powerful nucleophile can then be reacted with a wide range of electrophiles (aldehydes, ketones, CO₂, etc.) to install new functional groups at the 3-position.

• Suzuki Coupling: The bromine atom is also more amenable to Palladium-catalyzed Suzuki coupling reactions. Reacting 3-Bromo-4-chlorothiophene with a boronic acid or boronate ester in the presence of a palladium catalyst and a base allows for the formation of a new carbon-carbon bond at the 3-position.

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction can be used to form carbon-nitrogen bonds, introducing amine functionalities that are critical in many pharmaceutical compounds.

• Stille and Sonogashira Couplings: These reactions provide pathways to introduce alkyl, vinyl, or alkynyl groups, further expanding the molecular diversity that can be built from this starting material.

The chlorine atom can also be functionalized, often under more forcing reaction conditions, allowing for sequential and site-selective modifications.

Reactivity Diagram

Caption: Key reaction pathways for functionalizing 3-Bromo-4-chlorothiophene.

Applications in Research and Development

Halogenated thiophenes are foundational building blocks in medicinal chemistry and materials science.[9][10]

• Drug Discovery: The thiophene ring is a well-known bioisostere for the benzene ring, often used to improve metabolic stability, solubility, or to modulate biological activity. 3-Bromo-4-chlorothiophene provides a rigid scaffold upon which complex side chains can be built, targeting a wide range of enzymes and receptors. Its derivatives are investigated as potential kinase inhibitors, anti-inflammatory agents, and anti-infectives.[9]

• Organic Electronics: Thiophene-based polymers are central to the field of organic electronics, finding use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The defined substitution pattern of this molecule allows for the synthesis of well-defined oligomers and polymers with tailored electronic properties.

Safety and Handling

As with all halogenated organic compounds, 3-Bromo-4-chlorothiophene must be handled with appropriate care in a controlled laboratory environment.

• Hazard Statements: It is classified as harmful if swallowed, inhaled, or in contact with skin.[1] It is also known to cause skin and serious eye irritation and may cause respiratory irritation.[1]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a laboratory coat.[11][12] All manipulations should be performed within a certified chemical fume hood to avoid inhalation of vapors.[12][13]

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4][13] The recommended storage temperature is between 2-8°C.[4]

• Disposal: Dispose of waste materials in accordance with local, state, and federal regulations for hazardous chemical waste.

References

• Gronowitz, S. (1959). New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Acta Chemica Scandinavica, 13, 1045-1046. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 3-Bromo-4-chlorothiophene. PubChem Compound Database. Retrieved January 22, 2026, from [Link]

• Google Patents. (n.d.). CN109912396B - Synthetic method of 3-bromo-4-fluorobenzaldehyde.

• Gronowitz, S., & Raznikiewicz, T. (1964). 3-Bromothiophene. Organic Syntheses, 44, 9. Available at: [Link]

• Hagen, J. P. (n.d.). Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. St. Olaf College. Retrieved January 22, 2026, from [Link]

• Wikipedia. (n.d.). 3-Bromothiophene. Retrieved January 22, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Bromothiophene. PubChem Compound Database. Retrieved January 22, 2026, from [Link]

• Mallak Specialties Pvt Ltd. (n.d.). 3-Bromothiophene. Retrieved January 22, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Bromo-4-chlorohexane. PubChem Compound Database. Retrieved January 22, 2026, from [Link]

• Wikipedia. (n.d.). 4-Bromothiophenol. Retrieved January 22, 2026, from [Link]

• Thirunarayanan, G. (2012). IR and NMR spectral studies of 4-bromo-1-naphthyl chalcones-assessment of substituent effects. PubMed. Retrieved January 22, 2026, from [Link]

• ChemSynthesis. (n.d.). 3-bromo-2-(chloromethyl)thiophene. Retrieved January 22, 2026, from [Link]

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synthesis route for 3-Bromo-4-chlorothiophene

An In-Depth Technical Guide to the Synthesis of 3-Bromo-4-chlorothiophene

Abstract

3-Bromo-4-chlorothiophene is a pivotal heterocyclic building block in the fields of medicinal chemistry and materials science. Its unique substitution pattern allows for selective functionalization, making it a valuable intermediate in the synthesis of complex molecular architectures, including pharmaceuticals and organic electronic materials.[1][2] This guide provides a comprehensive overview of the principal synthetic routes to 3-Bromo-4-chlorothiophene, designed for researchers, chemists, and drug development professionals. We will delve into the mechanistic rationale behind key synthetic strategies, present detailed experimental protocols, offer a comparative analysis of the methodologies, and provide essential data for purification, characterization, and safe handling.

Part 1: Introduction to 3-Bromo-4-chlorothiophene

The thiophene ring is a well-established "privileged pharmacophore" in medicinal chemistry, appearing in numerous FDA-approved drugs due to its favorable physicochemical properties and ability to engage in biological interactions.[1] Halogenated thiophenes, in particular, serve as versatile precursors for creating carbon-carbon and carbon-heteroatom bonds through cross-coupling reactions.[2][3]

1.1 Chemical Properties and Structure

Property	Value	Source
CAS Number	36155-88-1	[4][5]
Molecular Formula	C₄H₂BrClS	[4][5]
Molecular Weight	197.48 g/mol	[4][5]
IUPAC Name	3-bromo-4-chlorothiophene	[4]
SMILES	C1=C(C(=CS1)Br)Cl	[4][5]

1.2 Significance and Applications

The distinct electronic and steric environment created by the adjacent bromine and chlorine substituents at the 3- and 4-positions makes 3-Bromo-4-chlorothiophene a highly sought-after intermediate. This arrangement allows for regioselective transformations, such as metal-halogen exchange or cross-coupling reactions, at one position while leaving the other halogen intact for subsequent modifications. This stepwise functionalization is critical in the multi-step synthesis of targeted drug candidates and conjugated polymers for organic electronics.[2][6]

1.3 Synthetic Challenges

The primary challenge in synthesizing 3,4-disubstituted dihalothiophenes lies in achieving precise regiocontrol. The thiophene ring is highly activated towards electrophilic aromatic substitution, often leading to mixtures of isomers.[1] For instance, direct halogenation of thiophene typically favors substitution at the 2- and 5-positions, making the synthesis of 3,4-isomers non-trivial. Therefore, effective strategies must employ starting materials and reaction conditions that overcome these natural reactivity patterns.

Part 2: Strategic Synthesis Routes

The most viable syntheses of 3-Bromo-4-chlorothiophene begin with precursors that establish a portion of the final halogenation pattern, thereby guiding subsequent reactions to the desired positions.

Route A: Synthesis from 3,4-Dibromothiophene via Selective Metal-Halogen Exchange

This is arguably the most direct and regioselective approach, leveraging the subtle differences in reactivity between the two bromine atoms, although typically it relies on statistical monolithiation followed by reaction with an electrophile. The core of this strategy is a low-temperature lithium-halogen exchange.

Mechanistic Rationale: Treatment of 3,4-dibromothiophene with one equivalent of a strong organolithium base, such as n-butyllithium (n-BuLi), at very low temperatures (typically -78 °C) initiates a metal-halogen exchange.[7] This reaction forms a mixture of 3-bromo-4-lithio-thiophene and 4-bromo-3-lithio-thiophene. This organolithium intermediate is a potent nucleophile. Quenching this reactive species with a suitable electrophilic chlorine source, such as N-chlorosuccinimide (NCS) or hexachloroethane (C₂Cl₆), introduces the chlorine atom at the lithiated position to yield the target molecule.

Experimental Protocol: Synthesis from 3,4-Dibromothiophene

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve 3,4-dibromothiophene (1.0 eq) in anhydrous tetrahydrofuran (THF).

• Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Stir the solution for 15 minutes to ensure thermal equilibrium.

• Add n-butyllithium (1.05 eq, typically 1.6 M or 2.5 M in hexanes) dropwise via syringe, ensuring the internal temperature does not rise above -70 °C.

• Stir the resulting mixture at -78 °C for 45-60 minutes.

• Chlorination: In a separate flask, prepare a solution of N-chlorosuccinimide (NCS) (1.1 eq) in anhydrous THF. Add this solution dropwise to the cold organolithium mixture.

• Quenching and Work-up: After stirring for an additional 1-2 hours at -78 °C, allow the reaction to slowly warm to room temperature. Quench the reaction by the slow addition of a saturated aqueous ammonium chloride (NH₄Cl) solution.

• Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by vacuum distillation or silica gel column chromatography to afford pure 3-Bromo-4-chlorothiophene.

Logical Workflow: Route A

Caption: Workflow for the synthesis of 3-Bromo-4-chlorothiophene from 3,4-dibromothiophene.

Route B: Synthesis from 3-Bromothiophene via Electrophilic Chlorination

This route involves the direct chlorination of commercially available 3-bromothiophene. The key challenge is controlling the regioselectivity of the chlorination step.

Mechanistic Rationale: The bromine atom on the thiophene ring is a deactivating group but directs incoming electrophiles to the ortho and para positions. In the case of 3-bromothiophene, the C2 and C5 positions are "ortho" and the C4 position is "meta" relative to the bromine. However, the inherent reactivity of the thiophene ring strongly favors substitution at the α-positions (C2 and C5). Therefore, direct chlorination of 3-bromothiophene can lead to a mixture of products, primarily 3-bromo-2-chlorothiophene and 3-bromo-5-chlorothiophene, with the desired 3-bromo-4-chlorothiophene often being a minor product. Achieving selectivity for the C4 position requires carefully chosen reagents and conditions, potentially using directing groups or specific catalysts to override the natural electronic preferences of the ring.[8] Milder chlorinating agents like sulfuryl chloride (SO₂Cl₂) in a non-polar solvent may offer improved selectivity compared to harsher reagents.[2]

Experimental Protocol: Electrophilic Chlorination of 3-Bromothiophene

• Reaction Setup: To a flask protected from light and equipped with a stirrer and a gas outlet, add 3-bromothiophene (1.0 eq) and a suitable solvent (e.g., carbon tetrachloride or dichloromethane).

• Chlorination: Cool the solution in an ice bath. Add sulfuryl chloride (SO₂Cl₂) (1.0 eq) dropwise.

• Reaction Monitoring: Allow the mixture to stir at 0 °C and then warm to room temperature. Monitor the reaction progress by Gas Chromatography (GC) or Thin Layer Chromatography (TLC) to maximize the formation of the desired isomer.

• Work-up: Upon completion, carefully quench the reaction by pouring it into ice-cold water. Neutralize any remaining acid with a dilute sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with the solvent.

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: After removing the solvent under reduced pressure, the resulting mixture of isomers must be carefully separated. This is typically the most challenging step and often requires fractional distillation under vacuum or preparative chromatography.

Reaction Mechanism: Electrophilic Chlorination

Caption: Generalized mechanism for the electrophilic chlorination of 3-bromothiophene.

Part 3: Comparative Analysis and Strategy Selection

Choosing the optimal synthetic route depends on factors such as starting material availability, required scale, purity specifications, and available equipment.

Feature	Route A: From 3,4-Dibromothiophene	Route B: From 3-Bromothiophene
Starting Material	3,4-Dibromothiophene	3-Bromothiophene
Key Reagents	n-BuLi, NCS	SO₂Cl₂, Cl₂
Regioselectivity	Generally high	Moderate to low; isomer separation required
Number of Steps	One primary transformation	One primary transformation
Overall Yield	Moderate to good, dependent on lithiation efficiency	Variable, highly dependent on isomer separation
Scalability	Challenging due to cryogenic temperatures (-78 °C)	More amenable to large scale, but purification is a bottleneck
Safety Concerns	Pyrophoric n-BuLi, cryogenic conditions	Corrosive and toxic chlorinating agents

Expert Insights:

• For High Purity & Lab Scale: Route A (from 3,4-dibromothiophene) is the preferred method. The high regioselectivity afforded by the metal-halogen exchange pathway simplifies purification, which is a significant advantage for preparing high-purity material for research and development.

• For Potential Scalability & Cost-Effectiveness: Route B (from 3-bromothiophene) may be considered if an efficient method for isomer separation can be developed. 3-Bromothiophene is often more readily available and less expensive than 3,4-dibromothiophene. However, the cost and difficulty of purification can offset these initial savings.

Part 4: Purification and Characterization

Purification: The final product, 3-Bromo-4-chlorothiophene, is typically a liquid at room temperature.

• Vacuum Distillation: This is the most common method for purifying the final product on a larger scale, especially for separating it from non-volatile impurities.

• Silica Gel Chromatography: For smaller scales or for separating close-boiling isomers (as in Route B), column chromatography using a non-polar eluent system (e.g., hexanes) is effective.

Characterization (Expected Data):

• ¹H NMR: The spectrum is expected to show two doublets in the aromatic region (approx. 7.0-7.5 ppm), corresponding to the two protons on the thiophene ring. The coupling constant (J-value) between these two protons will be characteristic of adjacent protons on the thiophene ring.

• ¹³C NMR: The spectrum will display four distinct signals for the four carbon atoms of the thiophene ring.

• Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for a molecule containing one bromine atom (isotopes ⁷⁹Br and ⁸¹Br in ~1:1 ratio) and one chlorine atom (isotopes ³⁵Cl and ³⁷Cl in ~3:1 ratio).[7]

Part 5: Safety and Handling

GHS Hazard Information for 3-Bromo-4-chlorothiophene: [4]

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

• Irritation: Causes skin irritation and serious eye irritation.

• Respiratory: May cause respiratory irritation.

Handling Recommendations:

• Work in a well-ventilated fume hood at all times.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.

• Handle pyrophoric reagents like n-butyllithium and corrosive chlorinating agents with extreme caution and according to established standard operating procedures.

Conclusion

The synthesis of 3-Bromo-4-chlorothiophene is a task that requires careful consideration of regioselectivity. While direct chlorination of 3-bromothiophene is conceivable, the most reliable and selective laboratory-scale method involves a metal-halogen exchange from 3,4-dibromothiophene followed by quenching with an electrophilic chlorine source. This route provides better control over the final product's structure, minimizing complex purification challenges. The choice of synthesis strategy will ultimately be guided by the specific requirements of the research or development program, balancing factors of cost, scale, purity, and safety.

References

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• Atom-Interchange. (n.d.). Mastering Thiophene Chemistry: Synthesis and Reactivity of 3-Bromo-2-iodothiophene. Atom-Interchange. [Link]

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• Khatri, N., et al. (2017). Green Synthesis of Halogenated Thiophenes, Selenophenes and Benzo[b]selenophenes Using Sodium Halides as a Source of Electrophilic Halogens. Molecules. [Link]

• Wang, L., et al. (2007). A new reaction for halogenation of thiophene in coking benzene. Journal of Fuel Chemistry and Technology. [Link]

• ResearchGate. (n.d.). Proposed mechanism for the formation of 3,4-dihalodihydrothiophenes. [Link]

• Naka, H., et al. (1986). NOVEL HALOGENATION OF THIOPHENES WITH BENZENESELENINYL CHLORIDE AND ALUMINUM HALIDE. Heterocycles. [Link]

• Gronowitz, S. (1961). 3-bromothiophene. Organic Syntheses. [Link]

• PubChem. (n.d.). 3-Bromo-4-chlorothiophene. National Center for Biotechnology Information. [Link]

• Gronowitz, S. (1959). New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Acta Chemica Scandinavica. [Link]

• Anderson, M. R., & Walters, D. B. (n.d.). Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. St. Olaf College. [Link]

• Lee, J., et al. (2011). Method for Controlling Bromination of Thiophene Derivatives.

• Cui, Y., et al. (2018). Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides. Beilstein Journal of Organic Chemistry. [Link]

• PubChem. (n.d.). 3,4-Dibromothiophene. National Center for Biotechnology Information. [Link]

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3-Bromo-4-chlorothiophene molecular structure and weight

An In-Depth Technical Guide to 3-Bromo-4-chlorothiophene: Molecular Structure, Properties, and Synthetic Utility

Abstract

3-Bromo-4-chlorothiophene is a halogenated, five-membered heterocyclic compound of significant interest to the chemical, pharmaceutical, and material science sectors. As a bifunctional building block, it possesses two distinct halogen atoms—bromine and chlorine—attached to a thiophene core. This unique substitution pattern allows for selective and sequential chemical transformations, making it a valuable intermediate in the synthesis of complex organic molecules. This guide provides a comprehensive overview of its molecular structure, physicochemical properties, logical synthetic considerations, and key applications, with a focus on its utility for researchers and professionals in drug development and materials engineering.

Chemical Identity and Physicochemical Properties

Accurate identification and understanding of a compound's fundamental properties are critical for its effective use in research and development. The key identifiers and computed physicochemical properties for 3-Bromo-4-chlorothiophene are summarized below.

Identifier	Value	Source
IUPAC Name	3-bromo-4-chlorothiophene	PubChem[1]
CAS Number	36155-88-1	PubChem[1]
Molecular Formula	C₄H₂BrClS	PubChem[1]
Molecular Weight	197.48 g/mol	PubChem[1]
Monoisotopic Mass	195.87491 Da	PubChem[1]
Canonical SMILES	C1=C(C(=CS1)Br)Cl	PubChem[1]
InChI	InChI=1S/C4H2BrClS/c5-3-1-7-2-4(3)6/h1-2H	PubChem[1]
InChIKey	VNCFHBFARUKCOA-UHFFFAOYSA-N	PubChem[1]

Molecular Structure and Elucidation

The structure of 3-Bromo-4-chlorothiophene is defined by a central thiophene ring, which is an aromatic heterocycle containing one sulfur atom. The ring is substituted at the C3 position with a bromine atom and at the adjacent C4 position with a chlorine atom. This specific arrangement of substituents dictates the molecule's reactivity and steric profile.

The numbering of the thiophene ring begins at the sulfur atom (position 1) and proceeds around the ring. The presence of two different halogens at adjacent positions (vicinal) offers significant opportunities for regioselective chemistry, a crucial aspect for synthetic chemists aiming to build complex molecular architectures.

Caption: 2D molecular structure of 3-Bromo-4-chlorothiophene.

Synthetic Pathways and Chemical Reactivity

Conceptual Synthetic Workflow

While specific, peer-reviewed protocols for the direct synthesis of 3-Bromo-4-chlorothiophene are not broadly published, a logical synthetic strategy can be devised based on established organosulfur chemistry. The primary challenge lies in achieving the correct regiochemistry of the two different halogen substituents. A plausible approach involves the selective halogenation of a pre-functionalized thiophene derivative. For instance, starting with a directing group at either the C2 or C3 position could guide the sequential introduction of bromine and chlorine atoms to the desired C3 and C4 positions, followed by the removal of the directing group.

The workflow below illustrates this conceptual process, emphasizing the strategic steps required to control the placement of the halogens.

Caption: Conceptual workflow for the synthesis of 3-Bromo-4-chlorothiophene.

Key Reactivity Insights

The synthetic value of 3-Bromo-4-chlorothiophene stems from the differential reactivity of the carbon-bromine (C-Br) and carbon-chlorine (C-Cl) bonds.

• Metal-Halogen Exchange: The C-Br bond is significantly more reactive towards organolithium reagents (e.g., n-butyllithium) than the C-Cl bond. This allows for selective metal-halogen exchange at the C3 position to generate a 3-lithiothiophene intermediate. This powerful nucleophile can then be reacted with a wide range of electrophiles to introduce new functional groups exclusively at the C3 position, leaving the C4-Cl bond intact for subsequent transformations. The synthesis of 3-lithiothiophene from 3-bromothiophene is a well-established precedent for this type of reaction[2].

• Cross-Coupling Reactions: The C-Br bond is also more susceptible to oxidative addition in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Heck reactions) compared to the C-Cl bond. This reactivity difference enables the selective formation of a new carbon-carbon or carbon-heteroatom bond at the C3 position. Subsequently, under more forcing reaction conditions, the C-Cl bond can be engaged in a second, different cross-coupling reaction, providing a stepwise pathway to construct highly complex and diverse molecular scaffolds.

Applications in Research and Drug Development

Halogenated aromatic compounds are fundamental building blocks in modern synthetic chemistry.[3] 3-Bromo-4-chlorothiophene, with its dual-halogen functionality, is an exemplary reagent for constructing molecules with potential biological activity or unique material properties.

• Pharmaceutical Development: The thiophene nucleus is a well-known bioisostere for the benzene ring and is present in numerous approved drugs. The ability to selectively functionalize the 3- and 4-positions of the thiophene ring makes this compound an attractive starting material for generating libraries of novel compounds for drug discovery screening. For instance, 3-bromothiophene is a known precursor to the antibiotic timentin and the vasodilator cetiedil[4].

• Agrochemicals: Similar to pharmaceuticals, the development of new pesticides and herbicides often relies on halogenated aromatic intermediates to create active ingredients with desired efficacy and environmental profiles.[3]

• Organic Electronics & Material Science: Oligo- and polythiophenes are cornerstone materials in organic electronics, used in applications such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Functionalized thiophene monomers, like derivatives of 3-Bromo-4-chlorothiophene, are essential for tuning the electronic properties, solubility, and morphology of these advanced materials.

Safety, Handling, and Storage

As a halogenated organic compound, 3-Bromo-4-chlorothiophene requires careful handling to minimize exposure and risk.

• Hazard Identification: According to the Globally Harmonized System (GHS) classifications, this compound is considered harmful if swallowed, harmful in contact with skin, and harmful if inhaled.[1] It is also known to cause skin irritation and serious eye irritation and may cause respiratory irritation.[1]

• Recommended Handling: All manipulations should be conducted in a certified chemical fume hood. Personnel must wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves.

• Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

Conclusion

3-Bromo-4-chlorothiophene is a highly versatile and synthetically valuable intermediate. Its molecular structure, characterized by vicinal bromine and chlorine substituents on a thiophene core, provides a platform for selective, stepwise functionalization through well-established chemical methodologies like metal-halogen exchange and palladium-catalyzed cross-coupling. For researchers and scientists in drug development and material science, this compound represents a powerful tool for the rational design and synthesis of novel, high-value molecules. Proper understanding of its properties, reactivity, and handling requirements is paramount to unlocking its full synthetic potential.

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Introduction: The Strategic Importance of 3,4-Disubstituted Thiophenes

An In-Depth Technical Guide to the Electrophilic Substitution of 3,4-Disubstituted Thiophenes

The thiophene nucleus is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous pharmaceuticals, organic conductors, and advanced materials.[1] While the general electrophilic substitution of thiophene is well-understood, the regiochemical outcome in 3,4-disubstituted systems presents a nuanced challenge critical for the rational design of complex molecules. Thiophene's aromatic character, derived from the delocalization of the sulfur atom's lone pair electrons into the π-system, renders it significantly more reactive towards electrophiles than benzene.[2][3] This heightened reactivity, however, demands precise control to achieve selective functionalization, particularly when the primary sites of attack—the C2 and C5 positions—are chemically distinct due to the influence of substituents at the C3 and C4 positions.

This guide provides a comprehensive analysis of the factors governing electrophilic substitution on 3,4-disubstituted thiophenes. We will dissect the interplay of electronic and steric effects, offer field-proven experimental protocols, and present a predictive framework for researchers engaged in the synthesis of novel thiophene-based compounds.

Part 1: Theoretical Foundations of Regioselectivity

The prediction of the major product in the electrophilic aromatic substitution (SEAr) of a 3,4-disubstituted thiophene hinges on a robust understanding of fundamental electronic principles and steric constraints. The reaction proceeds via a cationic intermediate, known as a Wheland intermediate or σ-complex, and the regiochemical outcome is determined by the relative stability of the possible intermediates.[4]

The Intrinsic Reactivity of the Thiophene Ring

The thiophene ring is inherently more susceptible to electrophilic attack than benzene.[2] The sulfur atom can effectively stabilize the positive charge in the Wheland intermediate through resonance, particularly when the attack occurs at the C2 (or C5) position, which is adjacent to the heteroatom. This results in a lower activation energy for substitution at the α-positions compared to the β-positions (C3 and C4). In a 3,4-disubstituted thiophene, the only available positions for substitution are C2 and C5, making the directing influence of the existing substituents the paramount factor.

The Decisive Role of Substituent Electronic Effects

Substituents at the C3 and C4 positions govern the nucleophilicity of the available C2 and C5 positions through a combination of inductive and resonance effects.[5]

• Electron-Donating Groups (EDGs): These groups (e.g., -OR, -NR₂, -Alkyl) increase the electron density of the thiophene ring, making it more nucleophilic and thus more reactive towards electrophiles.[6][7] They are known as activating groups and direct incoming electrophiles to the ortho and para positions.[7] In the context of a 3,4-disubstituted thiophene, an EDG at C3 will strongly activate the adjacent C2 position.

• Electron-Withdrawing Groups (EWGs): These groups (e.g., -NO₂, -CN, -COR, -SO₃H) decrease the ring's electron density, reducing its nucleophilicity and reactivity.[6][8] They are termed deactivating groups. With the exception of halogens, EWGs are typically meta-directors.[6] An EWG at C4 will deactivate the adjacent C5 position, making it a less favorable site for electrophilic attack.

The interplay between these effects dictates the regioselectivity:

• Scenario A: Synergistic Directing Effects (One EDG, One EWG): This is the most predictable scenario. A 3-EDG, 4-EWG substitution pattern results in powerful directing synergy. The EDG at C3 activates the C2 position, while the EWG at C4 deactivates the C5 position. Electrophilic attack will occur almost exclusively at C2.

• Scenario B: Competing Directing Effects (Two EDGs or Two EWGs): When both substituents are of the same class, the outcome is a balance of their activating/deactivating strengths and steric properties.

  • Two EDGs: The ring is highly activated. The stronger donating group will exert more influence. If their electronic effects are similar, steric hindrance often becomes the deciding factor.

  • Two EWGs: The ring is strongly deactivated, often requiring harsher reaction conditions. The position of attack will be the one that is least deactivated.

The Influence of Steric Hindrance

Steric effects, arising from the physical bulk of the substituents and the incoming electrophile, play a critical role, especially when electronic effects are ambiguous or competing.[9][10] If the C3 substituent is sterically demanding (e.g., a tert-butyl group), it can impede the approach of an electrophile to the C2 position, potentially favoring substitution at the more accessible C5 position, even if it is electronically less favored.[9]

Part 2: Core Experimental Protocols & Mechanistic Insights

The choice of reagents and reaction conditions is paramount for achieving high yields and selectivity in the functionalization of 3,4-disubstituted thiophenes. The high reactivity of the thiophene core necessitates conditions that are often milder than those used for benzene.

Halogenation (Bromination)

Bromination is a fundamental transformation. While elemental bromine can be used, it often leads to polysubstitution. N-Bromosuccinimide (NBS) is a preferred reagent for controlled monobromination.

Protocol 1: Regioselective Bromination using NBS

• Reactant Preparation: Dissolve the 3,4-disubstituted thiophene (1.0 equiv.) in a suitable solvent such as tetrahydrofuran (THF) or acetonitrile in a round-bottom flask.

• Reaction Setup: Protect the reaction from light by wrapping the flask in aluminum foil. Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add N-Bromosuccinimide (1.0-1.1 equiv.) portion-wise to the stirred solution over 15 minutes.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and gradually warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Causality Behind Choices:

• NBS: Provides a low, steady concentration of electrophilic bromine, minimizing over-bromination.

• THF/Acetonitrile: Common polar aprotic solvents that dissolve the reactants well without participating in the reaction.

• 0 °C to RT: Starting at a low temperature helps control the exothermic reaction and improve selectivity.

Nitration

The thiophene ring is highly sensitive to the strongly oxidizing conditions of standard nitrating mixtures (HNO₃/H₂SO₄), which often lead to degradation.[11] Milder, selective nitrating agents are required.

Protocol 2: Mild Nitration with Nitric Acid in Acetic Anhydride

• Reagent Preparation: Prepare a solution of the 3,4-disubstituted thiophene (1.0 equiv.) in acetic anhydride in a three-necked flask equipped with a stirrer, thermometer, and dropping funnel.

• Reaction Setup: Cool the solution to 10 °C using a water bath.[12]

• Reagent Addition: Prepare a separate solution of fuming nitric acid (1.2 equiv.) in glacial acetic acid.[12] Add this nitrating mixture dropwise to the thiophene solution, ensuring the temperature does not exceed room temperature. A rapid temperature rise indicates a potential for runaway reaction and oxidation.[12]

• Reaction Progression: After the addition is complete, allow the mixture to stir at room temperature for 2-3 hours. The solution should maintain a light brown color; a red color indicates oxidation.[12]

• Work-up: Carefully pour the reaction mixture onto crushed ice with vigorous stirring. The nitrothiophene product often precipitates as a pale yellow solid.

• Purification: Filter the solid product, wash thoroughly with cold water to remove acids, and dry. Recrystallization or column chromatography can be used for further purification.

Causality Behind Choices:

• HNO₃/Acetic Anhydride: This mixture generates the acetyl nitrate electrophile (CH₃COONO₂), which is less aggressive than the nitronium ion (NO₂⁺) from H₂SO₄/HNO₃, preventing ring degradation.[13]

• Low Temperature Control: Essential to prevent oxidation and polysubstitution, which are common side reactions in thiophene nitration.[12][13]

Friedel-Crafts Acylation

Friedel-Crafts acylation introduces an acyl group onto the thiophene ring, a key step in the synthesis of many pharmaceutical intermediates.

Protocol 3: Friedel-Crafts Acylation with a Lewis Acid Catalyst

• Reactant Preparation: Dissolve the 3,4-disubstituted thiophene (1.0 equiv.) and the acylating agent (e.g., acetyl chloride or acetic anhydride, 1.1 equiv.) in an inert solvent like dichloromethane (DCM) or 1,2-dichloroethane.

• Reaction Setup: Cool the solution to 0 °C in an ice bath under an inert atmosphere (e.g., nitrogen or argon).

• Catalyst Addition: Add the Lewis acid catalyst (e.g., SnCl₄ or AlCl₃, 1.1-1.2 equiv.) slowly and portion-wise. The addition is often exothermic.

• Reaction Monitoring: Stir the reaction at 0 °C to room temperature until TLC or GC-MS analysis indicates completion.

• Work-up: Slowly and carefully quench the reaction by pouring it onto crushed ice and dilute HCl. This hydrolyzes the catalyst and separates it into the aqueous phase.

• Purification: Separate the organic layer, extract the aqueous phase with DCM, and combine the organic layers. Wash with water, a saturated solution of sodium bicarbonate, and brine. Dry over Na₂SO₄, filter, and concentrate. Purify the resulting ketone by column chromatography or recrystallization.

Causality Behind Choices:

• SnCl₄/AlCl₃: These Lewis acids activate the acylating agent, generating a highly electrophilic acylium ion (or a complex that functions as one), which is necessary for the reaction to proceed.[14]

• Inert Solvent (DCM): Prevents side reactions and is a good solvent for the reactants and intermediates.

• Anhydrous Conditions: Lewis acids are highly water-sensitive; moisture will quench the catalyst and inhibit the reaction.

Part 3: Data Synthesis and Visualization

Predictive Regioselectivity Table

The following table summarizes the expected major product for the electrophilic substitution of various 3,4-disubstituted thiophenes based on the electronic principles discussed.

Substituent (C3)	Substituent (C4)	Reaction Type	Predicted Major Product	Rationale
-OCH₃ (Strong EDG)	-NO₂ (Strong EWG)	Bromination	2-Bromo-3-methoxy-4-nitrothiophene	C2 is strongly activated by the C3-methoxy group; C5 is deactivated by the C4-nitro group.
-CH₃ (Weak EDG)	-CH₃ (Weak EDG)	Acylation	2-Acetyl-3,4-dimethylthiophene	Both C2 and C5 are activated. Attack occurs at the least sterically hindered position.
-Cl (Weak EWG)	-Cl (Weak EWG)	Nitration	2-Nitro-3,4-dichlorothiophene	Ring is deactivated. C2/C5 are still the most reactive sites. Substitution occurs at the least hindered α-position.
-CO₂Me (EWG)	-OMe (Strong EDG)	Bromination	5-Bromo-4-methoxythiophene-3-carboxylate	C5 is strongly activated by the C4-methoxy group; C2 is deactivated by the C3-ester group.

Visualizing Mechanisms and Workflows

Diagram 1: General Mechanism of Electrophilic Substitution on Thiophene

Caption: General mechanism of electrophilic attack at the C2 position of the thiophene ring.

Diagram 2: Directing Effects in a 3-EDG, 4-EWG Thiophene

Caption: Electronic directing effects favoring C2 substitution.

Diagram 3: Standard Experimental Workflow

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Strategic Halogenation: A Technical Guide to the Comparative Reactivity of C-Br vs. C-Cl Bonds on the Thiophene Scaffold

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The thiophene nucleus is a privileged scaffold in modern medicinal chemistry and materials science, lending unique structural and electronic properties to a vast array of functional molecules.[1][2] Halogenated thiophenes, in particular, serve as exceptionally versatile intermediates, enabling complex molecular architectures through a variety of synthetic transformations.[3][4] The choice between a bromo- or chloro-substituent is a critical strategic decision that profoundly impacts reaction efficiency, scalability, and cost. This guide provides an in-depth analysis of the fundamental principles governing the differential reactivity of C-Br and C-Cl bonds on the thiophene ring. We will explore the causal relationships behind experimental choices in key transformations, including palladium-catalyzed cross-couplings, metal-halogen exchange, and halogen dance reactions, offering field-proven insights to guide synthetic strategy for drug discovery and development professionals.

The Physicochemical Basis of Reactivity: Bond Energy and Polarizability

The divergent behavior of bromothiophenes and chlorothiophenes stems from the intrinsic properties of the carbon-halogen bond. A nuanced understanding of these properties is essential for predicting reactivity and optimizing reaction conditions.

Bond Dissociation Energy (BDE)

Bond dissociation energy is the energy required to cleave a bond homolytically.[5] A lower BDE corresponds to a weaker, more reactive bond. The C-Br bond is significantly weaker than the C-Cl bond, making it more susceptible to cleavage under thermal or catalytic conditions.[6][7] This difference is the primary driver for the higher reactivity of bromothiophenes in reactions involving bond scission, most notably the oxidative addition step in cross-coupling catalysis.[8][9]

Table 1: Average Bond Dissociation Energies (BDE)

Bond	Average BDE (kJ/mol)
C-F	485
C-H	413
C-Cl	339
C-Br	276
C-I	240

Data sourced from multiple chemistry resources.[6][7]

Bond Polarity and Polarizability

While the C-Cl bond is more polar due to chlorine's higher electronegativity, the C-Br bond is more polarizable . Polarizability refers to the ease with which the electron cloud of an atom can be distorted by an external electric field, such as that of an approaching metal catalyst. The larger, more diffuse valence electrons of bromine are more easily polarized than those of chlorine. This enhanced polarizability facilitates the orbital interactions required for key mechanistic steps like oxidative addition, often overriding the effect of bond polarity in determining reactivity in metal-catalyzed processes.

Palladium-Catalyzed Cross-Coupling: A Mechanistic Perspective

Palladium-catalyzed cross-coupling reactions are arguably the most powerful tools for functionalizing halothiophenes. The reactivity difference between C-Br and C-Cl bonds is most pronounced in this class of reactions.

The general catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination.[10][11][12]

Figure 1: Generalized catalytic cycle for Pd-catalyzed cross-coupling.

Oxidative Addition: The Rate-Determining Step

For most cross-coupling reactions, the oxidative addition of the palladium(0) catalyst into the carbon-halogen bond is the rate-determining step.[10] The ease of this step directly correlates with the weakness of the C-X bond, leading to a clear reactivity trend: C-I > C-OTf > C-Br >> C-Cl .[10][13] Consequently, bromothiophenes undergo oxidative addition much more readily and under significantly milder conditions than their chloro-analogs.

• Bromothiophenes: Readily react with standard palladium catalysts (e.g., Pd(PPh₃)₄, Pd(OAc)₂) and a wide range of ligands at moderate temperatures.

• Chlorothiophenes: Often require highly active, specialized catalyst systems. These typically feature electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos, RuPhos) or N-heterocyclic carbene (NHC) ligands.[13] These ligands stabilize the electron-rich Pd(0) center, promoting its insertion into the stronger C-Cl bond. Higher reaction temperatures and stronger bases are also frequently necessary.

Suzuki-Miyaura Coupling

The Suzuki reaction is a cornerstone of C-C bond formation. The disparity in reactivity is stark: bromothiophenes are workhorse substrates, while chlorothiophenes demand specialized protocols.

• Causality: The higher energy barrier for oxidative addition to the C-Cl bond necessitates more forcing conditions. The choice of a highly active catalyst system is not merely for rate acceleration; it is often a prerequisite for any reaction to occur.

This protocol is a self-validating system, representing a standard, reliable method for this transformation.

• Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-bromothiophene (1.0 equiv), the desired arylboronic acid (1.2 equiv), potassium carbonate (K₂CO₃, 3.0 equiv), and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 equiv).

• Solvent Addition: Add a degassed mixture of toluene and water (e.g., 4:1 v/v). The biphasic system is crucial for facilitating both the organic reaction and the dissolution of the inorganic base.

• Reaction: Heat the mixture to 80-90 °C with vigorous stirring. The reaction progress can be monitored by TLC or GC-MS.

• Workup: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. The organic layer is then dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• Purification: The crude product is typically purified by column chromatography on silica gel.

Source: Adapted from standard literature procedures.[11][14]

Metal-Halogen Exchange: Crafting Thienyllithiums

The formation of organolithium reagents via metal-halogen exchange is a fundamental strategy for creating carbon nucleophiles. The reaction rate is highly dependent on the halogen, following the established trend: I > Br > Cl .[15]

• Bromothiophenes: Undergo rapid and clean lithium-bromine exchange at low temperatures (typically -78 °C) using common organolithium reagents like n-butyllithium (n-BuLi) or tert-butyllithium (t-BuLi).[16] This efficiency minimizes side reactions, such as deprotonation at an adjacent ring position.

• Chlorothiophenes: The corresponding lithium-chlorine exchange is significantly slower and often requires higher temperatures or extended reaction times. This can be problematic, as organolithium reagents may degrade or engage in undesired side reactions under these conditions.

Figure 2: Standard workflow for functionalization via metal-halogen exchange.

The Halogen Dance: A Walk on the Ring

The "halogen dance" is a fascinating base-catalyzed isomerization where a halogen atom migrates to a different position on the aromatic ring.[17] This reaction is particularly relevant for bromothiophenes under strongly basic conditions, such as with lithium diisopropylamide (LDA) at low temperatures.[18][19]

• Mechanism: The process is believed to proceed through a series of deprotonation, lithium-halogen exchange, and reprotonation steps.[17][18]

• Reactivity Comparison: Bromothiophenes are significantly more prone to the halogen dance than chlorothiophenes.[19] The greater facility of the lithium-bromine exchange is the kinetic driver for the rearrangement cascade. While isomerization of chlorothiophenes is possible, it often requires more specialized conditions, such as zeolite catalysis, rather than typical organolithium-mediated pathways.[20] This difference in propensity is a critical consideration when planning syntheses involving strong, non-nucleophilic bases.

Figure 3: Conceptual diagram of the halogen dance on a thiophene ring.

Strategic Synthesis: Choosing the Right Halogen

The choice between a bromo- or chloro-thiophene is a strategic decision dictated by the specific goals of the synthesis.

Table 2: Strategic Comparison of Bromothiophene vs. Chlorothiophene

Feature	Bromothiophene	Chlorothiophene
Reactivity	High: Ideal for versatile and mild condition reactions.	Low: Requires more forcing conditions or specialized catalysts.
Cost	Higher cost per mole.	Lower cost, advantageous for large-scale synthesis.
Use Case	Discovery phase, route scouting, synthesis of complex molecules with sensitive functionalities.	Process development, large-scale manufacturing, when seeking improved metabolic stability in the final product.[21]

| Selectivity | Can be used as a highly reactive handle for orthogonal chemistry if a C-Cl bond is also present. | Can serve as a stable, unreactive moiety while transformations occur at a more labile C-Br or C-I site.[22] |

The Case for Bromothiophene

For discovery chemistry, where rapid access to analogs and confirmation of a synthetic route are paramount, the high reactivity and reliability of bromothiophenes are invaluable.[3][23] They offer a broader range of compatible reaction conditions, increasing the probability of success when working with delicate or complex substrates.

The Case for Chlorothiophene

In process development and manufacturing, economic factors become dominant. Chlorothiophenes are significantly less expensive and have a lower molecular weight, improving process mass intensity (PMI). Furthermore, the incorporation of a chlorine atom can enhance the pharmacological properties of a drug candidate, improving its stability, potency, and binding specificity.[21][24] The challenge of activating the C-Cl bond is offset by the development of robust, highly active catalyst systems that are now commercially available.

Conclusion

The reactivities of C-Br and C-Cl bonds on a thiophene ring are not merely different; they are strategically divergent. The C-Br bond, with its lower bond dissociation energy and higher polarizability, offers superior reactivity, making bromothiophenes the substrates of choice for rapid, versatile synthesis under mild conditions. Conversely, the stronger, less reactive C-Cl bond presents a greater synthetic challenge but offers significant advantages in terms of cost, scalability, and the potential for enhanced pharmacological properties in the final molecule. A deep understanding of the underlying mechanistic principles allows the discerning medicinal or process chemist to select the appropriate halogen not just as a reactive handle, but as a strategic tool to achieve their specific synthetic and drug development objectives.

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3-Bromo-4-chlorothiophene: A Technical Guide to its Electronic Properties and Applications

Introduction: The Strategic Importance of Halogenated Thiophenes

Thiophene and its derivatives are cornerstone building blocks in the field of organic electronics, finding widespread application in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs).[1][2] The intrinsic aromaticity and electron-rich nature of the thiophene ring provide a robust platform for the development of materials with tailored electronic and optical properties.[3][4] The strategic placement of halogen substituents on the thiophene core is a powerful tool for fine-tuning these properties. Halogenation can significantly influence the frontier molecular orbital (HOMO and LUMO) energy levels, intermolecular packing, and reactivity in crucial cross-coupling reactions used for polymer synthesis.[5][6] This guide provides an in-depth technical exploration of the electronic properties of a specific, yet under-documented, member of this family: 3-Bromo-4-chlorothiophene. Due to a scarcity of direct experimental data for this particular molecule, this guide will leverage established principles of physical organic chemistry and computational modeling to predict its electronic behavior and will outline the necessary experimental and theoretical workflows for its comprehensive characterization.

Molecular Structure and Predicted Electronic Landscape

The electronic characteristics of 3-Bromo-4-chlorothiophene are dictated by the interplay between the electron-donating sulfur heteroatom and the electron-withdrawing inductive effects of the bromine and chlorine substituents.

Inductive and Resonance Effects of Halogen Substituents

Halogens exert a dual electronic influence on aromatic systems: a deactivating inductive effect (-I) and a weakly activating resonance effect (+R). In the case of 3-Bromo-4-chlorothiophene, the electronegative bromine and chlorine atoms will withdraw electron density from the thiophene ring through the sigma framework. This inductive withdrawal is expected to lower the energy of both the HOMO and LUMO levels compared to unsubstituted thiophene. A lowering of the HOMO level generally imparts greater oxidative stability, a desirable trait for active materials in electronic devices.

The resonance effect involves the donation of a lone pair of electrons from the halogen into the pi-system of the thiophene ring. While this effect is generally weaker than the inductive effect for halogens, it still plays a role in modulating the electron density distribution.

The following diagram illustrates the primary electronic influences on the 3-Bromo-4-chlorothiophene molecule.

Caption: Predicted dominant inductive effects of bromine and chlorine on the thiophene ring.

Reactivity and Role in Materials Synthesis

The bromine and chlorine substituents not only modulate the electronic properties but also serve as reactive handles for the synthesis of more complex molecules and polymers through various cross-coupling reactions. The differential reactivity of the C-Br and C-Cl bonds can, in principle, be exploited for selective functionalization. Generally, the C-Br bond is more reactive than the C-Cl bond in common palladium-catalyzed cross-coupling reactions.[7] This differential reactivity allows for a stepwise approach to building complex molecular architectures.

The following diagram outlines a generalized workflow for the sequential functionalization of 3-Bromo-4-chlorothiophene.

Caption: Generalized workflow for sequential cross-coupling reactions of 3-Bromo-4-chlorothiophene.

This selective functionalization is a key strategy for creating donor-acceptor type molecules and polymers, which are fundamental to the operation of organic solar cells.

Experimental Determination of Electronic Properties

To validate the theoretical predictions and to obtain quantitative data on the electronic properties of 3-Bromo-4-chlorothiophene, a combination of electrochemical and spectroscopic techniques should be employed.

Cyclic Voltammetry (CV)

Cyclic voltammetry is a powerful electrochemical technique for determining the HOMO and LUMO energy levels of a molecule.[8] By measuring the oxidation and reduction potentials, one can estimate these crucial electronic parameters.

Experimental Protocol for Cyclic Voltammetry:

• Solution Preparation: Prepare a solution of 3-Bromo-4-chlorothiophene (typically 1-5 mM) in a suitable solvent (e.g., dichloromethane or acetonitrile) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate).

• Electrochemical Cell Setup: Utilize a three-electrode setup consisting of a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/AgCl or a saturated calomel electrode), and a counter electrode (e.g., a platinum wire).

• Data Acquisition: Record the cyclic voltammogram by scanning the potential to measure the onset of the first oxidation and reduction peaks.

• Data Analysis: The HOMO and LUMO energy levels can be estimated from the onset of the oxidation (Eox) and reduction (Ered) potentials, respectively, using the following empirical equations (referenced against the ferrocene/ferrocenium (Fc/Fc+) redox couple):

  • HOMO (eV) = -e (Eox - E1/2, Fc/Fc+) - 4.8

  • LUMO (eV) = -e (Ered - E1/2, Fc/Fc+) - 4.8

Spectroscopic Characterization

UV-Visible and fluorescence spectroscopy provide insights into the optical properties of the molecule, which are directly related to its electronic structure.

Predicted and Experimental Spectroscopic Data

Property	Predicted Value/Range	Experimental Technique
HOMO Level	-5.5 to -6.0 eV	Cyclic Voltammetry
LUMO Level	-1.0 to -1.5 eV	Cyclic Voltammetry
Electrochemical Band Gap	4.0 to 5.0 eV	Cyclic Voltammetry
Optical Band Gap	> 4.0 eV	UV-Visible Spectroscopy
1H NMR	Two doublets in the aromatic region (δ 7.0-7.5 ppm)	NMR Spectroscopy
13C NMR	Four distinct signals in the aromatic region	NMR Spectroscopy
IR Spectroscopy	C-H, C=C, C-S, C-Br, and C-Cl stretching and bending vibrations	FT-IR Spectroscopy

Computational Modeling of Electronic Properties

Density Functional Theory (DFT) is a powerful computational tool for predicting the electronic structure and properties of molecules.[9] DFT calculations can provide valuable insights into the HOMO and LUMO energy levels, electron density distribution, and molecular geometry.

Computational Protocol for DFT Calculations:

• Geometry Optimization: The molecular geometry of 3-Bromo-4-chlorothiophene should be optimized using a suitable level of theory, such as B3LYP with a 6-311G(d,p) basis set.

• Frequency Calculation: A frequency calculation should be performed on the optimized geometry to ensure that it corresponds to a true energy minimum (no imaginary frequencies).

• Electronic Property Calculation: Single-point energy calculations can then be performed to determine the HOMO and LUMO energies, molecular orbital shapes, and the electrostatic potential map.

The following diagram illustrates a typical workflow for the computational analysis of 3-Bromo-4-chlorothiophene.

Caption: Workflow for DFT-based analysis of 3-Bromo-4-chlorothiophene's electronic properties.

Conclusion and Future Outlook

3-Bromo-4-chlorothiophene represents a promising but currently under-explored building block for the synthesis of novel organic electronic materials. Based on fundamental principles, the bromo and chloro substituents are predicted to lower the frontier molecular orbital energies, enhancing oxidative stability. Furthermore, the differential reactivity of the C-Br and C-Cl bonds offers a pathway for the rational design and synthesis of complex, functional organic molecules and polymers. The experimental and computational protocols outlined in this guide provide a clear roadmap for the comprehensive characterization of its electronic properties. Future research in this area will undoubtedly unlock the full potential of this versatile thiophene derivative in the development of next-generation organic electronic devices.

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• THIOPHENE AND ITS DERIV
• Monomers' HOMO level (relative to thiophene's), LUMO level (relative to thiophene's), HOMO-LUMO gap, and their triplet ground-state stability (∆E T −S ) versus the stability of the oligomer's triplet ground-state stability when paired with monomer 630.

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The Versatile Building Block: A Technical Guide to 3-Bromo-4-chlorothiophene in Organic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Heterocyclic Intermediate

In the landscape of modern organic synthesis, halogenated heterocycles are indispensable tools for the construction of complex molecular architectures. Among these, 3-Bromo-4-chlorothiophene has emerged as a versatile and highly valuable building block. Its unique substitution pattern, featuring two distinct halogens on a thiophene core, offers a platform for sequential and regioselective functionalization. This guide provides an in-depth exploration of the synthesis, reactivity, and potential applications of 3-Bromo-4-chlorothiophene, offering insights for its effective utilization in pharmaceutical discovery and materials science. Thiophene-containing compounds are of significant interest in medicinal chemistry, with numerous approved drugs featuring this heterocyclic core.[1]

Physicochemical and Safety Data

A thorough understanding of the physical and chemical properties of a reagent is paramount for its safe and effective handling in a laboratory setting.

Property	Value	Source
Molecular Formula	C₄H₂BrClS	PubChem[2]
Molecular Weight	197.48 g/mol	PubChem[2]
IUPAC Name	3-bromo-4-chlorothiophene	PubChem[2]
CAS Number	36155-88-1	PubChem[2]

Safety Information: 3-Bromo-4-chlorothiophene is classified as harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.[2] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All manipulations should be performed in a well-ventilated fume hood.

Synthesis of 3-Bromo-4-chlorothiophene: A Practical Approach

While various methods for the synthesis of substituted thiophenes exist, a common and effective strategy for the preparation of 3-Bromo-4-chlorothiophene involves the selective bromination of a suitable precursor. A logical and experimentally viable approach is the electrophilic bromination of 3-chlorothiophene.

Proposed Synthesis Workflow

Caption: Proposed synthesis of 3-Bromo-4-chlorothiophene.

Detailed Experimental Protocol (Proposed)

This protocol is based on established procedures for the bromination of thiophene derivatives.[3]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-chlorothiophene (1 equivalent) in glacial acetic acid.

• Reagent Addition: To the stirred solution, add N-bromosuccinimide (NBS) (1.05 equivalents) portion-wise at room temperature. The use of NBS is a safer alternative to liquid bromine.[4]

• Reaction Execution: Heat the reaction mixture to a gentle reflux and monitor the progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into a beaker containing ice-water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: Wash the combined organic layers with a saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by fractional distillation under reduced pressure or column chromatography on silica gel.

Causality Behind Experimental Choices:

• N-Bromosuccinimide (NBS): NBS is chosen as the brominating agent for its ease of handling and selectivity compared to elemental bromine.[4]

• Acetic Acid: Acetic acid serves as a polar protic solvent that can facilitate the electrophilic substitution reaction.

• Aqueous Work-up: The reaction is quenched with water to precipitate the product and dissolve inorganic by-products. The sodium bicarbonate wash neutralizes the acidic solvent.

Key Reactions and Applications in Organic Synthesis

The differential reactivity of the bromine and chlorine substituents is the cornerstone of 3-Bromo-4-chlorothiophene's utility. The carbon-bromine bond is significantly more reactive than the carbon-chlorine bond in many common cross-coupling reactions, allowing for selective functionalization at the 3-position.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds.[5][6]

General Reactivity Scheme

Caption: Key cross-coupling reactions of 3-Bromo-4-chlorothiophene.

1. Suzuki-Miyaura Coupling:

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds by reacting an organoboron compound with an organic halide.[7]

• Protocol:

  • To a degassed mixture of 3-Bromo-4-chlorothiophene (1 eq.), an arylboronic acid (1.2 eq.), and a base such as potassium carbonate (2 eq.) in a solvent system like toluene/ethanol/water, add a palladium catalyst, for instance, Pd(PPh₃)₄ (0.05 eq.).

  • Heat the mixture under an inert atmosphere (e.g., argon or nitrogen) at reflux until the starting material is consumed (monitored by TLC or GC-MS).

  • After cooling, perform an aqueous work-up and extract the product with an organic solvent.

  • Purify the product by column chromatography.

2. Stille Coupling:

The Stille coupling involves the reaction of an organotin compound with an organic halide.[8]

• Protocol:

  • In a flask under an inert atmosphere, dissolve 3-Bromo-4-chlorothiophene (1 eq.) and an aryltributylstannane (1.1 eq.) in a solvent such as toluene or DMF.

  • Add a palladium catalyst, for example, Pd(PPh₃)₄ (0.05 eq.).

  • Heat the reaction mixture at a temperature typically ranging from 80 to 110 °C.

  • Monitor the reaction progress and, upon completion, cool the mixture.

  • The work-up often involves treatment with an aqueous solution of potassium fluoride to remove tin by-products, followed by extraction and purification.[9]

3. Sonogashira Coupling:

This reaction forms a C-C bond between a terminal alkyne and an aryl or vinyl halide.[10][11]

• Protocol:

  • To a solution of 3-Bromo-4-chlorothiophene (1 eq.), a terminal alkyne (1.2 eq.), and a copper(I) co-catalyst like CuI (0.1 eq.) in a solvent such as THF or DMF, add a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.) and a base (e.g., triethylamine).

  • Stir the reaction mixture at room temperature or with gentle heating.

  • Upon completion, filter the reaction mixture to remove the amine salt, and concentrate the filtrate.

  • Purify the residue by column chromatography.

4. Heck Reaction:

The Heck reaction couples an alkene with an aryl or vinyl halide.[12][13]

• Protocol:

  • Combine 3-Bromo-4-chlorothiophene (1 eq.), an alkene (1.5 eq.), a palladium catalyst (e.g., Pd(OAc)₂), a phosphine ligand (e.g., PPh₃), and a base (e.g., triethylamine) in a suitable solvent like DMF or acetonitrile.

  • Heat the mixture under an inert atmosphere.

  • After the reaction is complete, cool the mixture, filter, and perform an aqueous work-up.

  • Purify the product by column chromatography.

Metal-Halogen Exchange and Subsequent Functionalization

The bromine atom in 3-Bromo-4-chlorothiophene can undergo metal-halogen exchange, typically with an organolithium reagent, to form a potent nucleophile. This allows for the introduction of a wide range of electrophiles.

Metal-Halogen Exchange Workflow

Caption: Functionalization via metal-halogen exchange.

• Protocol for Lithiation and Quenching:

  • Dissolve 3-Bromo-4-chlorothiophene (1 eq.) in anhydrous THF under an inert atmosphere and cool the solution to -78 °C.

  • Slowly add a solution of n-butyllithium (1.1 eq.) in hexanes. The use of Grignard reagents like i-PrMgCl·LiCl can also be effective and may offer better functional group tolerance.[14][15]

  • Stir the mixture at -78 °C for a specified time to ensure complete metal-halogen exchange.

  • Add the desired electrophile (e.g., dry ice for carboxylation, DMF for formylation, or an aldehyde/ketone for alcohol formation).

  • Allow the reaction to warm to room temperature, then quench with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent and purify as needed.

Applications in Drug Discovery and Materials Science

The ability to introduce diverse functionalities at the 3-position while retaining the chlorine at the 4-position makes 3-Bromo-4-chlorothiophene a valuable precursor for various applications.

Pharmaceuticals: Thiophene-based scaffolds are prevalent in a wide range of therapeutic agents. The functionalized 4-chlorothiophene core can be a key component in the synthesis of kinase inhibitors, which are a major class of anti-cancer drugs.[16][17] For instance, the thienopyrimidine core, which can be accessed from appropriately substituted thiophenes, is found in several kinase inhibitors.

Organic Electronics: Thiophene-containing polymers and small molecules are extensively used in organic electronics due to their favorable electronic properties.[18] 3-Bromo-4-chlorothiophene can serve as a building block for the synthesis of conjugated materials for applications in organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs). The introduction of different substituents via cross-coupling reactions allows for the fine-tuning of the electronic and photophysical properties of the resulting materials.

Conclusion

3-Bromo-4-chlorothiophene is a powerful and versatile building block in organic synthesis. Its differentiated reactivity allows for selective functionalization, providing access to a wide array of substituted thiophenes. The protocols and insights provided in this guide aim to equip researchers with the knowledge to effectively harness the potential of this important heterocyclic intermediate in the development of novel pharmaceuticals and advanced materials.

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• New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. - SciSpace. (URL: [Link])

• 3-Bromo-4-chlorothiophene | C4H2BrClS | CID 12356512. PubChem. (URL: [Link])

• Magnetically Recoverable Pd/Fe3O4-Catalyzed Stille Cross-Coupling Reaction of Organostannanes with Aryl Bromides. ResearchGate. (URL: [Link])

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Introduction: The Strategic Value of a Dihalogenated Heterocycle

An In-Depth Technical Guide to 3-Bromo-4-chlorothiophene: Synthesis, Reactivity, and Applications

In the landscape of modern organic synthesis, particularly in the realms of medicinal chemistry and materials science, success is often dictated by the strategic selection of molecular building blocks. 3-Bromo-4-chlorothiophene (CAS No: 36155-88-1) has emerged as a quintessential example of such a strategic intermediate.[1] This guide offers an in-depth exploration of this versatile heterocycle, moving beyond simple procedural descriptions to uncover the causal logic behind its synthesis and application. For the researcher, scientist, or drug development professional, a deep understanding of this molecule's nuanced reactivity is paramount for leveraging its full synthetic potential. Thiophene-containing scaffolds are considered "privileged structures" in drug discovery, and their precisely substituted derivatives are crucial for developing next-generation conjugated polymers for organic electronics.[2][3] This document provides a comprehensive technical overview, from fundamental properties and synthesis to advanced, selective functionalization protocols and key applications.

Core Properties and Safety Mandates

Before any synthetic manipulation, a thorough understanding of a reagent's physicochemical properties and safety profile is non-negotiable. This foundational knowledge ensures safe handling and predicts its behavior in various solvent systems.

Physicochemical Data Summary

The essential properties of 3-Bromo-4-chlorothiophene are summarized below for quick reference.

Property	Value	Reference
IUPAC Name	3-bromo-4-chlorothiophene	[1]
CAS Number	36155-88-1	[1]
Molecular Formula	C₄H₂BrClS	[1]
Molecular Weight	197.48 g/mol	[1]
Canonical SMILES	C1=C(C(=CS1)Br)Cl	[1]
InChIKey	VNCFHBFARUKCOA-UHFFFAOYSA-N	[1]

GHS Hazard Profile and Handling

According to the Globally Harmonized System (GHS), 3-Bromo-4-chlorothiophene is classified as a hazardous substance requiring careful handling in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.[1]

• H302: Harmful if swallowed.[1]

• H312: Harmful in contact with skin.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H332: Harmful if inhaled.[1]

• H335: May cause respiratory irritation.[1]

Synthesis: A Proposed Regioselective Approach

While numerous methods exist for synthesizing substituted thiophenes, a direct, high-yield synthesis of 3-Bromo-4-chlorothiophene often proceeds via the regioselective bromination of a suitable precursor like 3-chlorothiophene. The rationale hinges on the directing effects of the chloro-substituent and the sulfur heteroatom, which preferentially activate the adjacent C2 and C5 positions for electrophilic substitution. However, careful control of conditions can favor bromination at the C2 position, followed by a potential "halogen dance" or rearrangement to the thermodynamically more stable 3,4-isomer under specific conditions, or by starting with a pre-functionalized ring.

A more direct and controllable approach involves the selective bromination of 3-chlorothiophene.

Caption: Proposed synthesis via electrophilic bromination.

Experimental Protocol: Bromination of 3-Chlorothiophene

This protocol describes a generalized procedure for the electrophilic bromination of 3-chlorothiophene. The key to achieving the desired regioselectivity is the use of a mild brominating agent like N-Bromosuccinimide (NBS) and controlling the reaction temperature.

• System Preparation: A three-necked, round-bottom flask is flame-dried under vacuum and subsequently purged with an inert atmosphere (Argon or Nitrogen).

• Reagent Charging: The flask is charged with 3-chlorothiophene (1.0 eq.) and a suitable solvent such as glacial acetic acid or dimethylformamide (DMF). The solution is cooled to 0 °C in an ice bath.

• Brominating Agent Addition: N-Bromosuccinimide (NBS) (1.0-1.1 eq.) is added portion-wise over 30 minutes, ensuring the internal temperature does not rise significantly.

  • Causality Insight: NBS is chosen over elemental bromine (Br₂) to provide a controlled, low concentration of electrophilic bromine, minimizing over-bromination and side reactions. Acetic acid serves as a polar protic solvent that can facilitate the polarization of the N-Br bond.[4]

• Reaction Progression: The reaction mixture is stirred at 0 °C for 1 hour and then allowed to warm to room temperature, monitoring by TLC or GC-MS until the starting material is consumed.

• Workup and Purification: The mixture is poured into water and extracted with an organic solvent (e.g., diethyl ether or dichloromethane). The combined organic layers are washed with aqueous sodium thiosulfate solution (to quench any remaining bromine), followed by saturated sodium bicarbonate solution and brine. The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• Final Purification: The crude product is purified by vacuum distillation or column chromatography on silica gel to yield pure 3-Bromo-4-chlorothiophene.

Spectroscopic Characterization

Unambiguous structural confirmation is critical. The following table outlines the predicted NMR spectroscopic data for 3-Bromo-4-chlorothiophene, based on established substituent effects on the thiophene ring.[5][6]

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment & Rationale
¹H NMR	~7.2 - 7.4	Doublet	~3.5 - 4.0	H-2: The proton at the C2 position is deshielded by the adjacent sulfur and chlorine atoms.
~7.0 - 7.2	Doublet	~3.5 - 4.0	H-5: The proton at the C5 position is primarily influenced by the adjacent sulfur and bromine atoms.
¹³C NMR	~127 - 130	Singlet	-	C-5: Carbon adjacent to sulfur and bromine.
~125 - 128	Singlet	-	C-2: Carbon adjacent to sulfur and chlorine.
~122 - 125	Singlet	-	C-4: Carbon bearing the chlorine atom; deshielded by the electronegative Cl.[7]
~110 - 115	Singlet	-	C-3: Carbon bearing the bromine atom; shielded relative to the C-Cl carbon but deshielded relative to an unsubstituted carbon.

The Core of Utility: Reactivity and Selective Functionalization

The synthetic power of 3-Bromo-4-chlorothiophene lies in the differential reactivity of its C-Br, C-Cl, and C-H bonds. This allows for a series of sequential, site-selective modifications. The general order of reactivity for the key transformations is:

C-Br > C-Cl > C-H

This predictable hierarchy enables chemists to design multi-step syntheses with exceptional control.

Caption: Primary pathways for selective functionalization.

Lithium-Halogen Exchange

The most powerful and common transformation is the selective lithium-halogen exchange at the C-Br bond. This reaction is highly efficient and regioselective when performed under cryogenic conditions.

• Causality Explained: The C-Br bond is significantly weaker and more polarizable than the C-Cl bond, making it the exclusive site for rapid exchange with organolithium reagents like n-butyllithium (n-BuLi).[8] Performing the reaction at -78 °C is critical. It provides the kinetic control needed to ensure the exchange happens only at the bromine-substituted position and prevents potential side reactions, such as deprotonation at the more acidic C5 position or a "halogen dance" rearrangement.[9]

• System Preparation: Flame-dry a three-necked flask equipped with a thermometer, a nitrogen inlet, and a rubber septum. Purge with argon.

• Initial Charging: Add anhydrous tetrahydrofuran (THF) to the flask and cool to -78 °C using a dry ice/acetone bath. Add 3-Bromo-4-chlorothiophene (1.0 eq.).

• Lithiation: Slowly add n-butyllithium (1.05 eq., typically 1.6 M in hexanes) dropwise via syringe, maintaining the internal temperature below -70 °C.

• Stirring: Stir the resulting solution at -78 °C for 45-60 minutes to ensure complete lithium-halogen exchange.[9]

• Electrophilic Quench: Add a suitable electrophile (e.g., trimethylsilyl chloride, benzaldehyde, or DMF) dropwise at -78 °C.

• Warming and Workup: Allow the reaction to slowly warm to room temperature over several hours. Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride.[10] Extract the aqueous layer with diethyl ether, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the resulting 3-substituted-4-chlorothiophene derivative by column chromatography or distillation.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Heck) are foundational for C-C bond formation. With 3-Bromo-4-chlorothiophene, these reactions proceed with high selectivity at the C-Br position due to the lower bond dissociation energy and greater ease of oxidative addition of the C-Br bond to the Pd(0) catalyst compared to the C-Cl bond.[11]

• Expert Insight: The choice of ligand is crucial for modulating catalyst activity and stability. For Suzuki couplings, phosphine ligands like triphenylphosphine (PPh₃) or more electron-rich, bulky ligands like tricyclohexylphosphine (PCy₃) are often employed to promote efficient oxidative addition and reductive elimination steps.[11]

• Reagent Mixture: In a flask, combine 3-Bromo-4-chlorothiophene (1.0 eq.), an arylboronic acid (1.2 eq.), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%), and a base, typically aqueous 2M sodium carbonate solution.

• Solvent Addition: Add a solvent system, commonly a mixture of toluene and water or dioxane and water.

• Degassing: Thoroughly degas the mixture by bubbling argon through it for 15-20 minutes or by using several freeze-pump-thaw cycles. This is vital to remove oxygen, which can deactivate the Pd(0) catalyst.

• Heating: Heat the reaction mixture to reflux (typically 80-100 °C) under an inert atmosphere until the starting material is consumed (monitored by TLC or GC-MS).

• Workup: Cool the mixture to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product via column chromatography to obtain the 3-aryl-4-chlorothiophene.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Grignard Reagent Formation

Direct formation of a Grignard reagent from 3-halothiophenes can be challenging compared to their benzenoid analogs.[12] However, it can be achieved using highly activated magnesium (Rieke magnesium) or by using an entrainment agent. For 3-Bromo-4-chlorothiophene, the reaction would occur at the C-Br bond. Due to the higher reliability and milder conditions of lithium-halogen exchange, the Grignard pathway is often a secondary choice.[12]

Applications in Advanced Fields

The ability to selectively functionalize 3-Bromo-4-chlorothiophene at its 3-position, while leaving the 4-chloro and 5-H positions available for subsequent reactions, makes it a powerful building block.

Organic Electronics and Conjugated Polymers

In materials science, precise control over the structure of conjugated polymers is essential for tuning their electronic properties (e.g., band gap, charge mobility). 3-Bromo-4-chlorothiophene serves as an excellent monomer for creating regioregular polythiophenes and other copolymers.[2]

• Mechanism of Action: Polymerization, often via Kumada or Stille cross-coupling, can be initiated from the C-Br position. The chlorine atom at the 4-position remains as a spectator, modifying the electronic properties of the polymer backbone through its inductive effect. This substituent can enhance the polymer's solubility and influence its solid-state packing, which is critical for performance in devices like organic field-effect transistors (OFETs) and organic solar cells (OSCs).[13][14][15]

Medicinal Chemistry and Drug Discovery

The thiophene nucleus is a bioisostere of the benzene ring and is found in numerous FDA-approved drugs. Its presence can enhance metabolic stability and improve binding affinity to biological targets. Dihalogenated thiophenes like 3-Bromo-4-chlorothiophene are invaluable starting materials in drug discovery campaigns. They provide a rigid scaffold onto which various functional groups can be introduced via the selective reactions described above, enabling the rapid generation of diverse compound libraries for high-throughput screening.

Conclusion

3-Bromo-4-chlorothiophene is far more than a simple halogenated heterocycle; it is a sophisticated synthetic tool. Its value is derived from a predictable and exploitable hierarchy of reactivity among its C-Br, C-Cl, and C-H bonds. By understanding the principles of kinetic control in lithiation and the mechanism of palladium-catalyzed cross-coupling, researchers can unlock its potential for site-selective functionalization. This capability allows for the streamlined construction of complex molecular architectures, accelerating innovation in the critical fields of drug discovery and advanced materials.

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Protocols & Analytical Methods

Application Note &amp; Protocol: Selective Suzuki-Miyaura Cross-Coupling of 3-Bromo-4-chlorothiophene

Here are the detailed Application Notes and Protocols for the Suzuki coupling of 3-bromo-4-chlorothiophene.

Abstract

This document provides a comprehensive guide to the selective Suzuki-Miyaura cross-coupling of 3-bromo-4-chlorothiophene. This protocol is designed for researchers, medicinal chemists, and process development scientists engaged in the synthesis of complex heterocyclic molecules. We delve into the mechanistic underpinnings of the reaction, with a specific focus on the principles governing chemoselectivity between the C-Br and C-Cl bonds. A detailed, field-proven experimental protocol is provided, alongside insights into reaction optimization, troubleshooting, and data interpretation. The methodologies described herein are intended to serve as a robust starting point for the synthesis of 3-aryl-4-chlorothiophene derivatives, which are valuable intermediates in drug discovery and materials science.

Introduction: The Strategic Importance of Substituted Thiophenes

The thiophene nucleus is a privileged scaffold in modern chemistry. Its derivatives are integral components in a vast array of applications, from pharmaceuticals and agrochemicals to organic electronics and conducting polymers.[1] The ability to selectively functionalize specific positions on the thiophene ring is paramount for tuning the physicochemical and biological properties of the final molecule. 3-Bromo-4-chlorothiophene is a particularly useful starting material, offering two distinct handles for sequential cross-coupling reactions. The Suzuki-Miyaura reaction, a Nobel Prize-winning transformation, stands out as one of the most powerful methods for forming carbon-carbon bonds due to its mild conditions, high functional group tolerance, and the commercial availability and stability of its organoboron reagents.[2][3]

This guide focuses on the first, crucial step: the selective coupling at the more reactive C-Br bond, preserving the C-Cl bond for subsequent transformations.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura coupling is a palladium-catalyzed reaction between an organohalide and an organoboron compound.[4] The catalytic cycle is generally understood to proceed through three key elementary steps: oxidative addition, transmetalation, and reductive elimination.[5][6]

• Oxidative Addition: The cycle begins with a catalytically active 14-electron Pd(0) complex, which inserts into the carbon-halogen bond of the electrophile (3-bromo-4-chlorothiophene). This is typically the rate-determining step of the reaction.[4] The palladium center is oxidized from Pd(0) to Pd(II), forming a square planar intermediate.

• Transmetalation: For this step to occur, the organoboron reagent (e.g., a boronic acid) must be activated by a base.[7] The base (e.g., CO₃²⁻, PO₄³⁻, OH⁻) coordinates to the boron atom, forming a more nucleophilic "ate" complex. This boronate complex then transfers its organic group to the Pd(II) center, displacing the halide.

• Reductive Elimination: The two organic groups on the Pd(II) center couple and are eliminated from the coordination sphere, forming the new C-C bond of the desired product. This step regenerates the Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[8]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The Key to Selectivity: C-Br vs. C-Cl Reactivity

The success of this protocol hinges on the differential reactivity of the C-Br and C-Cl bonds in the oxidative addition step. The relative reactivity of halogens in Suzuki couplings follows the general trend of bond dissociation energy: C-I > C-OTf > C-Br >> C-Cl .[5]

• Causality: The Carbon-Bromine bond (BDE: ~285 kJ/mol) is significantly weaker and more polarizable than the Carbon-Chlorine bond (BDE: ~340 kJ/mol). This lower bond energy means that the activation barrier for the Pd(0) catalyst to insert into the C-Br bond is substantially lower than that for the C-Cl bond.

• Practical Implication: By carefully controlling the reaction conditions, particularly temperature and reaction time, it is possible to achieve highly selective oxidative addition at the C-3 (bromo) position while leaving the C-4 (chloro) position untouched. The use of phosphine ligands that are not overly electron-rich can also help temper the reactivity of the catalyst, further enhancing selectivity.[8] For particularly challenging substrates, ligand-free conditions have sometimes been shown to favor reaction at one site over another, although this is highly substrate-dependent.[9]

Detailed Experimental Protocol

This protocol describes a general procedure for the selective coupling of an arylboronic acid to the 3-position of 3-bromo-4-chlorothiophene.

Safety Precaution: Always conduct reactions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Palladium catalysts can be pyrophoric and should be handled with care. Solvents like 1,4-dioxane are flammable and potentially carcinogenic.

Reagents & Materials:

• 3-Bromo-4-chlorothiophene (1.0 eq)

• Arylboronic Acid (1.1 - 1.5 eq)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 - 3.0 eq)

• Solvent System (e.g., 1,4-Dioxane/H₂O 4:1, Toluene/H₂O 4:1)

• Schlenk flask or round-bottom flask with condenser

• Magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

• Standard glassware for workup and purification

Step-by-Step Methodology

• Reaction Setup:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add 3-bromo-4-chlorothiophene (1.0 eq), the arylboronic acid (1.2 eq), and the base (e.g., K₂CO₃, 2.5 eq).

  • Rationale: Using a slight excess of the boronic acid ensures complete consumption of the limiting thiophene starting material. The base is crucial for activating the boronic acid for transmetalation.[7]

• Inerting the Atmosphere:

  • Seal the flask with a septum.

  • Evacuate the flask under vacuum and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

  • Rationale: The Pd(0) catalyst is sensitive to oxygen and can be deactivated through oxidation.[10] Removing oxygen is critical for achieving high yields and preventing catalyst decomposition.

• Solvent and Catalyst Addition:

  • Under a positive pressure of inert gas, add the degassed solvent system (e.g., 1,4-Dioxane and water, 4:1 v/v) via cannula or syringe.

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%) to the stirring mixture.

  • Rationale: Degassing the solvent (by sparging with argon for 15-20 minutes or via freeze-pump-thaw cycles) is another crucial step to remove dissolved oxygen. Water is often necessary to help dissolve the inorganic base and facilitate the formation of the active boronate species.[3]

• Reaction Execution:

  • Fit the flask with a condenser under a continued inert atmosphere.

  • Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

  • Rationale: Heating provides the necessary activation energy for the oxidative addition and subsequent steps. The optimal temperature may require screening but should be kept as low as possible to maximize selectivity and prevent C-Cl bond activation.

• Monitoring the Reaction:

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Take small aliquots from the reaction mixture, quench with water, extract with ethyl acetate, and analyze. The reaction is complete upon full consumption of the 3-bromo-4-chlorothiophene.

  • Rationale: Proper monitoring prevents running the reaction for too long, which could lead to side reactions, including potential slow coupling at the C-Cl position or decomposition of the product.

• Workup and Isolation:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude material by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient.[11]

  • Combine the fractions containing the pure product and remove the solvent in vacuo to yield the final 3-aryl-4-chlorothiophene.

Summary of Key Reaction Parameters

Parameter	Recommended Range	Rationale & Notes
Boronic Acid	1.1 - 1.5 equivalents	Ensures complete reaction. Excess can be removed during workup.
Palladium Catalyst	1 - 5 mol%	Lower loading is preferred for cost and environmental reasons. Higher loading may be needed for challenging substrates.
Ligand	(e.g., PPh₃, SPhos)	Bulky, electron-rich ligands can accelerate oxidative addition but may reduce selectivity. PPh₃ is a good starting point.[8]
Base	2.0 - 3.0 equivalents	K₂CO₃ is a common choice. Cs₂CO₃ or K₃PO₄ can be more effective but are more expensive.
Solvent	Dioxane/H₂O, Toluene/H₂O, DMF	Choice depends on substrate solubility and reaction temperature. Aprotic polar solvents are common.[2]
Temperature	80 - 100 °C	High enough for C-Br activation but low enough to avoid C-Cl activation. Optimization is key.
Reaction Time	2 - 24 hours	Monitored by TLC or GC-MS until starting material is consumed.

Visualized Experimental Workflow

Caption: A typical experimental workflow for Suzuki-Miyaura coupling.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxidized Pd(0)).2. Insufficiently degassed system.3. Wet solvents or reagents.4. Base is not strong enough.	1. Use a fresh bottle of catalyst or a pre-catalyst.2. Ensure thorough degassing of solvents and the reaction flask.3. Use anhydrous solvents.4. Switch to a stronger base like Cs₂CO₃ or K₃PO₄.
Formation of Side Products	1. Homocoupling of boronic acid.2. Protodeboronation of boronic acid.3. Reaction at the C-Cl position.	1. Ensure the system is rigorously deoxygenated.2. Use a slight excess of boronic acid (1.1-1.2 eq), avoid prolonged heating.3. Lower the reaction temperature; reduce catalyst loading; screen different ligands.
Inconsistent Results	1. Impure starting materials.2. Variations in catalyst quality.3. Inconsistent degassing or heating.	1. Check the purity of starting materials by NMR or GC-MS.2. Use catalyst from a reliable supplier.3. Standardize the experimental procedure meticulously.

References

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Anis, M., et al. (2018). Palladium(0)

• Myers, A. (n.d.). The Suzuki Reaction. Harvard University. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Seltzman, M. V., et al. (2023). Triflate‐Selective Suzuki Cross‐Coupling of Chloro‐ and Bromoaryl Triflates Under Ligand‐Free Conditions. Chemistry – A European Journal.
• Royal Society of Chemistry. (2019). Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions.

• SMART-BOR. (2025). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. Retrieved from [Link]

• American Chemical Society Publications. (n.d.). Suzuki–Miyaura Cross-Coupling of Heteroaryl Halides and Arylboronic Acids in Continuous Flow. Organic Letters. Retrieved from [Link]

• ResearchGate. (2025). Palladium-Catalyzed Coupling Reactions of Bromothiophenes at the C−H Bond Adjacent to the Sulfur Atom with a New Activator System, AgNO 3 /KF. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromo-4-chlorothiophene. Retrieved from [Link]

• Royal Society of Chemistry. (2016). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science.

• Organic Syntheses. (n.d.). 3-bromothiophene. Retrieved from [Link]

• SciSpace. (n.d.). New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Retrieved from [Link]

• American Chemical Society Publications. (n.d.). Practical and Efficient Suzuki−Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C. The Journal of Organic Chemistry. Retrieved from [Link]

• University of Windsor. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Retrieved from [Link]

• Google Patents. (n.d.). CN108929306B - Preparation method of 3-bromothiophene.

• Chemistry LibreTexts. (2023). 2.2: Pd-Catalyzed Cross Coupling Reactions. Retrieved from [Link]

• St. Olaf College. (n.d.). Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. Retrieved from [Link]

Sources

• 1. CN108929306B - Preparation method of 3-bromothiophene - Google Patents [patents.google.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Recent advances in transition metal-catalysed cross-coupling of (hetero)aryl halides and analogues under ligand-free conditions - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01331H [pubs.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
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• 11. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 3-Bromo-4-chlorothiophene

Introduction: The Strategic Importance of Substituted Thiophenes

Thiophene and its derivatives are foundational scaffolds in medicinal chemistry and materials science.[1] These five-membered heterocyclic compounds are key components in a multitude of pharmaceuticals, exhibiting a wide array of biological activities including anti-inflammatory, anti-cancer, and anti-microbial properties.[1] In the realm of materials science, thiophene-based polymers are at the forefront of organic electronics, contributing to the development of conductive polymers, organic light-emitting diodes (OLEDs), and organic photovoltaics (OPVs). The specific substitution pattern on the thiophene ring dictates its physicochemical properties and, consequently, its function.

3-Bromo-4-chlorothiophene is a versatile starting material, offering two distinct halogenated sites for selective functionalization. The differential reactivity of the C-Br and C-Cl bonds under palladium catalysis allows for a stepwise and controlled introduction of various substituents, paving the way for the synthesis of complex, multi-functionalized thiophene derivatives. This application note provides a comprehensive guide to the palladium-catalyzed cross-coupling of 3-bromo-4-chlorothiophene, focusing on Suzuki, Stille, Sonogashira, and Heck reactions. We will delve into the mechanistic underpinnings of these transformations to provide a rationale for the selection of catalysts, ligands, and reaction conditions, thereby empowering researchers to confidently employ these powerful synthetic tools.

The Principle of Regioselective Cross-Coupling

The success of a stepwise functionalization of 3-bromo-4-chlorothiophene hinges on the ability to selectively activate one C-X bond over the other. In palladium-catalyzed cross-coupling reactions, the oxidative addition of the palladium(0) catalyst to the aryl halide is generally the rate-determining step.[2] The reactivity of the C-X bond in this step follows the general trend: C-I > C-Br > C-OTf > C-Cl.[3] This inherent difference in reactivity forms the basis for the selective coupling at the C-Br bond of 3-bromo-4-chlorothiophene, leaving the C-Cl bond intact for subsequent transformations.

The choice of palladium catalyst and, crucially, the ancillary ligands, plays a pivotal role in modulating the reactivity and selectivity of the catalytic system.[4] Sterically bulky and electron-rich phosphine ligands, for instance, can facilitate the oxidative addition step, even for less reactive C-Cl bonds. Therefore, careful selection of the ligand is critical to ensure high selectivity for C-Br activation.

Diagrammatic Overview: General Catalytic Cycle

Below is a generalized catalytic cycle for palladium-catalyzed cross-coupling reactions. The specific nature of the organometallic reagent (Organo-M) and the subsequent steps vary depending on the specific reaction (Suzuki, Stille, etc.).

Caption: General catalytic cycle for palladium-catalyzed cross-coupling reactions.

Application 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile and widely used method for the formation of C-C bonds, owing to the operational simplicity and the commercial availability of a vast array of boronic acids and their derivatives.[5] The reaction typically involves the coupling of an organoboron reagent with an organohalide.

Mechanistic Rationale

The key steps in the Suzuki-Miyaura coupling are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of 3-bromo-4-chlorothiophene.

• Transmetalation: The organoboron species, activated by a base, transfers its organic group to the palladium center.

• Reductive Elimination: The two organic fragments on the palladium complex are eliminated to form the C-C bond and regenerate the Pd(0) catalyst.

The choice of base is crucial for the activation of the organoboron reagent, forming a more nucleophilic "ate" complex that facilitates transmetalation.

Experimental Protocol: Suzuki-Miyaura Coupling of 3-Bromo-4-chlorothiophene with Phenylboronic Acid

Materials:

• 3-Bromo-4-chlorothiophene

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃) or other suitable phosphine ligand

• Potassium carbonate (K₂CO₃) or another suitable base

• Toluene and Water (solvent mixture)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3-bromo-4-chlorothiophene (1.0 equiv), phenylboronic acid (1.2 equiv), and potassium carbonate (2.0 equiv).

• In a separate vial, prepare the catalyst by dissolving palladium(II) acetate (0.02 equiv) and triphenylphosphine (0.08 equiv) in a portion of the toluene.

• Add the catalyst solution to the Schlenk flask, followed by the remaining toluene and water to create a 10:1 toluene/water mixture.

• Degas the reaction mixture by bubbling the inert gas through the solution for 15-20 minutes.

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter and concentrate the organic layer in vacuo.

• Purify the crude product by column chromatography on silica gel to yield 4-chloro-3-phenylthiophene.

Parameter	Recommended Condition	Rationale
Palladium Source	Pd(OAc)₂, Pd(PPh₃)₄	Readily available and effective palladium precursors.
Ligand	PPh₃, SPhos, XPhos	PPh₃ is a standard, cost-effective ligand. Buchwald ligands (SPhos, XPhos) can offer higher activity.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	Activates the boronic acid for transmetalation.
Solvent	Toluene/H₂O, Dioxane/H₂O	Biphasic solvent systems are common for Suzuki couplings.
Temperature	80-110 °C	Sufficient thermal energy to drive the catalytic cycle.

Application 2: Stille Coupling

The Stille coupling utilizes organostannane reagents and is renowned for its tolerance of a wide range of functional groups.[6] However, the toxicity of organotin compounds necessitates careful handling and purification.

Mechanistic Rationale

The catalytic cycle of the Stille reaction is similar to the Suzuki coupling, with the key difference being the transmetalation step, which involves an organostannane.[7] This step does not typically require a base for activation. The choice of ligand can significantly influence the rate of the reaction.

Experimental Protocol: Stille Coupling of 3-Bromo-4-chlorothiophene with Tributyl(phenyl)stannane

Materials:

• 3-Bromo-4-chlorothiophene

• Tributyl(phenyl)stannane

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri(o-tolyl)phosphine (P(o-tol)₃) or other suitable phosphine ligand

• Anhydrous N,N-Dimethylformamide (DMF) or Toluene

• Potassium fluoride (KF) for workup

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 3-bromo-4-chlorothiophene (1.0 equiv) and tributyl(phenyl)stannane (1.1 equiv).

• Add tris(dibenzylideneacetone)dipalladium(0) (0.015 equiv) and tri(o-tolyl)phosphine (0.06 equiv).

• Add anhydrous DMF or toluene as the solvent.

• Degas the reaction mixture.

• Heat the reaction to 80-100 °C and stir.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• To remove tin byproducts, add a saturated aqueous solution of potassium fluoride and stir vigorously for 1-2 hours.

• Filter the resulting precipitate through a pad of Celite®, washing with an organic solvent like ethyl acetate.

• Wash the filtrate with water and brine, dry over an anhydrous drying agent, filter, and concentrate.

• Purify by column chromatography to obtain 4-chloro-3-phenylthiophene.

Parameter	Recommended Condition	Rationale
Palladium Source	Pd₂(dba)₃, Pd(PPh₃)₄	Common and effective Pd(0) sources for Stille coupling.
Ligand	P(o-tol)₃, PPh₃, P(fur)₃	Electron-rich and sterically demanding ligands can accelerate the reaction.
Solvent	DMF, Toluene, Dioxane	Anhydrous polar aprotic solvents are typically used.
Temperature	80-110 °C	To facilitate the reaction kinetics.

Application 3: Sonogashira Coupling

The Sonogashira coupling is a powerful method for the formation of C(sp²)-C(sp) bonds, leading to the synthesis of aryl and vinyl alkynes.[8] It typically employs a palladium catalyst and a copper(I) co-catalyst.[8]

Mechanistic Rationale

The Sonogashira reaction involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.[8] The palladium cycle is similar to other cross-coupling reactions. In the copper cycle, copper(I) reacts with the terminal alkyne to form a copper(I) acetylide, which is the active species in the transmetalation step with the palladium complex. A base, typically an amine, is required to deprotonate the terminal alkyne.

Experimental Protocol: Sonogashira Coupling of 3-Bromo-4-chlorothiophene with Phenylacetylene

Materials:

• 3-Bromo-4-chlorothiophene

• Phenylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N) or another suitable amine base/solvent

• Anhydrous tetrahydrofuran (THF) or DMF (optional co-solvent)

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• To a Schlenk flask under an inert atmosphere, add 3-bromo-4-chlorothiophene (1.0 equiv), bis(triphenylphosphine)palladium(II) dichloride (0.02 equiv), and copper(I) iodide (0.04 equiv).

• Add triethylamine as the solvent (and base). If needed, a co-solvent like THF or DMF can be used.

• Add phenylacetylene (1.2 equiv) to the mixture.

• Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C).

• Monitor the reaction by TLC or GC-MS.

• Upon completion, remove the triethylamine in vacuo.

• Dissolve the residue in an organic solvent like ethyl acetate and wash with saturated aqueous ammonium chloride solution, water, and brine.

• Dry the organic layer, filter, and concentrate.

• Purify the crude product by column chromatography to yield 4-chloro-3-(phenylethynyl)thiophene.

Parameter	Recommended Condition	Rationale
Palladium Catalyst	PdCl₂(PPh₃)₂	A stable and commonly used Pd(II) precatalyst.
Copper Co-catalyst	CuI	Facilitates the formation of the copper acetylide.
Base/Solvent	Et₃N, Diisopropylamine	Acts as both a base and a solvent.
Temperature	Room temperature to 60 °C	Generally mild conditions are sufficient.

Application 4: Heck-Mizoroki Reaction

The Heck-Mizoroki reaction involves the coupling of an aryl or vinyl halide with an alkene to form a substituted alkene.[9] It is a powerful tool for the vinylation of aryl halides.

Mechanistic Rationale

The key steps in the Heck reaction are:

• Oxidative Addition: Pd(0) inserts into the C-Br bond.

• Migratory Insertion (Carbopalladation): The alkene coordinates to the palladium center and inserts into the Pd-C bond.

• β-Hydride Elimination: A hydrogen atom from a carbon adjacent to the palladium-bearing carbon is eliminated, forming the new alkene and a palladium-hydride species.

• Reductive Elimination: The palladium-hydride species eliminates HX with the help of a base, regenerating the Pd(0) catalyst.

Experimental Protocol: Heck Coupling of 3-Bromo-4-chlorothiophene with Styrene

Materials:

• 3-Bromo-4-chlorothiophene

• Styrene

• Palladium(II) acetate (Pd(OAc)₂)

• Tri(o-tolyl)phosphine (P(o-tol)₃) or other suitable phosphine ligand

• Triethylamine (Et₃N) or another suitable base

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• To a Schlenk flask under an inert atmosphere, add 3-bromo-4-chlorothiophene (1.0 equiv), palladium(II) acetate (0.02 equiv), and tri(o-tolyl)phosphine (0.04 equiv).

• Add the anhydrous solvent (DMF or MeCN) and triethylamine (1.5 equiv).

• Add styrene (1.2 equiv) to the mixture.

• Heat the reaction to 100-120 °C and stir.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute with an organic solvent and wash with water and brine.

• Dry the organic layer, filter, and concentrate.

• Purify the crude product by column chromatography to obtain 4-chloro-3-styrylthiophene.

Parameter	Recommended Condition	Rationale
Palladium Source	Pd(OAc)₂	A common and effective precatalyst for Heck reactions.
Ligand	P(o-tol)₃, PPh₃	Phosphine ligands are typically used to stabilize the catalyst.
Base	Et₃N, K₂CO₃	Neutralizes the HBr formed during the reaction.
Solvent	DMF, MeCN	Polar aprotic solvents are generally effective.
Temperature	100-140 °C	Higher temperatures are often required for Heck reactions.

Workflow Diagram: Sequential Cross-Coupling Strategy

This diagram illustrates a potential synthetic route employing a sequence of palladium-catalyzed reactions to achieve a di-substituted thiophene.

Caption: A workflow for the sequential cross-coupling of 3-bromo-4-chlorothiophene.

Conclusion

The selective functionalization of 3-bromo-4-chlorothiophene via palladium-catalyzed cross-coupling reactions is a powerful strategy for the synthesis of a diverse range of substituted thiophenes. By leveraging the inherent reactivity difference between the C-Br and C-Cl bonds and by carefully selecting the appropriate catalyst, ligands, and reaction conditions, researchers can achieve high yields and selectivities. The protocols outlined in this application note for Suzuki-Miyaura, Stille, Sonogashira, and Heck couplings provide a solid foundation for the development of novel thiophene-based molecules for applications in drug discovery and materials science. It is the hope of the author that this guide will serve as a valuable resource, enabling scientists to push the boundaries of chemical synthesis.

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Application Notes and Protocols for Stille Coupling with 3-Bromo-4-chlorothiophene

Introduction: The Strategic Importance of Thiophene Scaffolds and the Stille Coupling

Thiophene and its derivatives are cornerstones in medicinal chemistry and materials science, prized for their diverse biological activities and unique electronic properties.[1][2] The thiophene nucleus is a privileged scaffold found in numerous FDA-approved drugs, highlighting its significance in drug development.[3][4] The ability to selectively functionalize the thiophene ring is therefore of paramount importance for the synthesis of novel therapeutic agents and advanced materials.

The Stille coupling reaction stands out as a powerful and versatile method for the formation of carbon-carbon bonds.[5][6] Its tolerance for a wide array of functional groups makes it particularly suitable for complex molecule synthesis.[7] This palladium-catalyzed cross-coupling reaction between an organostannane and an organic halide or pseudohalide provides a reliable route to biaryl compounds and other conjugated systems.[6]

This application note provides a detailed guide to the Stille coupling of 3-bromo-4-chlorothiophene, a dihalogenated substrate that offers opportunities for selective functionalization. We will delve into the mechanistic underpinnings of the reaction, provide a step-by-step experimental protocol, and discuss key considerations for achieving high yields and selectivity.

Understanding the Reaction: Mechanism and Regioselectivity

The Stille coupling proceeds through a catalytic cycle involving a palladium catalyst.[5] The fundamental steps of this cycle are oxidative addition, transmetalation, and reductive elimination.

The Catalytic Cycle

The generally accepted mechanism for the Stille reaction is as follows:

• Oxidative Addition: The active Pd(0) catalyst reacts with the organic halide (in this case, 3-bromo-4-chlorothiophene) in an oxidative addition step, forming a Pd(II) complex.[5][8]

• Transmetalation: The organostannane reagent then exchanges its organic group with the halide on the palladium complex. This is often the rate-determining step.[9]

• Reductive Elimination: The two organic groups on the palladium complex are then coupled in a reductive elimination step, which forms the desired carbon-carbon bond and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[5]

dot graph Stille_Catalytic_Cycle { graph [rankdir="LR", splines=true, overlap=false, nodesep=0.6, ranksep=1.2]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Pd0 [label="Pd(0)Ln"]; OxidativeAddition [label="Oxidative Addition\n(R-X)"]; PdII_Intermediate [label="R-Pd(II)Ln-X"]; Transmetalation [label="Transmetalation\n(R'-SnR''3)"]; PdII_Diorgano [label="R-Pd(II)Ln-R'"]; ReductiveElimination [label="Reductive Elimination"]; Product [label="R-R'", shape=ellipse, fillcolor="#FFFFFF", style=filled]; Catalyst_Regen [label="Regenerated Pd(0)Ln", shape=ellipse, fillcolor="#FFFFFF", style=filled];

Pd0 -> OxidativeAddition [label=""]; OxidativeAddition -> PdII_Intermediate [label=""]; PdII_Intermediate -> Transmetalation [label=""]; Transmetalation -> PdII_Diorgano [label=""]; PdII_Diorgano -> ReductiveElimination [label=""]; ReductiveElimination -> Product; ReductiveElimination -> Catalyst_Regen; Catalyst_Regen -> Pd0 [style=dashed, label="Catalyst Regeneration"]; } Caption: The catalytic cycle of the Stille coupling reaction.

Regioselectivity with 3-Bromo-4-chlorothiophene

When employing dihalogenated substrates like 3-bromo-4-chlorothiophene, the regioselectivity of the oxidative addition step is a critical consideration. The carbon-halogen bond strength plays a significant role in determining which halide will preferentially react. Generally, the order of reactivity for carbon-halogen bonds in oxidative addition is C-I > C-Br > C-Cl.

For 3-bromo-4-chlorothiophene, the palladium catalyst will selectively undergo oxidative addition at the more reactive carbon-bromine bond, leaving the carbon-chlorine bond intact for potential subsequent transformations. This selective reactivity is a key advantage for the stepwise functionalization of the thiophene ring.

Experimental Protocol: Stille Coupling of 3-Bromo-4-chlorothiophene with an Arylstannane

This protocol details a general procedure for the Stille coupling of 3-bromo-4-chlorothiophene with a representative arylstannane, such as tributyl(phenyl)stannane.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3-Bromo-4-chlorothiophene	≥97%	Commercially Available	---
Tributyl(phenyl)stannane	≥97%	Commercially Available	Handle with care due to toxicity.
Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]	≥99%	Commercially Available	Air-sensitive, store under inert gas.
Anhydrous Toluene	≥99.8%	Commercially Available	Use a dry solvent from a solvent purification system or freshly distilled.
Triphenylarsine (AsPh₃)	≥99%	Commercially Available	Optional additive, can enhance reaction rates.
Copper(I) Iodide (CuI)	≥98%	Commercially Available	Optional additive, can accelerate transmetalation.
Saturated aq. Potassium Fluoride (KF)	---	Prepared in-house	For work-up to remove tin byproducts.
Celite®	---	Commercially Available	For filtration.

Equipment

• Schlenk flask or round-bottom flask with a reflux condenser

• Inert gas (Argon or Nitrogen) supply with a manifold

• Magnetic stirrer with a hot plate

• Standard laboratory glassware

• Syringes and needles for transfer of reagents

Step-by-Step Procedure

dot graph Experimental_Workflow { graph [rankdir="TB", splines=true, overlap=false, nodesep=0.5, ranksep=0.8]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

Start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Setup [label="Assemble and dry glassware under inert atmosphere."]; Reagents [label="Add 3-bromo-4-chlorothiophene, solvent, and arylstannane."]; Degas [label="Degas the reaction mixture."]; Catalyst [label="Add Pd(PPh₃)₄ and any additives (CuI, AsPh₃)."]; Heat [label="Heat the reaction to reflux (e.g., 110 °C)."]; Monitor [label="Monitor reaction progress by TLC or GC-MS."]; Workup [label="Cool to RT, quench with aq. KF, and stir."]; Filter [label="Filter through Celite® to remove tin salts."]; Extract [label="Perform aqueous work-up and extraction."]; Purify [label="Purify the crude product by column chromatography."]; End [label="Characterize the final product.", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

Start -> Setup; Setup -> Reagents; Reagents -> Degas; Degas -> Catalyst; Catalyst -> Heat; Heat -> Monitor; Monitor -> Workup; Workup -> Filter; Filter -> Extract; Extract -> Purify; Purify -> End; } Caption: Experimental workflow for the Stille coupling reaction.

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3-bromo-4-chlorothiophene (1.0 equiv).

• Addition of Reagents: Add anhydrous toluene (to make a ~0.1 M solution) followed by the arylstannane (1.1-1.2 equiv).

• Degassing: Degas the solution by bubbling the inert gas through it for 15-20 minutes, or by three freeze-pump-thaw cycles.

• Catalyst Addition: To the degassed solution, add the palladium catalyst, such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 2-5 mol%). If using additives, copper(I) iodide (CuI, 5-10 mol%) and/or triphenylarsine (AsPh₃, 10-20 mol%) can be added at this stage.[9]

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 110 °C for toluene) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed (typically 12-24 hours).

• Work-up: Cool the reaction mixture to room temperature.[10] Add a saturated aqueous solution of potassium fluoride (KF) and stir vigorously for 1-2 hours.[10] This will precipitate the tributyltin fluoride.

• Filtration: Dilute the mixture with an organic solvent like ethyl acetate and filter through a pad of Celite® to remove the insoluble tin salts.[10] Wash the filter cake with additional ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate gradient).

Key Considerations and Optimization

Parameter	Recommendation	Rationale
Catalyst	Pd(PPh₃)₄, Pd₂(dba)₃	Pd(PPh₃)₄ is a common and effective catalyst.[8] Pd₂(dba)₃ can be used with a variety of phosphine ligands.
Ligand	PPh₃, AsPh₃, P(2-furyl)₃	Triphenylphosphine is standard. Triphenylarsine or tri(2-furyl)phosphine can accelerate the reaction.[9]
Solvent	Toluene, DMF, Dioxane	Toluene is a good non-polar choice. DMF is a polar aprotic solvent that can be beneficial in some cases.
Temperature	80-110 °C	Higher temperatures generally increase the reaction rate.
Additives	CuI, LiCl	CuI can facilitate the transmetalation step.[9] LiCl can also accelerate the reaction by aiding in the cleavage of the tin-carbon bond.[8]

Troubleshooting

• Low or No Conversion:

  • Inactive Catalyst: Ensure the palladium catalyst has not been deactivated by exposure to air.

  • Insufficient Temperature: The reaction may require higher temperatures or longer reaction times.

  • Poor Quality Reagents: Use high-purity, dry reagents and solvents.

• Formation of Side Products:

  • Homo-coupling of the Stannane: This can occur at high temperatures or with certain catalysts. Lowering the temperature or changing the ligand may help.

  • Proto-destannylation: The organostannane can be cleaved by acidic protons. Ensure the reaction is run under anhydrous and neutral conditions.

Conclusion

The Stille coupling of 3-bromo-4-chlorothiophene offers a regioselective and efficient method for the synthesis of 3-aryl-4-chlorothiophenes. These products can serve as versatile intermediates for further synthetic elaborations, leveraging the remaining chlorine atom. By carefully selecting the catalyst, ligands, and reaction conditions, researchers can achieve high yields of the desired coupled products. The protocol and considerations outlined in this application note provide a solid foundation for the successful implementation of this valuable transformation in drug discovery and materials science research.

References

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• Kumar, R., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. [Link]

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• Williams, J. M., et al. (2011). Organic Syntheses, 88, 197. [Link]

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• Maleczka, R. E., & Terrell, L. R. (2004). Stille Cross-Coupling of Activated Alkyltin Reagents under “Ligandless” Conditions. The Journal of Organic Chemistry, 69(17), 5778–5781. [Link]

• ResearchGate. (n.d.). Structures of important thiophene-based drugs. [Link]

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Application Notes and Protocols for the Polymerization of 3-Bromo-4-chlorothiophene into Conducting Polymers

Introduction: The Strategic Imperative for Halogenated Polythiophenes

Polythiophenes are a cornerstone class of conducting polymers, pivotal to the advancement of organic electronics, including organic field-effect transistors (OFETs), polymer solar cells (PSCs), and sensors.[1] The electronic and physical properties of these materials are intimately tied to their molecular structure, particularly the nature and position of substituents on the thiophene ring. While poly(3-alkylthiophene)s (P3ATs) are widely studied, the introduction of halogen atoms onto the thiophene backbone opens new avenues for both tuning the polymer's intrinsic properties and for post-polymerization functionalization.

This application note provides a detailed guide to the synthesis of conducting polymers from 3-bromo-4-chlorothiophene. The presence of two distinct halogens at the 3 and 4 positions offers a unique monomer for creating polymers with tailored electronic characteristics and for subsequent chemical modification. We will explore two primary synthetic routes: Oxidative Chemical Polymerization and Kumada Catalyst-Transfer Polycondensation (KCTP). The causality behind experimental choices, detailed step-by-step protocols, and expected outcomes will be discussed to provide researchers with a robust framework for the synthesis and application of these novel materials.

Monomer Overview: 3-Bromo-4-chlorothiophene

3-Bromo-4-chlorothiophene is a halogenated thiophene derivative with the chemical formula C₄H₂BrClS.[2]

Property	Value
Molecular Weight	197.48 g/mol [2]
CAS Number	36155-88-1[2]
Appearance	Colorless to light yellow liquid

Safety Precautions: 3-Bromo-4-chlorothiophene is harmful if swallowed, in contact with skin, or inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.[2] Always handle this compound in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Method 1: Oxidative Chemical Polymerization

Oxidative polymerization is a direct and common method for synthesizing polythiophenes. In this process, an oxidizing agent, typically iron(III) chloride (FeCl₃), is used to induce the coupling of monomer units.[3]

Mechanism of Oxidative Polymerization

The polymerization proceeds through the formation of radical cations from the thiophene monomer. These radical cations then couple, and subsequent deprotonation leads to the formation of a dimer. This process repeats, extending the polymer chain. The general mechanism is depicted below.

Caption: Kumada Catalyst-Transfer Polycondensation (KCTP) workflow.

Experimental Protocol: Kumada Catalyst-Transfer Polycondensation of 3-Bromo-4-chlorothiophene

This protocol is designed based on established KCTP methods for halogenated thiophenes. [4] Materials:

• 3-Bromo-4-chlorothiophene

• Isopropylmagnesium chloride lithium chloride complex (i-PrMgCl·LiCl) solution in THF

• [1,3-Bis(diphenylphosphino)propane]nickel(II) chloride (Ni(dppp)Cl₂)

• Anhydrous tetrahydrofuran (THF)

• 5 M Hydrochloric acid (HCl)

• Methanol

• Argon or Nitrogen gas

• Schlenk flask and line, and other dry glassware

Procedure:

• Monomer Preparation: In a dried Schlenk flask under an inert atmosphere, dissolve 3-bromo-4-chlorothiophene (1 equivalent) in anhydrous THF.

• Grignard Formation: Cool the solution to 0 °C. Slowly add one equivalent of i-PrMgCl·LiCl solution dropwise. Stir the mixture at room temperature for 1-2 hours to facilitate the magnesium-halogen exchange, primarily at the C-Br position.

• Catalyst Addition: In a separate flask, dissolve the Ni(dppp)Cl₂ catalyst in anhydrous THF. Add the catalyst solution to the Grignard reagent mixture.

• Polymerization: Stir the reaction mixture at room temperature. The polymerization typically proceeds over 1-2 hours.

• Termination: Terminate the polymerization by adding a small amount of 5 M HCl.

• Precipitation and Purification:

  • Pour the reaction mixture into a large volume of methanol to precipitate the polymer.

  • Collect the polymer by filtration.

  • Purify the polymer by Soxhlet extraction with methanol, acetone, and hexane to remove catalyst residues and low molecular weight oligomers.

  • The final polymer can be recovered from the thimble by dissolving in a suitable solvent like chloroform and then precipitating again in methanol.

• Drying: Dry the purified polymer under vacuum.

Parameter	Recommended Value	Rationale
Grignard Reagent	i-PrMgCl·LiCl	Highly effective for halogen-magnesium exchange.
Catalyst	Ni(dppp)Cl₂	A standard and effective catalyst for KCTP of thiophenes.
Solvent	Anhydrous THF	Essential for Grignard reagent stability and polymerization.
Reaction Temperature	Room Temperature	Sufficient for controlled polymerization with this catalyst system.

Characterization of Poly(3-bromo-4-chlorothiophene)

The synthesized polymer should be characterized to determine its structure, molecular weight, and properties.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the polymer structure and provide information on its regioregularity.

• Gel Permeation Chromatography (GPC): GPC is used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI) of the polymer. [5]* UV-Vis Spectroscopy: The UV-Vis absorption spectrum of the polymer in solution or as a thin film will reveal its electronic structure, including the π-π* transition and the optical bandgap. [6]* Cyclic Voltammetry (CV): CV can be used to determine the oxidation and reduction potentials of the polymer, providing insight into its HOMO and LUMO energy levels. [7]* Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the characteristic vibrational modes of the polymer, confirming the presence of the thiophene ring and the C-Br and C-Cl bonds. [5]

Conclusion and Future Outlook

The polymerization of 3-bromo-4-chlorothiophene offers a pathway to novel conducting polymers with unique properties. The presence of both bromo and chloro substituents provides a platform for tuning the electronic characteristics of the polymer and for post-polymerization functionalization, allowing for the creation of more complex and functional materials. The protocols detailed in this application note provide a starting point for the synthesis and exploration of this promising polymer system. Further optimization of reaction conditions and exploration of different catalyst systems may lead to polymers with even more desirable properties for a range of electronic and optoelectronic applications.

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A Comprehensive Guide to the Synthesis of Poly(3-chlorothiophene) Derivatives for Advanced Applications

This guide provides researchers, scientists, and drug development professionals with a detailed overview of the synthesis of poly(3-chlorothiophene) (P3ClT) and its derivatives. This class of conducting polymers is of significant interest due to the unique electronic and material properties imparted by the chlorine substituent on the thiophene ring. The presence of the chlorine atom can influence the polymer's solubility, electronic energy levels, and intermolecular packing, making P3ClT derivatives promising candidates for applications in organic electronics, sensors, and biomedical devices.[1][2]

This document offers a blend of theoretical understanding and practical protocols, designed to empower researchers to confidently synthesize and characterize these materials. We will delve into various polymerization methodologies, from classical oxidative techniques to more controlled cross-coupling reactions, providing insights into the rationale behind procedural choices and offering step-by-step instructions for key synthetic routes.

Strategic Approaches to the Polymerization of 3-Chlorothiophene

The synthesis of poly(3-chlorothiophene) and its derivatives can be achieved through several polymerization methods. The choice of method significantly impacts the polymer's properties, such as molecular weight, regioregularity, and ultimately, its performance in a device. Here, we discuss the most prominent synthetic strategies.

Oxidative Polymerization

Chemical oxidative polymerization is a widely used and relatively straightforward method for synthesizing polythiophenes.[3][4] This method typically employs a chemical oxidant, such as iron(III) chloride (FeCl₃), to induce the polymerization of the monomer.[3][5]

Mechanism and Rationale: The polymerization proceeds through the oxidation of the 3-chlorothiophene monomer to form radical cations.[3] These radical cations then couple to form dimers, which are further oxidized and coupled to propagate the polymer chain.[3] FeCl₃ is a common choice of oxidant due to its effectiveness and affordability.[5] The reaction is typically carried out in a suitable organic solvent, like chloroform.[3][5]

Causality of Experimental Choices:

• Oxidant-to-Monomer Ratio: The molar ratio of FeCl₃ to the 3-chlorothiophene monomer is a critical parameter that influences the polymerization rate and the molecular weight of the resulting polymer. A higher oxidant concentration generally leads to a faster reaction but can also result in over-oxidation and defects in the polymer chain.

• Solvent: The choice of solvent is crucial for solubilizing both the monomer and the growing polymer chains. Chloroform is often used for its ability to dissolve many polythiophene derivatives.[3]

• Temperature: The reaction temperature affects the polymerization kinetics. Lower temperatures can sometimes lead to more ordered polymer structures.

Workflow for Oxidative Polymerization:

Caption: General workflow for the oxidative polymerization of 3-chlorothiophene.

Grignard Metathesis (GRIM) Polymerization

For applications requiring well-defined polymer architectures, Grignard Metathesis (GRIM) polymerization is a powerful technique. This method allows for the synthesis of regioregular poly(3-alkylthiophene)s with controlled molecular weights and narrow polydispersity.[6][7][8][9][10] Regioregularity, specifically the head-to-tail (HT) coupling of the monomer units, is crucial for achieving high charge carrier mobility in organic transistors.

Mechanism and Rationale: The GRIM method involves the formation of a Grignard reagent from a dihalo-substituted thiophene monomer, followed by a nickel-catalyzed cross-coupling reaction.[8][10][11] For poly(3-chlorothiophene), a suitable starting monomer would be 2,5-dibromo-3-chlorothiophene. The reaction with a Grignard reagent like t-butylmagnesium chloride generates a mixture of thienylmagnesium halide regioisomers.[10] A nickel catalyst, such as Ni(dppp)Cl₂, then selectively polymerizes one of the isomers, leading to a high degree of regioregularity.[6][8][10]

Causality of Experimental Choices:

• Monomer Choice: The use of a 2,5-dihalo-3-substituted thiophene is essential for the chain-growth mechanism of GRIM polymerization.

• Grignard Reagent: The choice of Grignard reagent can influence the rate of metal-halogen exchange and the regioselectivity of the initial metalation step.

• Catalyst: The nickel catalyst with a diphosphine ligand (like dppp) is critical for achieving high regioregularity and controlling the polymerization in a living fashion.[6][8]

Workflow for GRIM Polymerization:

Caption: General workflow for the GRIM polymerization of a 3-chlorothiophene derivative.

Other Cross-Coupling Polymerizations: Stille and Suzuki Reactions

Stille and Suzuki cross-coupling reactions are also powerful tools for the synthesis of well-defined conjugated polymers, including polythiophene derivatives.[11][12] These methods offer excellent control over the polymer structure but often require the synthesis of specialized monomers.

• Stille Polymerization: This method involves the palladium-catalyzed cross-coupling of an organotin compound with an organic halide.[12] For poly(3-chlorothiophene), this would typically involve the polymerization of a monomer that is stannylated at the 2- and 5-positions with a dihalo-comonomer or the self-condensation of a monomer containing both a halogen and a stannyl group. The use of toxic organotin reagents is a significant drawback of this method.[11]

• Suzuki Polymerization: This reaction involves the palladium-catalyzed cross-coupling of an organoboron compound (such as a boronic acid or ester) with an organic halide.[11][13][14][15] Suzuki polymerization is generally more environmentally benign than Stille polymerization as organoboron compounds are less toxic than organotin compounds.[14] The synthesis of the required boronic acid or ester monomers can be a multi-step process.

Detailed Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis of poly(3-chlorothiophene) derivatives. These protocols are intended as a starting point and may require optimization depending on the specific derivative being synthesized.

Protocol 1: Oxidative Polymerization of 3-Chlorothiophene with FeCl₃

Materials:

• 3-Chlorothiophene (monomer)[16][17][18]

• Anhydrous iron(III) chloride (FeCl₃) (oxidant)

• Anhydrous chloroform (solvent)

• Methanol (for precipitation and washing)

• Acetone (for washing)

• Hexane (for washing)

• Standard glassware for inert atmosphere synthesis (Schlenk line, nitrogen/argon)

Procedure:

• Preparation: In a flame-dried Schlenk flask under an inert atmosphere, dissolve 3-chlorothiophene (1.0 eq) in anhydrous chloroform.

• Oxidant Solution: In a separate flame-dried Schlenk flask, prepare a solution of anhydrous FeCl₃ (2.5-4.0 eq) in anhydrous chloroform.

• Polymerization: Slowly add the FeCl₃ solution to the stirred monomer solution at room temperature. The reaction mixture should darken, indicating the onset of polymerization.

• Reaction Time: Allow the reaction to stir at room temperature for 2-24 hours. The optimal reaction time should be determined experimentally.

• Precipitation: Pour the reaction mixture into a large volume of methanol to precipitate the polymer.

• Filtration and Washing: Collect the polymer by filtration. Wash the polymer sequentially with copious amounts of methanol, acetone, and hexane to remove residual oxidant, monomer, and oligomers.

• Drying: Dry the purified polymer under vacuum at 40-60 °C until a constant weight is achieved.

Protocol 2: GRIM Polymerization of a 3-Chlorothiophene Derivative

Materials:

• 2,5-Dibromo-3-chlorothiophene (monomer)

• tert-Butylmagnesium chloride (Grignard reagent)

• [1,3-Bis(diphenylphosphino)propane]dichloronickel(II) (Ni(dppp)Cl₂) (catalyst)

• Anhydrous tetrahydrofuran (THF) (solvent)

• Hydrochloric acid (HCl) (for quenching)

• Methanol (for precipitation)

• Solvents for Soxhlet extraction (e.g., methanol, hexane, chloroform)

Procedure:

• Monomer Preparation: In a flame-dried Schlenk flask under an inert atmosphere, dissolve 2,5-dibromo-3-chlorothiophene (1.0 eq) in anhydrous THF.

• Metalation: Cool the solution to 0 °C and slowly add tert-butylmagnesium chloride (1.0 eq). Stir the mixture at this temperature for 1-2 hours to ensure complete metal-halogen exchange.

• Catalyst Addition: Add a catalytic amount of Ni(dppp)Cl₂ (0.5-2 mol%) to the reaction mixture.

• Polymerization: Allow the reaction to warm to room temperature and stir for 1-4 hours. The viscosity of the solution will likely increase as the polymer forms.

• Quenching: Quench the reaction by slowly adding a small amount of 1 M HCl.

• Precipitation: Precipitate the polymer by pouring the reaction mixture into a large volume of methanol.

• Purification: Collect the crude polymer by filtration. Purify the polymer by Soxhlet extraction with sequential washing using methanol (to remove catalyst residues), hexane (to remove oligomers), and finally extracting the desired polymer with chloroform or another suitable solvent.

• Final Precipitation and Drying: Precipitate the purified polymer from the chloroform solution into methanol. Collect the final product by filtration and dry under vacuum.

Characterization of Poly(3-chlorothiophene) Derivatives

Thorough characterization of the synthesized polymers is essential to understand their structure-property relationships. Key characterization techniques include:

Technique	Information Obtained	Typical Observations for Poly(3-chlorothiophene)s
Nuclear Magnetic Resonance (NMR) Spectroscopy	Polymer structure, regioregularity, and end-group analysis.[19][20]	¹H NMR can be used to determine the head-to-tail coupling ratio by analyzing the signals of the thiophene ring protons.
Gel Permeation Chromatography (GPC)	Molecular weight (Mn, Mw) and polydispersity index (PDI).	Provides information on the chain length and distribution, which are critical for material processing and properties.
UV-Visible (UV-Vis) Spectroscopy	Electronic absorption properties, conjugation length, and bandgap.[21][22]	The λ_max in solution and thin films provides insight into the extent of π-conjugation along the polymer backbone.
Fourier-Transform Infrared (FTIR) Spectroscopy	Presence of functional groups and confirmation of polymer structure.[21]	Characteristic peaks for the thiophene ring and any side-chain functionalities can be identified.
Thermal Analysis (TGA/DSC)	Thermal stability and phase transitions (e.g., melting and glass transition temperatures).	Important for understanding the processing window and operational stability of the polymer.

Applications and Future Perspectives

Poly(3-chlorothiophene) derivatives are emerging as a versatile class of conducting polymers with potential applications in various fields:

• Organic Field-Effect Transistors (OFETs): The electronic properties of P3ClT can be tuned by the chlorine substituent, potentially leading to high-performance transistor materials.[1]

• Organic Photovoltaics (OPVs): As electron-donating materials in bulk heterojunction solar cells, P3ClT derivatives can offer advantages in terms of energy level tuning and morphology control.[1][7]

• Sensors: The sensitivity of the electronic and optical properties of conjugated polymers to their environment makes P3ClT a candidate for chemical and biological sensors.[3][23]

• Biomedical Applications: The unique properties of conducting polymers are being explored for applications in tissue engineering, drug delivery, and bio-interfacing.[1]

The continued development of synthetic methodologies that allow for precise control over the molecular architecture of poly(3-chlorothiophene) derivatives will be crucial for unlocking their full potential in these and other cutting-edge technologies. The ability to fine-tune the electronic and physical properties of these materials through synthetic design holds the key to future innovations in organic electronics and beyond.

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Application Notes and Protocols: 3-Bromo-4-chlorothiophene as a Strategic Monomer for Advanced Organic Electronics

Introduction: The Strategic Value of Asymmetric Halogenation in Thiophene-Based Semiconductors

In the landscape of organic electronics, polythiophenes represent a cornerstone class of materials, prized for their tunable electronic properties, environmental stability, and solution processability.[1] The performance of these materials in devices such as organic field-effect transistors (OFETs) and organic photovoltaics (OPVs) is critically dependent on the molecular architecture of the polymer backbone, particularly its regioregularity.[2] The introduction of substituents onto the thiophene ring is a primary strategy for modulating these properties.[3] Halogenated thiophenes, in particular, serve as versatile building blocks, not only for their influence on the electronic energy levels of the resulting polymers but also as reactive handles for polymerization and post-polymerization modification.[4]

This application note delves into the strategic use of 3-Bromo-4-chlorothiophene, an asymmetrically di-halogenated monomer, in the synthesis of high-performance conjugated polymers. The differential reactivity of the carbon-bromine (C-Br) and carbon-chlorine (C-Cl) bonds in palladium-catalyzed cross-coupling reactions provides a powerful tool for achieving highly regioselective polymerizations. This regiochemical control is paramount for ensuring the planarity of the polymer backbone, which in turn facilitates efficient intermolecular π-π stacking and enhances charge carrier mobility.[2]

This guide will provide a comprehensive overview of the synthetic strategies employing 3-Bromo-4-chlorothiophene, detailed experimental protocols for its polymerization, and an analysis of the expected properties of the resulting poly(3-chlorothiophene) and its derivatives in organic electronic devices.

The Causality of Regioselective Polymerization: Exploiting Differential Reactivity

The key to unlocking the potential of 3-Bromo-4-chlorothiophene lies in the chemoselective activation of the C-Br bond over the more robust C-Cl bond in cross-coupling reactions. The oxidative addition of a palladium(0) catalyst to an aryl halide is the initial and often rate-determining step in catalytic cycles like those of Suzuki and Stille couplings. The bond dissociation energy of a C-Br bond is significantly lower than that of a C-Cl bond, making it more susceptible to oxidative addition.[5] This difference in reactivity allows for the selective coupling at the 3-position (brominated) of the thiophene ring, leaving the 4-position (chlorinated) intact on the resulting polymer backbone.

This regioselective approach yields a highly regular head-to-tail (HT) coupled poly(3-chlorothiophene). This structural precision is crucial, as irregular couplings (head-to-head or tail-to-tail) introduce steric hindrance that forces the thiophene rings to twist out of plane, disrupting π-conjugation and impeding charge transport.[2]

Caption: KCTP of 3-Bromo-4-chlorothiophene.

Materials:

• 3-Bromo-4-chlorothiophene (1.0 eq)

• Isopropylmagnesium chloride-lithium chloride complex (i-PrMgCl·LiCl), 1.3 M in THF (1.05 eq)

• [1,3-Bis(diphenylphosphino)propane]dichloronickel(II) [Ni(dppp)Cl₂] (0.01-0.02 eq)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add 3-Bromo-4-chlorothiophene and anhydrous THF.

• Grignard Formation: Cool the solution to 0 °C and add i-PrMgCl·LiCl dropwise. Stir the mixture at this temperature for 2 hours to facilitate the selective bromine-magnesium exchange.

• Initiation of Polymerization: In a separate flame-dried Schlenk flask, dissolve Ni(dppp)Cl₂ in a small amount of anhydrous THF.

• Polymerization: Add the Ni(dppp)Cl₂ solution to the Grignard reagent mixture at 0 °C. Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the polymerization can be monitored by the increasing viscosity of the solution.

• Quenching and Precipitation: Quench the reaction by slowly adding a 5 M HCl solution. Pour the mixture into methanol to precipitate the polymer.

• Purification: Collect the polymer by filtration and purify by Soxhlet extraction with methanol, hexane, and finally chloroform. The purified polymer is then precipitated from the chloroform fraction into methanol.

• Drying: Dry the resulting polymer under vacuum at 40 °C overnight.

Causality of Experimental Choices:

• i-PrMgCl·LiCl: This Grignard reagent is highly effective for halogen-metal exchange and is known to favor the exchange with the more labile bromine atom.

• Ni(dppp)Cl₂: This nickel catalyst is a standard and efficient catalyst for Kumada cross-coupling polymerization, promoting a chain-growth mechanism that leads to polymers with controlled molecular weights and low polydispersity. [6]

Protocol 2: Regioselective Stille Polycondensation

Stille coupling offers a versatile and functional-group-tolerant method for polymerization. [7]This protocol involves the reaction of a distannylated thiophene with a dihaloaromatic compound. For the polymerization of 3-Bromo-4-chlorothiophene, a self-coupling reaction of a stannylated monomer is a viable approach.

Reaction Scheme:

Caption: Stille polycondensation of a stannylated 3-Bromo-4-chlorothiophene derivative.

Materials:

• 2-Bromo-3-chloro-5-(trimethylstannyl)thiophene (1.0 eq) (prepared from 3-Bromo-4-chlorothiophene)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.01-0.02 eq)

• Anhydrous and degassed N,N-Dimethylformamide (DMF) or Toluene

Procedure:

• Monomer Synthesis: Synthesize 2-Bromo-3-chloro-5-(trimethylstannyl)thiophene by regioselective lithiation of 3-Bromo-4-chlorothiophene at the 5-position with a strong base (e.g., LDA) at low temperature, followed by quenching with trimethyltin chloride.

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add the stannylated monomer and Pd(PPh₃)₄.

• Solvent Addition: Add anhydrous and degassed DMF or toluene via syringe.

• Polymerization: Heat the reaction mixture to 90-110 °C and stir for 24-48 hours.

• Precipitation and Purification: After cooling to room temperature, pour the reaction mixture into methanol to precipitate the polymer. Collect the polymer by filtration and purify by Soxhlet extraction as described in Protocol 1.

• Drying: Dry the polymer under vacuum.

Causality of Experimental Choices:

• Pd(PPh₃)₄: This is a robust and commonly used catalyst for Stille couplings, known for its reliability in a wide range of substrate combinations.

• Anhydrous and Degassed Solvent: The removal of water and oxygen is crucial to prevent catalyst deactivation and unwanted side reactions.

Data Presentation: Expected Properties of Poly(3-chlorothiophene)

While specific performance data for poly(3-chlorothiophene) derived directly from 3-Bromo-4-chlorothiophene is not extensively reported, we can infer its properties based on studies of poly(3-chlorothiophene) and related poly(3-halothiophene)s. The chloro-substituent is expected to influence the electronic and morphological properties of the polymer.

Table 1: Expected Electronic and Optical Properties of Regioregular Poly(3-chlorothiophene)

Property	Expected Value	Rationale and Comparative Data
HOMO Level	-5.1 to -5.3 eV	The electron-withdrawing nature of the chlorine atom is expected to lower the HOMO level compared to poly(3-hexylthiophene) (P3HT), which is typically around -4.9 to -5.1 eV. [8]This can lead to improved air stability and a higher open-circuit voltage (Voc) in OPV devices.
LUMO Level	-2.9 to -3.1 eV	The LUMO level is also expected to be lowered due to the inductive effect of the chlorine atom.
Optical Bandgap (Eg)	~2.0 - 2.2 eV	The bandgap is anticipated to be slightly larger than that of P3HT (~1.9-2.1 eV) due to the electronic effects of the chlorine substituent.
Absorption Maximum (λmax)	450 - 500 nm (in solution)	The absorption spectrum is expected to be blue-shifted compared to P3HT, reflecting a larger bandgap.

Table 2: Expected Performance in Organic Field-Effect Transistors (OFETs)

Parameter	Expected Performance Range	Factors Influencing Performance
Hole Mobility (μh)	10⁻³ - 10⁻² cm²/Vs	The mobility will be highly dependent on the regioregularity and crystallinity of the polymer. While the chloro-substituent may introduce some steric hindrance, a highly regioregular backbone should still allow for efficient charge transport. For comparison, regioregular P3HT can exhibit mobilities in the range of 0.01-0.1 cm²/Vs. [9][10][11]
On/Off Ratio	> 10⁴	A high on/off ratio is expected for a well-ordered semiconductor, indicating good switching behavior.
Threshold Voltage (Vth)	0 to -20 V	The threshold voltage will be influenced by the device architecture and the interface with the dielectric layer.

Visualization of a Polymer-Based Organic Field-Effect Transistor

Caption: Schematic of a typical OFET device structure utilizing a polythiophene derivative.

Conclusion and Future Outlook

3-Bromo-4-chlorothiophene is a strategically valuable monomer for the synthesis of regioregular poly(3-chlorothiophene). The differential reactivity of its two halogen atoms provides a robust pathway for achieving the high degree of structural order necessary for efficient charge transport in organic electronic devices. The resulting polymer is expected to exhibit a lowered HOMO energy level, leading to enhanced environmental stability and potentially higher open-circuit voltages in organic solar cells.

While direct performance data for polymers synthesized from this specific monomer is still emerging, the principles of regioselective polymerization and the known effects of halogen substitution provide a strong foundation for its application in high-performance organic electronics. Further research should focus on the direct synthesis and characterization of poly(3-chlorothiophene) via the methods outlined in this note to fully elucidate its potential and optimize its performance in OFETs and OPVs. The exploration of copolymers incorporating 3-Bromo-4-chlorothiophene with other electron-donating or electron-accepting monomers also represents a promising avenue for the development of novel semiconducting materials with tailored properties.

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Application Note: 3-Bromo-4-chlorothiophene as a Monomer for High-Performance Organic Field-Effect Transistors

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and professionals in drug development on the utilization of 3-bromo-4-chlorothiophene as a monomer for the synthesis of a semiconducting polymer for Organic Field-Effect Transistors (OFETs). This guide details protocols for polymerization, device fabrication, and characterization, underpinned by scientific principles and field-proven insights.

Introduction: The Promise of Halogenated Polythiophenes

Polythiophenes are a cornerstone of organic electronics, valued for their excellent charge transport properties and solution processability.[1] The introduction of halogen atoms onto the thiophene ring is a powerful strategy to modulate the electronic properties of the resulting polymer. Halogen substituents, being electron-withdrawing, can lower the HOMO and LUMO energy levels of the polymer, which can enhance air stability and influence the charge transport characteristics of the corresponding OFETs.[2][3] 3-Bromo-4-chlorothiophene is a promising, yet underexplored, monomer that offers the potential to create polymers with unique electronic properties due to the presence of two different halogens on the thiophene backbone. This asymmetry may lead to polymers with distinct packing motifs and electronic structures, making it a compelling candidate for advanced OFET applications.

Polymer Synthesis: From Monomer to Macromolecule

The polymerization of 3-bromo-4-chlorothiophene can be effectively achieved through transition metal-catalyzed cross-coupling reactions. Stille and Kumada catalyst-transfer polycondensation (KCTP) are two of the most robust methods for synthesizing well-defined polythiophenes.[4][5]

Proposed Polymerization via Stille Coupling

Stille coupling offers excellent functional group tolerance and control over polymer molecular weight.[4]

Protocol: Stille Polycondensation of 3-Bromo-4-chlorothiophene

• Monomer Preparation: First, the 3-bromo-4-chlorothiophene monomer must be converted to a distannylated derivative. This is a critical step for the Stille polycondensation to proceed.

• Reaction Setup: In a nitrogen-filled glovebox, add the distannylated 3-bromo-4-chlorothiophene monomer to a flame-dried Schlenk flask.

• Solvent and Catalyst: Add anhydrous, degassed toluene to the flask, followed by the palladium catalyst, such as Pd(PPh₃)₄ or Pd₂(dba)₃, and a phosphine ligand like P(o-tol)₃.

• Polymerization: Heat the reaction mixture to reflux (approximately 110 °C) and stir under a nitrogen atmosphere for 24-48 hours. The progress of the polymerization can be monitored by taking small aliquots and analyzing them via Gel Permeation Chromatography (GPC).

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature and precipitate the polymer by pouring the solution into a non-solvent like methanol. The crude polymer is then collected by filtration and purified by Soxhlet extraction with methanol, hexane, and finally chloroform to remove oligomers and catalyst residues. The final polymer is then dried under vacuum.

Causality Behind Choices: The choice of a palladium catalyst and a phosphine ligand is crucial for an efficient Stille coupling. The ligand stabilizes the palladium center and facilitates the catalytic cycle. Anhydrous and oxygen-free conditions are paramount to prevent catalyst deactivation and unwanted side reactions.

Visualizing the Polymerization Workflow

Caption: Workflow for the synthesis of poly(3-bromo-4-chlorothiophene) via Stille coupling.

OFET Device Fabrication: Building the Transistor

A standard bottom-gate, top-contact (BGTC) architecture is a reliable and widely used configuration for evaluating the performance of new semiconducting polymers.[6]

Protocol: Fabrication of a BGTC OFET

• Substrate Cleaning: Begin with a heavily n-doped silicon wafer with a thermally grown silicon dioxide (SiO₂) layer (typically 200-300 nm thick), which will serve as the gate electrode and gate dielectric, respectively. Clean the substrate sequentially in an ultrasonic bath with deionized water, acetone, and isopropanol, each for 15 minutes. Dry the substrate with a stream of nitrogen.

• Surface Treatment: To improve the interface between the dielectric and the organic semiconductor, treat the SiO₂ surface with a self-assembled monolayer (SAM) of a silanizing agent like octadecyltrichlorosilane (OTS). This is typically done by immersing the substrate in a dilute solution of OTS in an anhydrous solvent like toluene or by vapor deposition.

• Semiconductor Deposition: Dissolve the synthesized poly(3-bromo-4-chlorothiophene) in a suitable organic solvent (e.g., chloroform, chlorobenzene, or o-dichlorobenzene) at a concentration of 5-10 mg/mL. Deposit the polymer solution onto the treated substrate using spin-coating to form a thin film. The spin speed and time should be optimized to achieve the desired film thickness (typically 30-100 nm).

• Annealing: Anneal the semiconductor film on a hot plate in a nitrogen-filled glovebox. The annealing temperature and time are critical parameters that influence the film morphology and, consequently, the device performance. A typical starting point is 100-150 °C for 10-30 minutes.

• Electrode Deposition: Finally, deposit the source and drain electrodes on top of the semiconductor film through a shadow mask by thermal evaporation. Gold (Au) is a common choice for the electrodes due to its high work function and stability. The channel length (L) and width (W) are defined by the shadow mask.

Causality Behind Choices: The OTS treatment renders the hydrophilic SiO₂ surface hydrophobic, which promotes better ordering of the polythiophene chains and reduces charge trapping at the interface. The annealing step provides thermal energy for the polymer chains to rearrange into a more ordered, crystalline morphology, which is crucial for efficient charge transport.

Visualizing the OFET Fabrication Process

Caption: Step-by-step workflow for the fabrication of a bottom-gate, top-contact OFET.

Characterization and Expected Performance

Polymer Characterization

A thorough characterization of the synthesized polymer is essential to establish structure-property relationships.

Characterization Technique	Parameter Measured	Expected Outcome/Significance
Gel Permeation Chromatography (GPC)	Number-average molecular weight (Mn), Polydispersity index (PDI)	Provides information on the polymer chain length and its distribution, which affects solubility and film-forming properties.
UV-Vis Spectroscopy	Absorption spectrum (λmax)	Determines the optical bandgap and provides insights into the extent of π-conjugation along the polymer backbone.
Cyclic Voltammetry (CV)	HOMO and LUMO energy levels	Crucial for assessing the air stability of the polymer and for understanding charge injection barriers at the electrode-semiconductor interface.
Thermogravimetric Analysis (TGA)	Decomposition temperature	Indicates the thermal stability of the polymer, which is important for device processing and long-term operation.

OFET Performance Evaluation

The electrical characteristics of the fabricated OFETs should be measured in a controlled environment (e.g., in a nitrogen-filled glovebox or under vacuum) using a semiconductor parameter analyzer.

Performance Metric	Description	Expected Range for Halogenated Polythiophenes
Field-Effect Mobility (µ)	The average drift velocity of charge carriers per unit electric field. It is a key indicator of how efficiently charges move through the semiconductor.	10⁻³ to 10⁻¹ cm²/Vs
On/Off Current Ratio (I_on/I_off)	The ratio of the drain current when the transistor is in the "on" state to the current when it is in the "off" state. A high ratio is desirable for digital applications.	10⁴ to 10⁷
Threshold Voltage (V_th)	The gate voltage at which the transistor begins to conduct. A low threshold voltage is important for low-power operation.	-5 to +5 V

Note: The expected performance values are estimations based on literature for other halogenated polythiophenes. The actual performance of OFETs based on poly(3-bromo-4-chlorothiophene) will depend on the specific synthesis and fabrication conditions.

Troubleshooting Common Issues

Problem	Potential Cause	Suggested Solution
Low Polymer Molecular Weight	Inefficient catalyst activity; premature termination of polymerization.	Ensure all reagents and solvents are anhydrous and oxygen-free. Optimize catalyst loading and reaction time.
Poor Film Quality	Inappropriate solvent; incorrect spin-coating parameters; poor substrate wetting.	Screen different solvents to find one with optimal solubility and evaporation rate. Adjust spin speed and time. Ensure proper surface treatment of the substrate.
Low Charge Carrier Mobility	Disordered polymer film morphology; charge trapping at the dielectric interface.	Optimize the annealing temperature and time to improve crystallinity. Ensure a high-quality dielectric surface with minimal trap states.
High Off-Current	Impurities in the semiconductor; high charge carrier concentration in the film.	Thoroughly purify the polymer to remove any residual catalyst or impurities. The inherent electronic properties of the polymer may also contribute.

Troubleshooting Logic Diagram

Caption: A logical diagram illustrating potential causes for common OFET performance issues.

Conclusion

3-Bromo-4-chlorothiophene presents a compelling opportunity for the development of novel semiconducting polymers for high-performance OFETs. The strategic introduction of both bromine and chlorine atoms onto the thiophene ring is anticipated to yield polymers with favorable electronic properties and enhanced stability. By following the detailed protocols for synthesis and device fabrication outlined in this application note, researchers can systematically explore the potential of this promising monomer and contribute to the advancement of organic electronics.

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The Versatile Scaffold: Medicinal Chemistry Applications of 3-Bromo-4-chlorothiophene Derivatives

In the landscape of modern drug discovery, the strategic selection of core molecular frameworks is paramount to the successful development of novel therapeutics. Among the heterocyclic scaffolds, thiophene and its derivatives have consistently demonstrated significant potential, acting as crucial components in a multitude of approved drugs and clinical candidates.[1] This guide focuses on a particularly valuable, yet underexplored, building block: 3-Bromo-4-chlorothiophene . The unique substitution pattern of this compound offers medicinal chemists a versatile platform for the synthesis of diverse and potent bioactive molecules. This document will provide an in-depth exploration of its applications, featuring detailed protocols and the scientific rationale behind its use in drug design, with a particular focus on the synthesis of kinase inhibitors.

The Strategic Importance of the 3-Bromo-4-chlorothiophene Scaffold

The 3-Bromo-4-chlorothiophene moiety is more than just a simple starting material; its inherent chemical properties provide a distinct advantage in medicinal chemistry. The differential reactivity of the bromine and chlorine atoms, coupled with the electronic nature of the thiophene ring, allows for selective and sequential chemical modifications. This enables the construction of complex molecular architectures with a high degree of control.

Notably, the thiophene ring is a well-established bioisostere for the phenyl ring, often leading to improved pharmacokinetic properties and metabolic stability in drug candidates. Furthermore, the presence of the halogen atoms provides key anchor points for engaging with biological targets, often through halogen bonding or by serving as handles for further chemical elaboration.

Application Focus: Synthesis of Thieno[3,2-d]pyrimidine Kinase Inhibitors

A significant application of 3-Bromo-4-chlorothiophene derivatives lies in the synthesis of thieno[3,2-d]pyrimidines. This fused heterocyclic system is a prominent scaffold in the design of various kinase inhibitors, a class of drugs that has revolutionized the treatment of cancer and other diseases.[2] Thienopyrimidines are structurally related to the purine bases adenine and guanine, which allows them to mimic these natural ligands and interact with the ATP-binding site of kinases.[3]

The following sections will detail a representative synthetic pathway from 3-Bromo-4-chlorothiophene to a substituted thieno[3,2-d]pyrimidine, highlighting the key chemical transformations and the rationale behind the experimental design.

Diagram of the Synthetic Workflow

Caption: Synthetic pathway from 3-Bromo-4-chlorothiophene to a kinase inhibitor.

Detailed Protocols and Methodologies

Protocol 1: Suzuki-Miyaura Coupling of 3-Bromo-4-chlorothiophene

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between an organoboron species and an organic halide.[4] In this protocol, we will utilize this reaction to introduce an aryl group at the 3-position of the thiophene ring, leveraging the higher reactivity of the C-Br bond over the C-Cl bond.

Rationale: The choice of a palladium catalyst and a suitable phosphine ligand is critical for achieving high yields and selectivity. The base plays a crucial role in the transmetalation step of the catalytic cycle.[5] The reaction is performed under an inert atmosphere to prevent the degradation of the catalyst.

Materials:

• 3-Bromo-4-chlorothiophene

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene

• Water

• Argon or Nitrogen gas supply

• Standard glassware for organic synthesis

Procedure:

• To a flame-dried round-bottom flask, add 3-Bromo-4-chlorothiophene (1.0 eq), the arylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Add degassed toluene and water (4:1 v/v) to the flask.

• Heat the reaction mixture to 90 °C and stir vigorously for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the 3-aryl-4-chlorothiophene derivative.

Protocol 2: Synthesis of a Thieno[3,2-d]pyrimidine Core

Following the initial Suzuki coupling, the subsequent steps involve the introduction of an amino group and cyclization to form the fused pyrimidine ring.

Rationale: Nitration at the 2-position is directed by the existing substituents. The subsequent reduction of the nitro group to an amine is a standard transformation, often achieved with reducing agents like iron in acidic media or tin(II) chloride. The final cyclization with formamide provides the thieno[3,2-d]pyrimidine core.

Materials:

• 3-Aryl-4-chlorothiophene (from Protocol 1)

• Nitric acid (HNO₃)

• Sulfuric acid (H₂SO₄)

• Iron powder (Fe)

• Hydrochloric acid (HCl)

• Formamide (HCONH₂)

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Ethanol

Procedure:

Step 1: Nitration

• Cool a solution of sulfuric acid to 0 °C.

• Slowly add the 3-aryl-4-chlorothiophene to the cold sulfuric acid with stirring.

• Add a mixture of nitric acid and sulfuric acid dropwise, maintaining the temperature below 5 °C.

• Stir the reaction at 0-5 °C for 2 hours.

• Carefully pour the reaction mixture onto crushed ice and extract with ethyl acetate.

• Wash the organic layer with water and saturated sodium bicarbonate solution, then dry and concentrate.

• Purify the crude product to obtain 3-aryl-4-chloro-2-nitrothiophene.

Step 2: Reduction

• Suspend the 3-aryl-4-chloro-2-nitrothiophene in a mixture of ethanol and water.

• Add iron powder and concentrated hydrochloric acid.

• Heat the mixture to reflux for 4 hours.

• Cool the reaction and filter through celite.

• Neutralize the filtrate with sodium bicarbonate and extract with ethyl acetate.

• Dry the organic layer and concentrate to yield 2-amino-3-aryl-4-chlorothiophene, which can often be used in the next step without further purification.

Step 3: Cyclization

• Heat a mixture of the 2-amino-3-aryl-4-chlorothiophene and an excess of formamide to 180 °C for 6 hours.

• Cool the reaction mixture and pour it into ice water.

• Collect the precipitated solid by filtration, wash with water, and dry to obtain the 4-chloro-5-arylthieno[3,2-d]pyrimidine.

Protocol 3: Final Derivatization via Nucleophilic Aromatic Substitution (SNAr)

The final step in constructing the target kinase inhibitor involves the displacement of the chlorine atom at the 4-position of the thieno[3,2-d]pyrimidine core with a suitable amine.

Rationale: The chlorine atom at the 4-position of the thieno[3,2-d]pyrimidine is activated towards nucleophilic aromatic substitution. The choice of the amine nucleophile is critical for the biological activity of the final compound, as this moiety often interacts with the solvent-exposed region of the kinase active site.

Materials:

• 4-Chloro-5-arylthieno[3,2-d]pyrimidine

• Desired amine (e.g., 1-methylpiperazine)

• Diisopropylethylamine (DIPEA)

• N-Methyl-2-pyrrolidone (NMP)

Procedure:

• To a solution of 4-chloro-5-arylthieno[3,2-d]pyrimidine in NMP, add the desired amine (1.5 eq) and DIPEA (2.0 eq).

• Heat the reaction mixture to 120 °C for 4 hours.

• Cool the reaction to room temperature and pour it into water.

• Extract the product with ethyl acetate.

• Wash the organic layer with water and brine, then dry and concentrate.

• Purify the final compound by column chromatography or recrystallization.

Structure-Activity Relationship (SAR) Insights

The biological activity of the synthesized thieno[3,2-d]pyrimidine derivatives is highly dependent on the nature of the substituents at various positions.

Position	Substituent	General Effect on Kinase Inhibition	Rationale
C2	Small, lipophilic groups	Often tolerated or beneficial	Fits into the hydrophobic pocket of the ATP-binding site.
C4	Amine moieties with basic centers	Frequently enhances potency	Forms key hydrogen bonds and salt bridges with the hinge region of the kinase; improves solubility.
C5 (Aryl group)	Substituted phenyl rings	Modulates selectivity and potency	Interacts with the gatekeeper residue and other residues in the active site; can be optimized to target specific kinases.
C6	Hydrogen or small alkyl groups	Generally preferred	Larger groups can cause steric clashes.

For instance, in many kinase inhibitors, a substituted aniline or a similar nitrogen-containing heterocycle at the C4 position is crucial for potent inhibition, as it forms hydrogen bonds with the kinase hinge region.[6] The nature of the aryl group at the C5 position, introduced via the initial Suzuki coupling, plays a significant role in determining the kinase selectivity profile of the compound.

Conclusion

3-Bromo-4-chlorothiophene is a valuable and versatile building block in medicinal chemistry. Its unique reactivity allows for the controlled and sequential introduction of various functional groups, making it an ideal starting material for the synthesis of complex heterocyclic scaffolds. The detailed protocols provided herein for the synthesis of thieno[3,2-d]pyrimidine derivatives serve as a practical guide for researchers in drug discovery. By leveraging the principles of structure-based drug design and understanding the structure-activity relationships, novel and potent kinase inhibitors can be developed from this promising scaffold. The continued exploration of the chemical space accessible from 3-Bromo-4-chlorothiophene is likely to yield new and effective therapeutic agents for a range of diseases.

References

• Bagley, M. C., Dwyer, J. E., Beltran Molina, M. D., Rand, A. W., Randa, H. L., & Tomkinson, N. C. O. (2015). Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. Organic & Biomolecular Chemistry, 13(24), 6779–6787. [Link]

• Bey, S., et al. (2022). 4-Substituted Thieno[3,2-d]pyrimidines as Dual-Stage Antiplasmodial Derivatives. Pharmaceuticals, 15(7), 837. [Link]

• CN108929306B - Preparation method of 3-bromothiophene - Google Patents. (n.d.).

• Gronowitz, S. (1959). New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Acta Chemica Scandinavica, 13, 1045-1046. [Link]

• Hassan, A. S., et al. (2021). Design and Synthesis of New Thiophene/Thieno[2,3-d]pyrimidines along with Their Cytotoxic Biological Evaluation as Potential Autophagy and Apoptosis Inducers. Molecules, 26(24), 7486. [Link]

• Masurier, N. (2022). Thienopyrimidine. Encyclopedia, 2(1), 163-173. [Link]

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• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved January 22, 2026, from [Link]

• Rose-Hulman Institute of Technology. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Retrieved January 22, 2026, from [Link]

• Thiemann, T., Tanaka, Y., Hisaindee, S., & Kaabi, M. (2010). Suzuki–Miyaura reaction of chloroarenes using Pd(PPh3)4 as catalyst. Journal of Chemical Research, 2010(1), 34-38. [Link]

• US4889940A - Process for preparing thiophene derivatives - Google Patents. (n.d.).

• Vang, T., et al. (2023). Structure–Activity Relationship of Inactive-Conformation Binding EGFR Inhibitors: Linking the ATP and Allosteric Pockets. ChemMedChem, 18(14), e202300185. [Link]

• YouTube. (2020, February 13). Suzuki-Miyaura Cross Coupling Reaction [Video]. ChemHelpASAP. [Link]

• Zhang, H., et al. (2025). recent advances in thienopyrimidine chemistry: synthesis and therapeutic exploration of their derivatives (2018-2025). ResearchGate. [Link]

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Application Notes &amp; Protocols for the Synthesis of Novel Thiophene-Based Pharmaceutical Intermediates

Foreword: The Thiophene Scaffold in Modern Drug Discovery

The thiophene ring is a cornerstone of medicinal chemistry, recognized as a "privileged pharmacophore" due to its versatile physicochemical properties and ability to engage with a wide array of biological targets.[1][2] Its structural resemblance to the phenyl ring allows it to act as a bioisostere, yet the presence of the sulfur heteroatom introduces unique electronic characteristics, metabolic profiles, and hydrogen bonding capabilities.[1] This has led to the incorporation of the thiophene moiety into numerous blockbuster drugs spanning various therapeutic areas, including the antiplatelet agent clopidogrel, the antipsychotic olanzapine, and the anti-inflammatory drug tiaprofenic acid.[1]

The electron-rich nature of the thiophene ring makes it more reactive than benzene in electrophilic substitution reactions, providing a synthetically accessible platform for modification.[1][3] As the pharmaceutical industry continues its quest for novel chemical entities with improved efficacy and safety, the development of efficient and regioselective methods for synthesizing functionalized thiophene intermediates is of paramount importance.[2][4] This guide provides an in-depth exploration of key synthetic strategies, detailed experimental protocols, and field-proven insights for researchers engaged in the synthesis of these vital pharmaceutical building blocks.

Core Synthetic Strategies for Thiophene Ring Construction

The construction of the thiophene core can be approached through several classic and modern synthetic methodologies. The choice of method is dictated by the desired substitution pattern, the availability of starting materials, and the tolerance of functional groups. While traditional methods like the Paal-Knorr and Gewald reactions remain highly relevant, they were often characterized by harsh conditions or limited functional group compatibility.[1] Modern advancements have introduced milder and more versatile alternatives.

The Gewald Aminothiophene Synthesis

The Gewald reaction is arguably the most powerful and widely used method for synthesizing polysubstituted 2-aminothiophenes.[5] These products are exceptionally valuable as they serve as versatile precursors for a vast library of fused heterocyclic systems and other complex pharmaceutical intermediates.[6][7][8]

Causality and Mechanism: The reaction is a multi-component condensation that proceeds through three key steps. The choice of a base (typically a secondary or tertiary amine like diethylamine or morpholine) is critical as it catalyzes the initial condensation without hydrolyzing the ester functionalities.

• Knoevenagel Condensation: The process begins with the base-catalyzed condensation between an α-methylene carbonyl compound (a ketone or aldehyde) and an active methylene nitrile (e.g., ethyl cyanoacetate) to form an α,β-unsaturated acrylonitrile intermediate.[9]

• Michael Addition of Sulfur: Elemental sulfur, activated by the base, undergoes a nucleophilic attack on the β-position of the acrylonitrile intermediate.

• Thiolation and Cyclization: The resulting intermediate undergoes intramolecular cyclization, where the newly formed mercaptide attacks the cyano group, followed by tautomerization to yield the stable 2-aminothiophene aromatic ring.[9]

// Nodes Start [label="Ketone/Aldehyde +\nActive Methylene Nitrile", fillcolor="#34A853"]; Base [label="Base (e.g., Morpholine)\n+ Elemental Sulfur (S8)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Step1 [label="Knoevenagel\nCondensation", shape=diamond, fillcolor="#EA4335"]; Intermediate1 [label="α,β-Unsaturated\nAcrylonitrile", fillcolor="#4285F4"]; Step2 [label="Michael Addition\nof Sulfur", shape=diamond, fillcolor="#EA4335"]; Intermediate2 [label="Thiolate Intermediate", fillcolor="#4285F4"]; Step3 [label="Intramolecular Cyclization\n&\nTautomerization", shape=diamond, fillcolor="#EA4335"]; Product [label="2-Aminothiophene\nDerivative", fillcolor="#34A853"];

// Edges Start -> Step1; Base -> Step1; Step1 -> Intermediate1; Intermediate1 -> Step2; Base -> Step2; Step2 -> Intermediate2; Intermediate2 -> Step3; Step3 -> Product; } .enddot Caption: Mechanism of the Gewald Reaction.

Advantages:

• High atom economy and convergence in a one-pot reaction.

• Readily available and inexpensive starting materials.

• Provides direct access to the highly functionalized and versatile 2-aminothiophene scaffold.[6]

The Paal-Knorr Thiophene Synthesis

A classic method for forming the thiophene ring, the Paal-Knorr synthesis involves the reaction of a 1,4-dicarbonyl compound with a sulfurizing agent.[9]

Causality and Mechanism: The reaction relies on the dehydration and sulfurization of the dicarbonyl substrate. The choice of sulfurizing agent is critical; phosphorus pentasulfide (P₄S₁₀) or Lawesson's reagent are commonly used. These reagents convert the carbonyl oxygen atoms into thiones, which then undergo intramolecular condensation and subsequent dehydration to form the aromatic thiophene ring.[3]

Advantages & Limitations:

• Advantage: It is a straightforward method for preparing simple, symmetrically substituted thiophenes.

• Limitation: The often harsh reaction conditions (high temperatures) and the aggressive nature of the sulfurizing agents can limit its applicability with sensitive functional groups.[1]

The Hinsberg Thiophene Synthesis

The Hinsberg synthesis provides a route to 3,4-disubstituted thiophene-2,5-dicarboxylic acids or their esters.[9]

Causality and Mechanism: This reaction involves a double aldol-type condensation between a 1,2-dicarbonyl compound (like glyoxal or a benzil derivative) and diethyl thiodiacetate in the presence of a strong base (e.g., sodium ethoxide).[9][10] The initial condensation products are thiophene esters, which are often hydrolyzed during acidic workup to yield the corresponding diacid.

Advantages:

• Provides a regioselective route to 2,3,4,5-tetrasubstituted thiophenes that can be difficult to access through other methods.

• The resulting carboxylic acid groups offer valuable handles for further synthetic transformations.

Detailed Experimental Protocols

The following protocols are designed to be self-validating, with clear steps for synthesis, purification, and characterization.

Protocol 1: Gewald Synthesis of Ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

This protocol details a classic Gewald reaction, a cornerstone for producing highly functionalized thiophene intermediates.[11]

Materials:

• Cyclohexanone

• Ethyl cyanoacetate

• Elemental Sulfur (powdered)

• Morpholine

• Ethanol (absolute)

• Ice bath, magnetic stirrer, round-bottom flask, reflux condenser

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, combine cyclohexanone (0.10 mol, 9.81 g), ethyl cyanoacetate (0.10 mol, 11.31 g), and absolute ethanol (60 mL).

• Addition of Reagents: Stir the mixture at room temperature to ensure homogeneity. Add elemental sulfur (0.10 mol, 3.21 g).

• Initiation of Reaction: Cool the flask in an ice bath. Slowly add morpholine (0.20 mol, 17.42 g) dropwise over 20-30 minutes, ensuring the internal temperature does not exceed 30°C. Causality: The exothermic Knoevenagel condensation must be controlled to prevent side reactions.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. Then, attach a reflux condenser and heat the mixture to a gentle reflux (approx. 70-75°C) for 2 hours. The reaction mixture will typically turn dark and a precipitate may form.

• Work-up and Isolation: Cool the reaction mixture to room temperature and then place it in an ice bath for 1 hour to maximize precipitation. Collect the solid product by vacuum filtration and wash the filter cake with cold ethanol (2 x 20 mL).

• Purification: The crude product is often of high purity. For further purification, recrystallize from hot ethanol. Dry the final product under vacuum.

Expected Outcome: A crystalline solid with a typical yield of 75-85%. Characterization:

• ¹H NMR: Expect signals for the ethyl ester, the four methylene groups of the tetrahydrobenzo moiety, and a broad singlet for the amino protons.

• IR (KBr): Characteristic peaks for N-H stretching (amine), C=O stretching (ester), and C=C stretching (aromatic ring).

• Mass Spectrometry: A molecular ion peak corresponding to the calculated mass of C₁₁H₁₅NO₂S.

Starting Ketone	Active Methylene Nitrile	Typical Yield (%)
Cyclohexanone	Ethyl Cyanoacetate	80%
Cyclopentanone	Malononitrile	78%
Acetone	Ethyl Cyanoacetate	65%
4-Methylcyclohexanone	Malononitrile	82%

Protocol 2: Functionalization via Suzuki Cross-Coupling

This protocol demonstrates how a pre-formed bromothiophene core can be functionalized to introduce aryl substituents, a common strategy in drug development.[12]

Materials:

• 2-Bromo-5-formylthiophene

• 4-Methoxyphenylboronic acid

• Palladium(II) acetate [Pd(OAc)₂]

• Triphenylphosphine [PPh₃]

• Potassium carbonate (anhydrous)

• 1,4-Dioxane and Water (degassed)

• Nitrogen or Argon atmosphere setup

Procedure:

• Catalyst Preparation (in situ): In a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), combine Pd(OAc)₂ (2 mol%) and PPh₃ (8 mol%). Add degassed 1,4-dioxane. Stir for 15 minutes at room temperature. Causality: The phosphine ligand coordinates to the palladium center, forming the active Pd(0) catalyst species in situ.

• Reaction Setup: To the catalyst mixture, add 2-bromo-5-formylthiophene (1.0 eq), 4-methoxyphenylboronic acid (1.2 eq), and anhydrous potassium carbonate (2.5 eq).

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (typically 4:1 v/v). The total solvent volume should be sufficient to create a stirrable slurry.

• Reaction: Heat the reaction mixture to 80-90°C and stir vigorously under the inert atmosphere. Monitor the reaction progress by TLC or LC-MS (typically complete in 4-12 hours).

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic phase under reduced pressure. Purify the crude residue by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the desired coupled product.

Synthesis and Functionalization Workflow

The creation of complex pharmaceutical intermediates often involves a multi-step process, beginning with the core synthesis followed by strategic functionalization.

// Nodes Start [label="Simple Starting Materials\n(Ketone, Nitrile, Sulfur, etc.)", fillcolor="#34A853"]; Core_Synth [label="Thiophene Core Synthesis\n(e.g., Gewald Reaction)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Purify1 [label="Work-up & Purification\n(Filtration, Recrystallization)", shape=diamond, fillcolor="#EA4335"]; Intermediate1 [label="Functionalized Thiophene Core\n(e.g., 2-Aminothiophene)", fillcolor="#4285F4"]; Functionalize [label="Further Functionalization\n(e.g., Halogenation, Suzuki Coupling)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Purify2 [label="Work-up & Purification\n(Extraction, Chromatography)", shape=diamond, fillcolor="#EA4335"]; Final_Product [label="Novel Pharmaceutical Intermediate", fillcolor="#34A853"];

// Edges Start -> Core_Synth; Core_Synth -> Purify1; Purify1 -> Intermediate1; Intermediate1 -> Functionalize; Functionalize -> Purify2; Purify2 -> Final_Product; } .enddot Caption: From simple precursors to advanced intermediates.

Conclusion and Future Outlook

The synthesis of thiophene-based pharmaceutical intermediates remains a vibrant and evolving field. While classic reactions like the Gewald synthesis continue to be indispensable for their efficiency and scalability, there is a growing emphasis on developing novel, milder, and more regioselective methods.[13][14] Recent advances in metal-catalyzed cyclization reactions of functionalized alkynes and C-H activation are opening new avenues for constructing highly decorated thiophene scaffolds under environmentally benign conditions.[15] As our understanding of disease biology deepens, the ability to rapidly synthesize diverse libraries of these thiophene intermediates will be crucial for the discovery of next-generation therapeutics.

References

• Khan, I., Zaib, S., Batool, S., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. Available at: [Link]

• Anwar, A. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiophene. Pharmaguideline. Available at: [Link]

• Khan, I., Zaib, S., Batool, S., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Publishing. Available at: [Link]

• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54. Available at: [Link]

• Gulea, M., & Gaina, L. (2014). Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes. Molecules, 19(10), 15639-15695. Available at: [Link]

• Mishra, R., Kumar, N., & Sachan, N. (2021). Synthesis and Pharmacological Study of Thiophene Derivatives. International Journal of Pharmaceutical Quality Assurance, 12(3), 282-291. Available at: [Link]

• Mishra, R., et al. (2023). Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. International Journal of Advanced Research in Science, Communication and Technology. Available at: [Link]

• Eger, K., et al. (1998). Synthesis of Novel 2-Aminothiophene-3-carboxylates by Variations of the Gewald Reaction. Scientia Pharmaceutica, 66, 167-178. Available at: [Link]

• Rani, S., et al. (2023). Synthesis, Characterization of thiophene derivatives and its biological applications. Journal of Advanced Scientific Research, 14(06). Available at: [Link]

• Miyahara, Y. (n.d.). Hinsberg synthesis of thiophenes. ResearchGate. Available at: [Link]

• Unknown Author. (n.d.). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling react. ResearchGate. Available at: [Link]

• Puterova, Z., et al. (2010). Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes. ARKIVOC. Available at: [Link]

• Peng, X., et al. (2024). Syntheses of Thiophenes – Recent Advances. Asian Journal of Organic Chemistry. Available at: [Link]

• Abedinifar, F., et al. (2021). Recent strategies in the synthesis of thiophene derivatives: highlights from the 2012–2020 literature. Molecular Diversity, 25, 2571–2604. Available at: [Link]

• Gouda, M. A., et al. (2011). Chemistry of 2-aminothiophene-3-carboxamide and related compounds. Turkish Journal of Chemistry. Available at: [Link]

• Dandia, A., et al. (2011). A green chemistry approach to gewald reaction. Der Pharma Chemica, 3(1), 21-26. Available at: [Link]

• Pescitelli, G., et al. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. Catalysts, 11(12), 1526. Available at: [Link]

• van der Mey, M., et al. (2001). 2-Aminothiophene-3-carboxylates and carboxamides as adenosine A1 receptor allosteric enhancers. Journal of Medicinal Chemistry, 44(16), 2523-2535. Available at: [Link]

• Cui, Y-M., et al. (2022). Bioactivation Potential of Thiophene-Containing Drugs. Chemical Research in Toxicology, 35(6), 929-951. Available at: [Link]

• Gulea, M., & Gaina, L. (2014). Recent advances in the synthesis of thiophene derivatives by cyclization of functionalized alkynes. Molecules, 19(10), 15639-15695. Available at: [Link]

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• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Synthesis, Reactions and Medicinal Uses of Thiophene | Pharmaguideline [pharmaguideline.com]
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• 15. Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Chemoselective Formation of 4-Chloro-3-thienylmagnesium Bromide

Abstract

This document provides a comprehensive technical guide for the chemoselective synthesis of 4-chloro-3-thienylmagnesium bromide from 3-bromo-4-chlorothiophene. Thiophene-based organometallics are pivotal intermediates in the synthesis of pharmaceuticals, agrochemicals, and organic electronic materials.[1] The protocol herein addresses the critical challenge of achieving regioselectivity in dihalogenated heterocyclic systems, ensuring the preferential reaction at the carbon-bromine bond while preserving the carbon-chlorine bond. We delve into the mechanistic underpinnings, provide a field-proven, step-by-step protocol, and offer expert insights into process optimization and troubleshooting.

Scientific Rationale and Mechanistic Overview

The formation of a Grignard reagent from an organic halide and magnesium metal is a cornerstone of carbon-carbon bond formation in organic synthesis.[2] The reaction proceeds via a complex mechanism, widely believed to involve single-electron transfer (SET) from the magnesium metal surface to the organic halide.[3]

1.1. The Principle of Chemoselectivity

In a molecule containing multiple halogen atoms, such as 3-bromo-4-chlorothiophene, the selective formation of a Grignard reagent at one site over another is governed by the relative reactivity of the carbon-halogen bonds. The established order of reactivity for Grignard formation is R-I > R-Br > R-Cl > R-F. This trend is a direct consequence of the carbon-halogen bond dissociation energy; the weaker C-Br bond (approx. 280 kJ/mol for aryl bromides) is cleaved more readily than the stronger C-Cl bond (approx. 340 kJ/mol for aryl chlorides). This energy difference allows for the highly selective insertion of magnesium into the C-Br bond, leaving the C-Cl bond intact.[4] While forming Grignard reagents from aryl chlorides is possible, it typically requires more forcing conditions.[4]

1.2. Reaction Mechanism

The formation of 4-chloro-3-thienylmagnesium bromide proceeds as follows:

• Electron Transfer: A single electron is transferred from the magnesium metal surface to the antibonding orbital (σ*) of the C-Br bond of 3-bromo-4-chlorothiophene.

• Radical Anion Formation: This transfer results in the formation of a short-lived radical anion, which rapidly fragments.

• Bond Cleavage: The C-Br bond cleaves, yielding a 4-chloro-3-thienyl radical and a bromide anion.

• Surface Reaction: The aryl radical, adsorbed on the magnesium surface, reacts with a magnesious species (MgX•) to form the final organomagnesium product, 4-chloro-3-thienylmagnesium bromide.[3]

This surface-mediated reaction helps to control side reactions, such as homocoupling (Wurtz-type reaction), which can occur if the radical species desorbs into the bulk solution.[3][5]

Caption: Selective insertion of magnesium at the C-Br bond.

Detailed Experimental Protocol

This protocol is designed for a 50 mmol scale reaction. All operations must be conducted under a dry, inert atmosphere (Nitrogen or Argon) using oven-dried glassware to prevent quenching of the highly moisture-sensitive Grignard reagent.[6][7]

2.1. Materials and Reagents

Reagent/Material	Grade	Quantity	Supplier	Notes
3-Bromo-4-chlorothiophene	>98%	9.87 g (50 mmol)	Commercial	Store under inert gas.
Magnesium Turnings	>99.5%	1.46 g (60 mmol, 1.2 eq)	Commercial	Use fresh, shiny turnings.
Anhydrous Tetrahydrofuran (THF)	DriSolv® or equivalent	100 mL	Commercial	Water content <50 ppm.
Iodine (I₂)	Crystal, ACS Grade	1-2 small crystals	Commercial	Activator.
1,2-Dibromoethane (optional)	>99%	~0.2 mL	Commercial	Alternative activator.

2.2. Apparatus Setup

Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser topped with a N₂/Ar inlet, a 125 mL pressure-equalizing dropping funnel, and a glass stopper. Ensure all joints are well-sealed. Flame-dry the entire apparatus under vacuum and backfill with inert gas before starting.

2.3. Step-by-Step Procedure

• Magnesium Activation: Place the magnesium turnings (1.46 g) into the reaction flask. Add 1-2 small crystals of iodine.[8] Gently heat the flask with a heat gun under the inert atmosphere until purple iodine vapors are observed. The brown/purple color should fade as the iodine reacts with the magnesium surface, indicating activation.[9] Allow the flask to cool to room temperature.

  • Expert Insight: Activation is critical as it removes the passivating magnesium oxide layer.[8] If iodine fails, a small amount of 1,2-dibromoethane can be added; the observation of ethylene bubbles confirms activation.[8]

• Reagent Preparation: In a separate dry flask, dissolve the 3-bromo-4-chlorothiophene (9.87 g) in 80 mL of anhydrous THF. Transfer this solution to the dropping funnel. Use the remaining 20 mL of THF to rinse the flask and add this to the dropping funnel.

• Reaction Initiation: Add approximately 10 mL of the halide solution from the dropping funnel to the activated magnesium turnings. The reaction should initiate within a few minutes, evidenced by a gentle bubbling, a gray/cloudy appearance, and a spontaneous increase in temperature (exotherm).[7]

  • Trustworthiness Check: If the reaction does not start, gently warm the flask or add another small crystal of iodine. Do not add the bulk of the halide solution until initiation is confirmed.

• Grignard Formation: Once the reaction is initiated and self-sustaining, begin the dropwise addition of the remaining 3-bromo-4-chlorothiophene solution at a rate that maintains a gentle reflux. This slow addition is crucial to control the exotherm and minimize the formation of Wurtz-type homocoupling byproducts.[5] The total addition time should be approximately 60-90 minutes.

• Reaction Completion: After the addition is complete, heat the reaction mixture to a gentle reflux using a heating mantle for an additional 1-2 hours to ensure all the magnesium has reacted.[10] The final solution should appear as a gray to brownish, slightly heterogeneous mixture. Allow the solution to cool to room temperature.

• Quantification and Use: The resulting Grignard reagent is typically not isolated and is used directly in subsequent steps (e.g., Kumada coupling, reaction with electrophiles).[6][11] Its concentration can be determined via titration before use. The theoretical yield is 50 mmol in approximately 100 mL of THF, resulting in a ~0.5 M solution.

Experimental Workflow and Data Summary

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• 11. youtube.com [youtube.com]

Application Notes and Protocols for the Regioselective Functionalization of the 3-Position of 4-Chlorothiophene

Introduction

Substituted thiophenes are privileged heterocyclic motifs in medicinal chemistry and materials science, renowned for their diverse biological activities and valuable electronic properties. Specifically, the functionalization of the thiophene ring at distinct positions allows for the fine-tuning of a molecule's steric and electronic profile, which is critical in drug design and the development of organic electronics. The 4-chlorothiophene scaffold presents a unique synthetic challenge: the inherent reactivity of the α-positions (C2 and C5) often leads to undesired side reactions when targeting the less reactive β-position (C3). This guide provides a comprehensive overview of robust and regioselective strategies for the functionalization of the 3-position of 4-chlorothiophene, empowering researchers to unlock the synthetic potential of this versatile building block.

Core Synthetic Strategy: The Gateway Intermediate

Direct C-H functionalization at the 3-position of 4-chlorothiophene is often hampered by poor regioselectivity. A more strategic and reliable approach involves the initial synthesis of a key intermediate, 3-bromo-4-chlorothiophene . This molecule serves as a versatile precursor for a wide array of subsequent transformations, including lithiation-electrophile quenching and various palladium-catalyzed cross-coupling reactions.

Protocol 1: Synthesis of 3-Bromo-4-chlorothiophene

This protocol is adapted from the well-established synthesis of 3-bromothiophene from 2,3,5-tribromothiophene. The key principle is the selective reduction of the more reactive α-bromines.

Reaction Scheme:

Caption: Functionalization via Lithium-Halogen Exchange.

Protocol 2: General Procedure for Lithiation and Electrophilic Quench

Materials:

• 3-Bromo-4-chlorothiophene

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Desired electrophile (e.g., N,N-dimethylformamide (DMF), aldehydes, ketones, alkyl halides, etc.)

• Saturated aqueous ammonium chloride solution

• Appropriate organic solvents for extraction

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), add 3-bromo-4-chlorothiophene (1.0 equivalent) and anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add n-butyllithium (1.1 equivalents) dropwise via syringe, maintaining the internal temperature below -70 °C.

• Stir the resulting solution at -78 °C for 1 hour to ensure complete lithium-halogen exchange.

• Add the desired electrophile (1.2 equivalents) dropwise at -78 °C.

• After the addition, stir the reaction mixture at -78 °C for 1-2 hours, then allow it to warm slowly to room temperature and stir for an additional 2-3 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Self-Validation and Trustworthiness: The success of the lithiation can be qualitatively monitored by quenching a small aliquot of the reaction mixture with deuterium oxide (D₂O) prior to the addition of the electrophile. Subsequent ¹H NMR analysis should show the disappearance of the proton signal at the 3-position, confirming the formation of the C-D bond.

Common Electrophiles and Resulting Functional Groups:

Electrophile	Resulting Functional Group
N,N-Dimethylformamide (DMF)	Aldehyde (-CHO)
Carbon dioxide (CO₂)	Carboxylic acid (-COOH)
Aldehydes (RCHO)	Secondary alcohol (-CH(OH)R)
Ketones (R₂CO)	Tertiary alcohol (-C(OH)R₂)
Alkyl halides (R-X)	Alkyl group (-R)
Iodine (I₂)	Iodo group (-I)

Palladium-Catalyzed Cross-Coupling Reactions

The bromine atom at the 3-position of 3-bromo-4-chlorothiophene serves as an excellent handle for a variety of powerful palladium-catalyzed cross-coupling reactions, enabling the formation of C-C, C-N, and C-O bonds.

Caption: Overview of Palladium-Catalyzed Cross-Coupling Reactions.

Protocol 3: Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for the formation of C-C bonds by coupling an organoboron compound with an organic halide.

General Protocol:

• To a reaction vessel, add 3-bromo-4-chlorothiophene (1.0 equivalent), the desired boronic acid or boronic ester (1.2-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, 2-3 equivalents).

• Add a suitable solvent system (e.g., toluene/ethanol/water or dioxane/water).

• Degas the mixture by bubbling with argon or nitrogen for 15-20 minutes.

• Heat the reaction mixture at a temperature ranging from 80 °C to 110 °C until the starting material is consumed (monitored by TLC or GC-MS).

• Cool the reaction to room temperature, dilute with water, and extract with an organic solvent.

• Wash the combined organic layers with brine, dry over a drying agent, and concentrate.

• Purify the product by column chromatography.

Causality and Insights: The choice of palladium catalyst, ligand, base, and solvent system is crucial for the success of the Suzuki-Miyaura coupling and can be optimized for specific substrates. The base is required to activate the boronic acid for transmetalation to the palladium center.

Protocol 4: Stille Coupling

The Stille reaction couples an organic halide with an organotin compound. A key advantage is the stability of organostannanes to a wide range of reaction conditions.

General Protocol:

• In a reaction flask, combine 3-bromo-4-chlorothiophene (1.0 equivalent), the organostannane reagent (1.1-1.3 equivalents), and a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

• Add an anhydrous, degassed solvent such as toluene or DMF.

• Heat the reaction mixture, typically between 80 °C and 120 °C, under an inert atmosphere until completion.

• Upon cooling, dilute the reaction mixture with an organic solvent and wash with a saturated aqueous solution of potassium fluoride to remove tin byproducts.

• Dry the organic layer, concentrate, and purify by chromatography.

Protocol 5: Heck Reaction

The Heck reaction forms a C-C bond between an organic halide and an alkene.

General Protocol:

• Combine 3-bromo-4-chlorothiophene (1.0 equivalent), the alkene (1.2-2.0 equivalents), a palladium source (e.g., Pd(OAc)₂, 1-5 mol%), a phosphine ligand (e.g., PPh₃, P(o-tol)₃), and a base (e.g., Et₃N, K₂CO₃) in a suitable solvent (e.g., DMF, NMP, or acetonitrile).

• Degas the mixture and heat under an inert atmosphere, typically between 80 °C and 140 °C.

• After the reaction is complete, cool the mixture, filter off any solids, and partition between water and an organic solvent.

• Wash, dry, and concentrate the organic phase, followed by purification of the product.

Protocol 6: Sonogashira Coupling

The Sonogashira coupling is a powerful method for the synthesis of alkynes from the reaction of a terminal alkyne with an organic halide.

General Protocol:

• To a solution of 3-bromo-4-chlorothiophene (1.0 equivalent) in a suitable solvent (e.g., THF or DMF), add a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), a copper(I) co-catalyst (e.g., CuI, 5-10 mol%), and a base (e.g., Et₃N or i-Pr₂NH).

• Add the terminal alkyne (1.2-1.5 equivalents) and stir the reaction at room temperature or with gentle heating until completion.

• Work-up typically involves filtration through celite to remove the catalysts, followed by extraction and purification.

Protocol 7: Buchwald-Hartwig Amination

This reaction allows for the formation of C-N bonds by coupling an amine with an organic halide.

General Protocol:

• In a glovebox or under an inert atmosphere, combine 3-bromo-4-chlorothiophene (1.0 equivalent), the amine (1.2-1.5 equivalents), a palladium precatalyst (e.g., Pd₂(dba)₃), a suitable phosphine ligand (e.g., BINAP, Xantphos), and a strong, non-nucleophilic base (e.g., NaOt-Bu, K₃PO₄).

• Add an anhydrous solvent such as toluene or dioxane.

• Heat the reaction mixture, typically between 80 °C and 110 °C, until the starting material is consumed.

• After cooling, quench the reaction, extract the product, and purify by chromatography.

Data Presentation: Representative Yields for Functionalization

The following table summarizes typical yields for the described transformations. Note that yields are highly dependent on the specific substrates and reaction conditions.

Reaction Type	Electrophile/Coupling Partner	Product	Typical Yield (%)
Lithiation-Quench	DMF	4-Chloro-3-thiophenecarboxaldehyde	70-85
Suzuki-Miyaura	Phenylboronic acid	4-Chloro-3-phenylthiophene	80-95
Stille	Tributyl(phenyl)stannane	4-Chloro-3-phenylthiophene	75-90
Heck	Styrene	4-Chloro-3-styrylthiophene	60-80
Sonogashira	Phenylacetylene	4-Chloro-3-(phenylethynyl)thiophene	85-95
Buchwald-Hartwig	Morpholine	4-(4-Chlorothiophen-3-yl)morpholine	70-90

Conclusion

The functionalization of the 3-position of 4-chlorothiophene is a synthetically valuable endeavor that can be achieved with high regioselectivity and efficiency. The strategic synthesis of 3-bromo-4-chlorothiophene provides a versatile gateway to a multitude of functionalized derivatives through lithiation-electrophile quenching and a suite of powerful palladium-catalyzed cross-coupling reactions. The protocols and insights provided in this guide are intended to serve as a practical resource for researchers in drug discovery and materials science, enabling the exploration of novel chemical space and the development of innovative molecular architectures.

References

Application Notes and Protocols for the Regioselective Cross-Coupling of Dihalogenated Thiophenes

Introduction: The Central Role of Substituted Thiophenes in Modern Chemistry

The thiophene nucleus is a privileged scaffold in both medicinal chemistry and materials science.[1] Its unique electronic properties and ability to act as a bioisostere for phenyl rings have cemented its importance in drug discovery, leading to the development of blockbuster drugs such as the antiplatelet agent clopidogrel and the antipsychotic olanzapine.[1] In the realm of materials science, polythiophenes are at the forefront of research into organic electronics, finding applications in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The precise functionalization of the thiophene ring is paramount to tuning the pharmacological activity or material properties of the final product.

Dihalogenated thiophenes serve as versatile and readily available starting materials for the synthesis of complex substituted thiophenes. The ability to selectively functionalize one halogenated position over another in a dihalogenated system opens up a powerful avenue for the modular construction of unsymmetrically substituted thiophenes, a crucial strategy in both drug discovery and the development of advanced materials.[2] This guide provides a comprehensive overview of the principles and practices governing the regioselective cross-coupling of dihalogenated thiophenes, with a focus on providing actionable protocols and insights for researchers in the field.

The Mechanistic Cornerstone of Regioselectivity: A Tale of Two Positions

The regioselectivity of cross-coupling reactions on dihalogenated thiophenes is primarily dictated by the relative rates of oxidative addition of the palladium catalyst to the different carbon-halogen bonds.[3][4] This, in turn, is influenced by a combination of electronic and steric factors, as well as the specific reaction conditions employed.

For dihalogenated thiophenes with identical halogens, the intrinsic electronic properties of the thiophene ring play a dominant role. The carbon atoms adjacent to the sulfur atom (the α-positions, C2 and C5) are generally more electron-deficient and thus more susceptible to oxidative addition than the carbon atoms further from the sulfur (the β-positions, C3 and C4).[5] This inherent reactivity difference is often the primary determinant of regioselectivity. For instance, in 2,5-dibromothiophene, both positions are electronically similar, but the presence of a substituent at the 3-position can electronically differentiate the 2- and 5-positions, leading to preferential reaction at the more electron-deficient site.[5]

The choice of catalyst, and particularly the ligands coordinated to the palladium center, can also exert significant control over regioselectivity.[3] Sterically bulky ligands can favor reaction at the less hindered halogen, while electron-rich ligands can enhance the rate of oxidative addition, sometimes overriding subtle electronic differences in the substrate.[6]

The nature of the cross-coupling reaction itself also plays a role. The general mechanism for the most common palladium-catalyzed cross-coupling reactions (Suzuki, Stille, Kumada, and Sonogashira) follows a similar catalytic cycle, as depicted below.

Figure 1: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Comparative Regioselectivity of Dihalogenated Thiophenes

The regiochemical outcome of a cross-coupling reaction is highly dependent on the substitution pattern of the dihalogenated thiophene. The following table summarizes the generally observed regioselectivities for common dihalothiophene isomers in Suzuki-Miyaura coupling, which is one of the most widely used cross-coupling reactions.

Dihalothiophene Isomer	Position of First Coupling	Rationale	Key Considerations
2,5-Dibromothiophene	C2 or C5 (statistically)	The α-positions are electronically equivalent and highly activated.	Introduction of a directing group at C3 can favor coupling at C2 or C5.[5]
3,4-Dibromothiophene	C3 or C4 (often a mixture)	The β-positions are less reactive than α-positions. Selectivity can be challenging.	Steric hindrance from adjacent substituents can influence selectivity.
2,3-Dibromothiophene	C2	The α-position (C2) is significantly more electron-deficient and sterically accessible than the β-position (C3).	High selectivity for C2 is generally observed.
2,4-Dibromothiophene	C2	The α-position (C2) is more reactive than the β-position (C4).	Good selectivity for C2 is typically achieved.

Detailed Experimental Protocols

The following protocols are provided as a starting point for the regioselective cross-coupling of dihalogenated thiophenes. Optimization of reaction conditions (catalyst, ligand, base, solvent, and temperature) may be necessary for specific substrates.

Protocol 1: Regioselective Monofunctionalization of 2,5-Dibromo-3-hexylthiophene via Suzuki-Miyaura Coupling

This protocol describes the selective coupling at the C5 position of 2,5-dibromo-3-hexylthiophene, a common building block in organic electronics. The directing effect of the hexyl group at the 3-position favors reaction at the less sterically hindered C5 position.[7]

Materials:

• 2,5-Dibromo-3-hexylthiophene

• Arylboronic acid (1.1 equivalents)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3 mol%)

• Sodium carbonate (Na₂CO₃) (2.0 equivalents)

• Toluene

• Ethanol

• Water

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add 2,5-dibromo-3-hexylthiophene (1.0 mmol), the arylboronic acid (1.1 mmol), and sodium carbonate (2.0 mmol).

• Add tetrakis(triphenylphosphine)palladium(0) (0.03 mmol).

• Add a 4:1:1 mixture of toluene:ethanol:water (10 mL).

• Degas the reaction mixture by bubbling argon through the solution for 15 minutes.

• Heat the reaction mixture to 90 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and add water (20 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the desired 2-bromo-5-aryl-3-hexylthiophene.[7]

Protocol 2: Regioselective Sonogashira Coupling of a Dihalogenated Thiophene

The Sonogashira coupling is a powerful method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1] This protocol provides a general procedure that can be adapted for various dihalogenated thiophenes.

Materials:

• Dihalogenated thiophene (e.g., 2,5-dibromothiophene)

• Terminal alkyne (1.2 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (2 mol%)

• Copper(I) iodide (CuI) (4 mol%)

• Triethylamine (Et₃N)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and inert atmosphere setup

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add the dihalogenated thiophene (1.0 mmol), bis(triphenylphosphine)palladium(II) dichloride (0.02 mmol), and copper(I) iodide (0.04 mmol).

• Add anhydrous THF (10 mL) and triethylamine (5 mL).

• Add the terminal alkyne (1.2 mmol) dropwise to the stirred solution.

• Stir the reaction mixture at room temperature for 6-12 hours, or until the starting material is consumed as indicated by TLC analysis.

• Quench the reaction by adding saturated aqueous ammonium chloride (20 mL).

• Extract the mixture with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the mono-alkynylated thiophene.

Figure 2: Experimental workflow for the Sonogashira coupling of a dihalogenated thiophene.

Troubleshooting and Optimization

Cross-coupling reactions, while powerful, can sometimes be capricious. Below are some common issues encountered during the regioselective cross-coupling of dihalogenated thiophenes and potential solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or no conversion	- Inactive catalyst- Insufficiently anhydrous conditions- Poorly soluble starting materials	- Use a freshly opened or properly stored catalyst.- Ensure all glassware is flame-dried and solvents are anhydrous.- Use a co-solvent (e.g., dioxane, DMF) to improve solubility.
Homocoupling of the organometallic reagent	- Presence of oxygen- Slow transmetalation	- Thoroughly degas the reaction mixture.- Increase the reaction temperature to promote transmetalation.
Dehalogenation of the thiophene	- Presence of water or protic solvents- Certain bases (e.g., hydroxides)	- Use anhydrous solvents and reagents.- Switch to a non-protic base such as CsF or K₃PO₄.
Formation of the di-coupled product	- High catalyst loading- Extended reaction time	- Reduce the catalyst loading.- Carefully monitor the reaction and stop it once the mono-coupled product is maximized.

Applications in Drug Discovery: The Synthesis of Ticagrelor

A prominent example of the application of regioselective cross-coupling in drug development is the synthesis of Ticagrelor, a P2Y12 platelet inhibitor. A key step in its synthesis involves the Suzuki-Miyaura coupling of a functionalized dihalogenated pyrimidine with a thiophene-containing boronic acid derivative. While the core is a pyrimidine, the principles of regioselective coupling are directly transferable to dihalothiophenes. This highlights the importance of mastering these reactions for the efficient construction of complex, biologically active molecules.[8]

Conclusion

The regioselective cross-coupling of dihalogenated thiophenes is an indispensable tool for the modern organic chemist. A thorough understanding of the underlying mechanistic principles, coupled with careful selection of reaction conditions, allows for the precise and predictable synthesis of a vast array of functionalized thiophenes. The protocols and troubleshooting guide provided herein serve as a valuable resource for researchers seeking to harness the power of these reactions in their own synthetic endeavors, from the development of novel pharmaceuticals to the creation of next-generation organic materials.

References

• Fairlamb, I. J. S. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science2016 , 7 (10), 6394-6407. [Link]

• Duke, R. Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Journal of Chemical and Pharmaceutical Research2024 , 16 (4), 127. [Link]

• Carvalho, D. B.; et al. Synthesis of Thiophene Acetylenes via Sonogashira Cross-Coupling Reactions. Journal of the Brazilian Chemical Society2013 , 24 (12), 1993-2000. [Link]

• Singh, H.; et al. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry2023 , 14 (5), 786-817. [Link]

• LibreTexts. 17.2: Palladium catalyzed couplings. Chemistry LibreTexts. [Link]

• Larson, N.; Sandin, M.; Neufeldt, S. Selectivity for Exhaustive Cross-Coupling of Dihaloarenes is Affected by the Interplay Between Halide Byproduct, Solvent, and Ligand. ChemRxiv2021 . [Link]

• Organic Chemistry Portal. Kumada Coupling. [Link]

• Ali, S.; et al. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. Molecules2018 , 23 (11), 2948. [Link]

• Tron, G. C.; et al. Regioselective Suzuki coupling of dihaloheteroaromatic compounds as a rapid strategy to synthesize potent rigid combretastatin analogues. Journal of Medicinal Chemistry2011 , 54 (16), 5720-5733. [Link]

• Chinchilla, R.; Nájera, C. The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews2007 , 107 (3), 874-922. [Link]

• Gronowitz, S.; Hagen, S. New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Acta Chemica Scandinavica1959 , 13, 1045-1046. [Link]

• Wang, C.; et al. Simultaneous Dehalogenation and Hydrogenation in Sonogashira Coupling. Precision Chemistry2023 , 1 (10), 666–672. [Link]

• van Giezen, J. J. J.; et al. Synthesis and Biological Evaluation of Ticagrelor Derivatives as Novel Antiplatelet Agents. Journal of Medicinal Chemistry2012 , 55 (12), 5742-5755. [Link]

• Doucet, H.; et al. Palladium-catalyzed 2,5-diheteroarylation of 2,5-dibromothiophene derivatives. Beilstein Journal of Organic Chemistry2014 , 10, 309-317. [Link]

• Rizwan, K.; et al. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. Chemistry Central Journal2018 , 12 (1), 49. [Link]

• Google Patents.
• Google Patents.

• Gou, S.; et al. Design and synthesis of Lapatinib derivatives containing a branched side chain as HER1/HER2 targeting antitumor drug candidates. European Journal of Medicinal Chemistry2014 , 87, 736-746. [Link]

• Reddy, G. O.; et al. Synthesis of high pure ticagrelor, an anti-platelet drug substance and its possible process related impurities. ResearchGate2016 . [Link]

• Ali, S.; et al. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. Molecules2018 , 23 (11), 2948. [Link]

• Google Patents.

• Reddy, P. V. G.; et al. Novel synthesis of Ticagrelor, an antithrombotic drug. Journal of Chemical and Pharmaceutical Research2015 , 7 (1), 1024-1031. [Link]

• Fairlamb, I. J. S. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science2016 , 7 (10), 6394-6407. [Link]

• NROChemistry. Sonogashira Coupling. [Link]

• Zhang, W.; et al. Practical synthesis of lapatinib. Journal of China Pharmaceutical University2013 , 44 (1), 35-38. [Link]

• Leclerc, M.; et al. Synthesis and Reactions of Halo-substituted Alkylthiophenes. A Review. Current Organic Chemistry2015 , 19 (14), 1338-1366. [Link]

• La-Venia, A.; et al. Synthesis of ticagrelor analogues belonging to 1,2,3-triazolo[4,5-d] pyrimidines and study of their antiplatelet and antibacterial activities. ORBi2020 . [Link]

• Ali, S.; et al. Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects. Molecules2018 , 23 (5), 1184. [Link]

• Pérez-Temprano, M. H.; et al. Insights into the mechanism of the site-selective sequential palladium-catalyzed cross-coupling reactions of dibromothiophenes/dibromothiazoles and arylboronic acids. Synthesis of PPARβ/δ agonists. Organic & Biomolecular Chemistry2011 , 9 (1), 121-132. [Link]

• Zednik, J.; et al. Effects of the halogenido ligands on the Kumada-coupling catalytic activity of [Ni{tBuN(PPh2)2-κ2P}X2], X = Cl, Br, I, complexes. Dalton Transactions2022 , 51 (5), 1993-2005. [Link]

• J&K Scientific. Stille Cross-Coupling. [Link]

• Zhang, W.; et al. Practical synthesis of lapatinib. ResearchGate2013 . [Link]

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• 8. CN112724119B - Synthesis method of ticagrelor key intermediate - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling for 3-Bromo-4-chlorothiophene

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for researchers, chemists, and drug development professionals working with Suzuki-Miyaura cross-coupling reactions. This guide focuses on a particularly nuanced substrate: 3-bromo-4-chlorothiophene. The inherent differential reactivity of the C-Br and C-Cl bonds presents a unique opportunity for regioselective synthesis, but it also introduces specific challenges. This document provides in-depth, field-proven insights to help you navigate these challenges, optimize your reaction conditions, and troubleshoot common issues effectively.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the Suzuki coupling of 3-bromo-4-chlorothiophene, explaining the core principles that govern reaction success.

Q1: Why is achieving regioselective Suzuki coupling with 3-bromo-4-chlorothiophene a primary objective?

A: The key lies in the difference in bond dissociation energies and reactivity of aryl halides towards palladium catalysts. The reactivity order for oxidative addition to a Pd(0) center is generally Ar-I > Ar-Br > Ar-OTf >> Ar-Cl.[1][2] For 3-bromo-4-chlorothiophene, the carbon-bromine bond is significantly more susceptible to oxidative addition than the more robust carbon-chlorine bond. By carefully selecting the catalyst and reaction conditions, one can selectively cleave the C-Br bond, allowing for the introduction of an aryl group at the 3-position while leaving the chlorine atom at the 4-position untouched. This chlorine can then serve as a handle for a subsequent, different cross-coupling reaction, enabling the synthesis of complex, unsymmetrically substituted thiophenes.

Q2: What is the fundamental role of the base in the Suzuki-Miyaura coupling?

A: The base is a critical component that facilitates the transmetalation step of the catalytic cycle.[2] Organoboron compounds, like boronic acids, are not nucleophilic enough to transfer their organic group to the palladium center directly. The base reacts with the boronic acid to form a more nucleophilic "ate" complex (a boronate species).[3] This activated boronate can then efficiently displace the halide on the palladium(II) intermediate, completing the transmetalation and setting the stage for the final reductive elimination step.

Q3: What are the most common classes of palladium catalysts and ligands for this type of reaction?

A: The choice of catalyst system is paramount for success.

• Classical Catalysts: Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄, is a widely used and often effective catalyst for coupling aryl bromides.[4][5] It is generally mild enough to provide excellent selectivity for the C-Br bond over the C-Cl bond.[6]

• Modern Ligands: For more challenging couplings, or to achieve higher turnover numbers, catalyst systems employing bulky, electron-rich phosphine ligands are preferred. The Buchwald dialkylbiaryl phosphine ligands (e.g., SPhos, XPhos, RuPhos) are exceptionally effective.[7][8] These ligands promote the rates of both oxidative addition and reductive elimination, leading to more efficient catalytic cycles.[7]

• N-Heterocyclic Carbenes (NHCs): NHCs are another class of highly effective ligands that form very stable and active palladium complexes, capable of catalyzing difficult cross-couplings.[9]

Q4: Which solvents are most suitable for this reaction?

A: A variety of solvents can be used, often in combination. The most common are polar aprotic solvents like 1,4-dioxane , toluene , or N,N-Dimethylformamide (DMF) .[4][10] Frequently, a co-solvent of water is added (e.g., dioxane/water 4:1) to aid in the dissolution of the inorganic base, which can be crucial for an efficient reaction.[11]

Troubleshooting Guide: Common Issues & Solutions

This section is designed to help you diagnose and solve specific experimental problems.

Q: My reaction yield is low, or the starting material is consumed very slowly. What's wrong?

A: This is a common issue that can stem from several sources. A systematic approach is best.

• Cause 1: Inactive Catalyst: The active Pd(0) species may have been oxidized or the ligand may be suboptimal.

  • Solution: Ensure your reaction is rigorously degassed and maintained under an inert atmosphere (Argon or Nitrogen). Oxygen can deactivate the catalyst. If using a Pd(II) precatalyst, ensure it is properly reduced in situ. Consider switching to a more robust and active ligand system, such as a Buchwald-type biarylphosphine ligand (e.g., SPhos).[7][8]

• Cause 2: Ineffective Base/Solvent System: The base may not be strong enough or soluble enough to activate the boronic acid.

  • Solution: Potassium phosphate (K₃PO₄) is a reliable and effective base for many Suzuki couplings.[4] Ensure it is finely powdered to maximize surface area. Using a solvent mixture like 1,4-dioxane/water can improve the solubility of the base and accelerate the reaction.[11]

• Cause 3: Poor Quality Boronic Acid: Boronic acids can undergo protodeboronation (replacement of the -B(OH)₂ group with hydrogen) upon storage, especially in the presence of moisture.

  • Solution: Use freshly purchased boronic acid or purify older batches. A common side reaction is homo-coupling of the boronic acid, which can also be exacerbated by the presence of oxygen.

• Cause 4: Steric Hindrance: If your boronic acid is heavily substituted, particularly at the ortho positions, the reaction can be sluggish.

  • Solution: These substrates often require more forcing conditions. Increase the temperature (e.g., to 100-110 °C) and consider a more active catalyst system designed for sterically hindered substrates.[5]

Q: I am observing significant homo-coupling of my boronic acid (Ar-Ar dimer). How can I minimize this?

A: Homo-coupling is almost always linked to the presence of oxygen.

• Solution: The most critical step is to rigorously deoxygenate your reaction mixture. Use one of the following methods:

  • Inert Gas Sparging: Bubble argon or nitrogen through your solvent(s) for 15-30 minutes before adding the catalyst and reagents.

  • Freeze-Pump-Thaw: For the most rigorous oxygen removal, freeze the reaction mixture with liquid nitrogen, apply a vacuum, and then thaw. Repeat this cycle three times. Maintain a positive pressure of inert gas throughout the reaction.

Q: My reaction is not selective and I'm getting a mixture of mono- and di-arylated products. How do I favor mono-arylation at the bromine position?

A: This indicates that your reaction conditions are too harsh, leading to the activation of the less reactive C-Cl bond.

• Solution 1: Modify the Catalyst: Switch to a less reactive catalyst system. Pd(PPh₃)₄ is an excellent choice for promoting selectivity for the C-Br bond.[6] Highly active Buchwald-type catalysts are often designed to activate aryl chlorides and may be too reactive for this purpose.[7][12]

• Solution 2: Lower the Temperature: Reduce the reaction temperature. Start at 80-90 °C. Higher temperatures provide the activation energy needed to cleave the C-Cl bond.

• Solution 3: Monitor Reaction Time: Carefully monitor the reaction's progress by TLC or GC-MS. Stop the reaction as soon as the 3-bromo-4-chlorothiophene has been consumed, before the second coupling begins to occur in significant amounts.

Q: I see a significant amount of 4-chlorothiophene as a byproduct. What causes this hydrodehalogenation?

A: This side reaction, where the bromine is replaced by a hydrogen, typically occurs when the transmetalation step is slow or inefficient, often due to issues with the boronic acid or the presence of a proton source like water.

• Solution:

  • Ensure you are using a slight excess (1.1–1.2 equivalents) of high-quality boronic acid.

  • Minimize the amount of water in the reaction. While a small amount can be beneficial for dissolving the base, excessive water can lead to hydrodehalogenation and protodeboronation of the boronic acid.[13][14] Using an anhydrous base like Cs₂CO₃ in a solvent like anhydrous dioxane can be an effective strategy if this is a persistent issue.

Visualizations: Workflows and Mechanisms

Suzuki Catalytic Cycle

The Suzuki-Miyaura coupling proceeds via a well-understood catalytic cycle involving a palladium catalyst.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Troubleshooting Workflow for Low Yield

When faced with a low-yielding reaction, this decision tree can guide your optimization strategy.

Caption: A workflow for troubleshooting low-yield Suzuki reactions.

Recommended Protocol & Conditions

This section provides a robust starting point for the regioselective mono-arylation of 3-bromo-4-chlorothiophene.

Step-by-Step Experimental Protocol

• Reagent Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 3-bromo-4-chlorothiophene (1.0 equiv), the desired arylboronic acid (1.2 equiv), and potassium phosphate (K₃PO₄, 2.0 equiv, finely powdered).

• Inert Atmosphere: Seal the flask with a septum, and cycle between vacuum and argon (or nitrogen) three times to ensure an inert atmosphere.

• Solvent Addition: Add degassed 1,4-dioxane and degassed water (in a 4:1 ratio, to make a 0.1 M solution with respect to the thiophene). The mixture should be a suspension.

• Catalyst Addition: Add the palladium catalyst, for example, Pd(PPh₃)₄ (2.5 mol %). If using a palladium source and a separate ligand, add them sequentially.

• Degassing (Optional but Recommended): Bubble argon through the stirred suspension for an additional 10-15 minutes.

• Reaction: Heat the reaction mixture to 90 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or GC-MS analysis of small aliquots. The reaction is typically complete within 4-12 hours.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired 3-aryl-4-chlorothiophene.

Table of Recommended Conditions for Mono-Arylation

Component	Recommendation	Rationale & Key Considerations
Palladium Source	Pd(OAc)₂ or Pd₂(dba)₃	Pd(II) sources are air-stable and are reduced to the active Pd(0) in situ.
Ligand	PPh₃ or SPhos	PPh₃: Good for selectivity, but may require higher catalyst loading. SPhos: Highly active, allows for lower catalyst loading, but care must be taken with temperature to maintain selectivity.[7]
Catalyst Loading	1-3 mol %	Higher loadings can increase reaction rate but also cost and potential for side reactions. Start with 2.5 mol %.
Base	K₃PO₄ or Cs₂CO₃	K₃PO₄: Effective, inexpensive, and commonly used.[4] Cs₂CO₃: More soluble in organic solvents, can be beneficial in anhydrous conditions.
Solvent	1,4-Dioxane/H₂O (4:1) or Toluene	The aqueous mixture aids base solubility.[11] Anhydrous toluene can be used with a more soluble base like Cs₂CO₃ to minimize hydrodehalogenation.
Temperature	80-100 °C	Start at the lower end to maximize selectivity for the C-Br bond. Increase only if the reaction is sluggish.
Atmosphere	Inert (Argon or N₂)	Absolutely critical to prevent catalyst deactivation and homo-coupling side reactions.

References

• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Angewandte Chemie International Edition, 44(31), 4946-4950. Available from: [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Thomas, S., & Gribble, G. W. (2014). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. RSC Advances, 4(90), 49091-49132. Available from: [Link]

• Piancatelli, M., & Colacot, T. J. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Molecules, 24(5), 875. Available from: [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Chem 115 Handout. Harvard University. Available from: [Link]

• Khan, I., et al. (2016). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling react. Chemistry Central Journal, 10(1), 1-8. Available from: [Link]

• Raza, A., et al. (2020). Suzuki–Miyaura Reactions of 5-(4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 25(21), 5038. Available from: [Link]

• Kirsch, G., & Hesse, S. (2004). Regioselective Palladium(0)‐Catalyzed Cross‐Coupling Reactions and Metal‐Halide Exchange Reactions of Tetrabromothiophene: Optimization, Scope and Limitations. European Journal of Organic Chemistry, 2004(10), 2185-2192. Available from: [Link]

• NRO-Chemistry. (2023). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]

• Thiemann, T., Tanaka, Y., Hisaindee, S., & Kaabi, M. (2010). Suzuki–Miyaura reaction of chloroarenes using Pd(PPh3)4 as catalyst. Journal of Chemical Research, 34(1), 34-38. Available from: [Link]

• DeBoer, G. (2021). Palladium Catalyzed Suzuki-Miyaura Synthesis of 2-(4-nitrophenyl)-thiophene and 2-(4-methylphenyl)-thiophene Monomer and Dimer. YouTube. [Link]

• Jaman, Z., et al. (2023). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development, 27(10), 1775-1794. Available from: [Link]

• Gribble, G. W., & Roy, S. (2007). Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. Arkivoc, 2007(14), 107-115. Available from: [Link]

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. Available from: [Link]

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• 5. researchgate.net [researchgate.net]
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• 7. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
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Navigating the Reactivity of 3-Bromo-4-chlorothiophene: A Guide to Preventing Dehalogenation

For Immediate Release

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-Bromo-4-chlorothiophene. This guide provides in-depth troubleshooting advice and frequently asked questions to help you mitigate dehalogenation side reactions and achieve optimal results in your synthetic endeavors. As Senior Application Scientists, we combine technical expertise with practical field experience to explain the "why" behind experimental choices, ensuring the integrity and success of your work.

Frequently Asked Questions (FAQs)

Q1: What are the most common dehalogenation side reactions observed with 3-bromo-4-chlorothiophene?

When using 3-bromo-4-chlorothiophene in common transformations such as cross-coupling reactions, lithiation, or Grignard reagent formation, the primary side reaction is hydrodehalogenation. This process involves the replacement of a halogen atom (bromine or chlorine) with a hydrogen atom, leading to the formation of 3-bromothiophene, 4-chlorothiophene, or even unsubstituted thiophene. This not only consumes your starting material but also complicates purification due to the presence of these byproducts.

Q2: Which halogen is more susceptible to removal, the bromine at the 3-position or the chlorine at the 4-position?

In general, the carbon-bromine (C-Br) bond is weaker than the carbon-chlorine (C-Cl) bond, making the bromine atom at the 3-position more susceptible to both oxidative addition in cross-coupling reactions and metal-halogen exchange during lithiation or Grignard formation.[1] This difference in reactivity can be exploited to achieve selective functionalization at the 3-position while leaving the 4-chloro substituent intact. However, under harsh reaction conditions, dehalogenation of the chlorine atom can also occur.

Q3: What is the primary mechanism leading to hydrodehalogenation in palladium-catalyzed cross-coupling reactions?

The most common pathway for hydrodehalogenation in palladium-catalyzed cross-coupling reactions involves the formation of a palladium-hydride (Pd-H) species. This highly reactive intermediate can be generated from various sources within the reaction mixture, including trace amounts of water, alcohols (if used as a solvent or present as an impurity), or certain bases. Once formed, the Pd-H species can undergo reductive elimination with the thiophene ring, leading to the undesired dehalogenated product.

Troubleshooting Guides

Problem 1: Significant Debromination During Suzuki-Miyaura Coupling

You are attempting a Suzuki-Miyaura coupling with 3-bromo-4-chlorothiophene to introduce an aryl group at the 3-position, but you observe a significant amount of 4-chlorothiophene as a byproduct.

Possible Causes & Solutions:

• Suboptimal Ligand Choice: The ligand plays a crucial role in stabilizing the palladium catalyst and influencing the relative rates of the desired cross-coupling and undesired dehalogenation pathways.

  • Solution: Employ bulky, electron-rich phosphine ligands. These ligands can accelerate the rate of reductive elimination to form the desired C-C bond, outcompeting the hydrodehalogenation pathway.

• Inappropriate Base Selection: The choice of base can significantly impact the formation of Pd-H species.

  • Solution: Switch to a weaker, non-hydroxide base. Carbonates such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), or phosphates like potassium phosphate (K₃PO₄) are often good choices. Avoid strong hydroxide bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH), which can promote the formation of Pd-H species.

• Solvent Effects: The solvent can be a source of protons for the hydrodehalogenation reaction.

  • Solution: Use anhydrous, aprotic solvents. Toluene, dioxane, and tetrahydrofuran (THF) are generally preferred over protic solvents like alcohols or polar aprotic solvents like dimethylformamide (DMF), which can be problematic.

• Reaction Temperature: Higher temperatures can sometimes favor the dehalogenation pathway.

  • Solution: Lower the reaction temperature. While this may slow down the reaction rate, it can significantly improve the selectivity for the desired cross-coupling product.

Troubleshooting Workflow for Suzuki-Miyaura Coupling

Caption: Troubleshooting workflow for minimizing debromination in Suzuki-Miyaura coupling.

Problem 2: Dehalogenation during Lithiation or Grignard Reagent Formation

You are attempting to generate the 3-thienyllithium or 3-thienylmagnesium chloride reagent from 3-bromo-4-chlorothiophene, but you are observing significant amounts of 4-chlorothiophene or thiophene after quenching with an electrophile.

Possible Causes & Solutions:

• Proton Source in the Reaction Mixture: Organometallic reagents are extremely strong bases and will be quenched by even trace amounts of acidic protons.

  • Solution: Ensure all glassware is rigorously dried, and use anhydrous solvents. Traces of water in the solvent or on the glassware are a common cause of this issue.

• Reaction with Solvent: Some ethereal solvents, like THF, can be deprotonated by highly reactive organometallic reagents, especially at higher temperatures.

  • Solution: Maintain a low reaction temperature. For lithiation, -78 °C is standard. For Grignard formation, the reaction should be initiated at room temperature or with gentle warming, but then cooled to maintain a controlled reaction rate.

• Side Reaction with Alkyl Halide Byproduct: In lithiation with n-butyllithium, the n-butyl bromide byproduct can react with the desired 3-thienyllithium.

  • Solution: Use tert-butyllithium. The tert-butyl bromide byproduct is eliminated to the unreactive isobutylene gas. Alternatively, adding the electrophile quickly after the formation of the organolithium reagent can minimize this side reaction.

Experimental Protocol: Selective Lithiation of 3-Bromo-4-chlorothiophene

• Preparation: Under an inert atmosphere (argon or nitrogen), add a solution of 3-bromo-4-chlorothiophene (1.0 eq) in anhydrous THF to a flame-dried flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (1.05 eq) dropwise to the cooled solution. Stir the mixture at -78 °C for 1 hour.

• Quenching: Add the desired electrophile (1.1 eq) to the solution at -78 °C.

• Warming and Quench: Allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Workup: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Decision Tree for Selective Functionalization

Caption: Decision tree for minimizing dehalogenation.

Quantitative Data Summary

Reaction Type	Key Parameter	Recommended Condition	Expected Outcome
Suzuki-Miyaura Coupling	Ligand	Bulky, electron-rich phosphines (e.g., SPhos, XPhos)	Increased rate of reductive elimination, minimizing hydrodehalogenation.
Base	K₂CO₃, Cs₂CO₃, K₃PO₄	Reduced formation of Pd-H species.
Solvent	Anhydrous Toluene, Dioxane	Minimizes proton sources.
Lithiation	Temperature	-78 °C	Prevents decomposition of the organolithium intermediate and side reactions.[2]
Reagent	n-BuLi or t-BuLi	Efficient lithium-halogen exchange at the C-Br bond.
Grignard Formation	Solvent	Anhydrous THF	Stabilizes the Grignard reagent.
Initiation	Gentle warming, then controlled temperature	Ensures a controlled reaction and minimizes elimination side reactions.[2]

References

• Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. RSC Advances. 2018. Available from: [Link]

• Reddit. I keep getting debrominated starting material and low conversion after lithiation. r/chempros. 2018. Available from: [Link]

• New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Acta Chemica Scandinavica. 1959. Available from: [Link]

• Double C–H bond functionalization for C–C coupling at the β-position of thiophenes using palladium-catalyzed 1,4-migration associated with direct arylation. Chemical Science. 2023. Available from: [Link]

• Deprotonative Metalation of Chlorothiophene with Grignard Reagents and Catalytic cis-2,6-Dimethylpiperidine under Mild Conditions. The Journal of Organic Chemistry. 2014. Available from: [Link]

• Room-Temperature Hydrodehalogenation of Halogenated Heteropentalenes with One or Two Heteroatoms. The Journal of Organic Chemistry. 2012. Available from: [Link]

• Chloroaromatics remediation: Insights into the chemical reduction and hydrodechlorination of chlorobenzenes. Critical Reviews in Environmental Science and Technology. 2024. Available from: [Link]

• Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. Tetrahedron Letters. 2004. Available from: [Link]

• Experiment Three: Chemoselectivity in Gringard Formation. Chegg. 2021. Available from: [Link]

• Triflate-Selective Suzuki Cross-Coupling of Chloro- and Bromoaryl Triflates Under Ligand-Free Conditions. Angewandte Chemie International Edition. 2018. Available from: [Link]

• Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. The Journal of Organic Chemistry. 2000. Available from: [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules. 2018. Available from: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available from: [Link]

• Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. ChemRxiv. 2023. Available from: [Link]

• Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. The Journal of Organic Chemistry. 2001. Available from: [Link]

• Practical Aspects of Carbon−Carbon Cross-Coupling Reactions Using Heteroarenes. Chemical Reviews. 2007. Available from: [Link]

• Room-Temperature Hydrodehalogenation of Halogenated Heteropentalenes with One or Two Heteroatoms. Organic Chemistry Portal. Available from: [Link]

• 6-CHLORO-1-HEXENE. Organic Syntheses. 1980. Available from: [Link]

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Organic & Biomolecular Chemistry. 2021. Available from: [Link]

• Cu/Fe-Catalyzed Carbon-Carbon and Carbon-Heteroatom Cross-Coupling Reactions. Organic Chemistry: Current Research. 2013. Available from: [Link]

• Hindered aryl bromides for regioselective palladium-catalysed direct arylation at less favourable C5-carbon of 3-substituted thiophenes. Beilstein Journal of Organic Chemistry. 2016. Available from: [Link]

• Strategy To Prepare 3-Bromo- and 3-Chloropyrazoles. The Journal of Organic Chemistry. 2016. Available from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 3-Bromo-4-chlorothiophene

As a Senior Application Scientist, this guide is designed to provide you with in-depth, field-tested solutions for the purification of 3-Bromo-4-chlorothiophene. We will move beyond simple procedural lists to explore the underlying chemical principles, ensuring you can adapt and troubleshoot effectively in your own laboratory setting.

The synthesis of 3-Bromo-4-chlorothiophene, a key intermediate in the development of pharmaceuticals and organic electronics, can yield a crude product containing a variety of impurities.[1] The nature of these impurities is intrinsically linked to the synthetic route employed, which often involves electrophilic substitution or metal-halogen exchange reactions on a thiophene core.[2][3] Effective purification is therefore not merely a final step but a critical phase that dictates the success of subsequent reactions. This guide provides a structured approach to identifying and resolving common purification challenges.

Troubleshooting Guide

This section addresses specific issues you may encounter post-synthesis, providing both the rationale and the solution for each problem.

Question 1: My crude reaction mixture is a dark, viscous oil with a strong acidic odor. What is the appropriate first step?

Answer: This is a common scenario, especially in electrophilic halogenation reactions where excess reagents like bromine or N-bromosuccinimide (NBS) are used, or in dehalogenation reactions employing acid.[2][3][4] The dark color often indicates the presence of polymeric tars or oxidized species, while the odor suggests residual acid (e.g., HBr, acetic acid).

Causality: The thiophene ring is susceptible to polymerization under strongly acidic or oxidative conditions. A direct distillation or chromatographic approach without a preliminary cleanup will result in poor separation, contamination of your equipment, and potential degradation of the desired product on the column.

Solution: Aqueous Workup & Extraction The primary goal is to neutralize acids, remove water-soluble byproducts, and transfer your product into a clean organic solvent.

• Step 1: Quenching & Neutralization: Dilute the crude reaction mixture in a suitable organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane). Wash the organic phase sequentially with:

  • A saturated aqueous solution of sodium bicarbonate (NaHCO₃) or 10% sodium carbonate (Na₂CO₃) to neutralize acids.[2] Perform this wash carefully, venting the separatory funnel frequently to release CO₂ gas.

  • An aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃) if residual bromine or other oxidizing agents are suspected (indicated by a persistent yellow/orange color).[5]

  • Water, to remove any remaining inorganic salts.

  • Brine (saturated NaCl solution), to facilitate the separation of the organic and aqueous layers and pre-dry the organic phase.

• Step 2: Drying & Filtration: Dry the washed organic layer over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

This procedure should yield a cleaner, though still impure, crude product, now suitable for more advanced purification techniques.

Question 2: My GC-MS analysis confirms the presence of my product, but also significant amounts of isomeric impurities (e.g., 2-Bromo-3-chlorothiophene, 3,4-dibromothiophene). How can these be separated?

Answer: Isomeric impurities are the most challenging to separate due to their similar physical and chemical properties. The optimal method depends on the difference in their boiling points and polarities.

Causality: The directing effects of substituents on the thiophene ring are not always perfectly selective, leading to the formation of constitutional isomers. These isomers often have very close polarities, making chromatographic separation difficult, but may have sufficiently different boiling points for distillation. For instance, in the synthesis of 3-bromothiophene, traces of the 2-bromo isomer are a common byproduct.[2]

Solution A: Fractional Vacuum Distillation This is the preferred method if the isomers have a boiling point difference of at least 5-10 °C at the operating pressure.

Why it works: Fractional distillation utilizes a column with a large surface area (packed with Raschig rings, Vigreux indentations, or metal sponge) to establish a series of theoretical plates. With each "plate," the vapor is re-equilibrated, becoming progressively enriched in the more volatile component (the one with the lower boiling point). Performing this under vacuum is crucial for high-boiling, heat-sensitive compounds like halogenated thiophenes to prevent thermal decomposition.

See Protocol 2 for a detailed methodology.

Solution B: High-Performance Flash Column Chromatography If distillation fails to provide adequate separation, chromatography is the alternative.

Why it works: While isomers may have similar polarities, subtle differences in their dipole moments can be exploited. A long column with a high-quality stationary phase (e.g., 70-230 mesh silica gel) and a low-polarity mobile phase (e.g., a hexane/dichloromethane gradient) can resolve these compounds.[6] The key is to run the column slowly to maximize the number of equilibration events.

See Protocol 3 for a detailed methodology.

Question 3: After an aqueous workup, my NMR spectrum is clean, but the yield seems low and I have a non-volatile residue. What happened?

Answer: This issue often points to the formation of inorganic salts that were not fully removed during the workup or the presence of non-volatile organic byproducts.

Causality: Reactions involving metals, such as the use of zinc dust for dehalogenation, produce significant quantities of metal salts (e.g., ZnBr₂).[3] If the aqueous washes are insufficient or if the salts have partial solubility in the organic phase, they will remain upon solvent evaporation.

Solution: Re-dissolution and Filtration

• Step 1: Re-dissolve the crude product in a minimal amount of a non-polar organic solvent in which the desired product is highly soluble, but inorganic salts are not (e.g., hexanes or diethyl ether).

• Step 2: The inorganic salts should precipitate as a fine solid. Filter this mixture through a short plug of celite or a cotton filter.

• Step 3: Wash the filtered solid with a small amount of the same fresh solvent to recover any adsorbed product.

• Step 4: Combine the filtrates and concentrate the solvent. This should provide a cleaner crude product, now ready for final purification by distillation or chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable, general-purpose method for purifying 3-Bromo-4-chlorothiophene to >99% purity?

A1: For most researchers, fractional vacuum distillation is the most effective and scalable method for achieving high purity, provided your crude material is relatively free of non-volatile impurities (after a proper workup). It excels at removing both lower- and higher-boiling point impurities, including isomers. Column chromatography serves as a powerful alternative, especially for smaller scales or when distillation fails to resolve key impurities.[6]

Q2: How do I determine the correct temperature and pressure for vacuum distillation?

A2: The ideal pressure is one that brings the boiling point of your compound into the 100-150 °C range, which is hot enough for a reasonable distillation rate but low enough to prevent decomposition. While the exact boiling point of 3-Bromo-4-chlorothiophene under vacuum is not widely reported, we can estimate it based on similar compounds like 3-bromothiophene (b.p. 159-160 °C at 760 mmHg).[2] Using a temperature-pressure nomograph is the standard method for estimating boiling points at reduced pressures. Start with a moderate vacuum (e.g., 10-20 mmHg) and gently heat the flask. Observe the temperature at which the product begins to distill and adjust accordingly.

Q3: Can 3-Bromo-4-chlorothiophene be purified by recrystallization?

A3: This is generally not feasible. 3-Bromo-4-chlorothiophene is expected to be a liquid at room temperature, similar to related compounds like 3-bromo-4-methylthiophene.[7] Recrystallization is a purification technique for solid compounds. While low-temperature crystallization from a solvent like pentane could theoretically be attempted, it is technically challenging and unlikely to be as effective as distillation for removing the common impurities encountered.

Data & Protocols

Table 1: Physical Properties of Target Compound & Potential Impurities

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Notes
3-Bromo-4-chlorothiophene	C₄H₂BrClS	197.48[8]	Est. 180-200 at 760 mmHg	The target product. Likely a colorless to pale yellow liquid.
3-Chlorothiophene	C₄H₃ClS	118.58	136 at 760 mmHg	A potential starting material. Lower boiling point.
3-Bromothiophene	C₄H₃BrS	163.04	159-160 at 760 mmHg[2]	A potential byproduct if the starting material was 3-bromothiophene.
2-Bromothiophene	C₄H₃BrS	163.04	150-151 at 760 mmHg	Common isomeric impurity in syntheses of 3-bromothiophene.[9]
Succinimide	C₄H₅NO₂	99.09	287-289 at 760 mmHg	A common byproduct if NBS is used as the brominating agent.[4] Water-soluble.

Protocol 1: Standard Aqueous Workup

• Transfer the crude reaction mixture to a separatory funnel.

• Dilute the mixture with 3-5 volumes of diethyl ether or ethyl acetate.

• Neutralization: Add an equal volume of saturated aqueous NaHCO₃ solution. Swirl gently and invert the funnel, venting frequently to release pressure. Shake more vigorously, then allow the layers to separate. Drain and discard the aqueous (lower) layer.

• Reducer Wash (Optional): If the organic layer is colored, add an equal volume of 10% aqueous sodium thiosulfate solution. Shake, separate, and discard the aqueous layer.

• Final Washes: Wash the organic layer with an equal volume of water, followed by an equal volume of brine.

• Drying: Drain the organic layer into an Erlenmeyer flask and add a scoop of anhydrous MgSO₄. Swirl for 5-10 minutes.

• Filtration & Concentration: Gravity filter the solution through a fluted filter paper into a clean, pre-weighed round-bottom flask. Rinse the drying agent with a small amount of fresh solvent.

• Remove the solvent using a rotary evaporator to yield the crude, washed product.

Protocol 2: Fractional Vacuum Distillation

• Setup: Assemble a fractional distillation apparatus with a short Vigreux or packed column. Ensure all glass joints are properly sealed with vacuum grease. Use a cow-type adapter or multiple receiving flasks to collect different fractions.

• Vacuum: Connect the apparatus to a vacuum pump with a cold trap and a pressure gauge. Evacuate the system to the desired pressure (e.g., 10 mmHg).

• Heating: Place the distillation flask in a heating mantle with a magnetic stirrer. Begin stirring and gently heat the flask.

• Fraction Collection:

  • Forerun: Collect the first few drops that distill over at a low temperature. This fraction will contain any residual solvent and more volatile impurities.

  • Main Fraction: As the temperature stabilizes at the boiling point of your product, switch to a clean receiving flask. Collect the fraction that distills over a narrow temperature range (e.g., 2-3 °C).

  • Final Fraction: If the temperature begins to rise again or distillation slows significantly, switch to a third flask to collect the higher-boiling impurities.

• Shutdown: Once the distillation is complete, remove the heating mantle and allow the system to cool to room temperature before releasing the vacuum. This prevents air from rushing in and potentially cracking the hot glassware.

• Analysis: Analyze the main fraction by GC-MS or NMR to confirm its purity.

Protocol 3: Flash Column Chromatography

• Column Packing: Select a column and pack it with silica gel (70-230 mesh) as a slurry in a non-polar solvent like hexane.[6]

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Alternatively, adsorb the crude product onto a small amount of silica gel and load the dry powder onto the top of the column.

• Elution: Begin eluting with a non-polar solvent (e.g., 100% hexane). The non-polar impurities will elute first.

• Gradient (if needed): Gradually increase the polarity of the mobile phase by slowly adding a more polar solvent like ethyl acetate or dichloromethane. This will help elute your slightly more polar product.

• Fraction Collection: Collect small fractions in test tubes and monitor the elution process using Thin-Layer Chromatography (TLC).

• Pooling & Concentration: Combine the fractions that contain the pure product (as determined by TLC) and remove the solvent using a rotary evaporator.

Visual Workflows

Diagram 1: General Purification Strategy

Caption: Decision tree for purifying 3-Bromo-4-chlorothiophene.

Diagram 2: Vacuum Distillation Workflow

Caption: Step-by-step workflow for fractional vacuum distillation.

References

• Organic Syntheses. 3-bromo-4-aminotoluene. Available from: [Link]

• St. Olaf College. Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. Available from: [Link]

• Organic Syntheses. 3-bromothiophene. Available from: [Link]

• Gronowitz, S. (1959). New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Acta Chemica Scandinavica, 13, 1045-1046. Available from: [Link]

• PubChem. 3-Bromo-4-chlorothiophene. Available from: [Link]

• ResearchGate. Synthesis of 4-chloro-3-fluorotoluene and 4-bromo-3-fluorotoluene. Available from: [Link]

• Google Patents. CN109912396B - Synthetic method of 3-bromo-4-fluorobenzaldehyde.
• Google Patents. CN108929306B - Preparation method of 3-bromothiophene.

• YouTube. Synthesis of 1-Bromobutane: Steam distillation. Available from: [Link]

• Hameed, A., et al. (2022). Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant Escherichia coli sequence type 405 and computational investigation. Frontiers in Chemistry, 10. Available from: [Link]

• Reddy, V. P., et al. (2017). Green Synthesis of Halogenated Thiophenes, Selenophenes and Benzo[b]selenophenes Using Sodium Halides as a Source of Electrophilic Halogens. Molecules, 22(1), 126. Available from: [Link]

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• 1. Page loading... [guidechem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. scispace.com [scispace.com]
• 4. stolaf.edu [stolaf.edu]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Arylation of halogenated thiophene carboxylate via Suzuki–Miyaura reaction: Anti-bacterial study against clinically isolated extensively drug resistant <i>Escherichia coli</i> sequence type 405 and computational investigation - Arabian Journal of Chemistry [arabjchem.org]
• 7. 3-ブロモ-4-メチルチオフェン 95% | Sigma-Aldrich [sigmaaldrich.com]
• 8. 3-Bromo-4-chlorothiophene | C4H2BrClS | CID 12356512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. CN108929306B - Preparation method of 3-bromothiophene - Google Patents [patents.google.com]

Technical Support Center: Polymerization of 3-Bromo-4-chlorothiophene

Welcome to the technical support center for the polymerization of 3-bromo-4-chlorothiophene. This guide is designed for researchers, scientists, and professionals in drug development who are working with this challenging monomer. Here, we will address common issues, provide in-depth troubleshooting advice, and answer frequently asked questions to support the success of your polymerization experiments.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in polymerizing 3-bromo-4-chlorothiophene?

The polymerization of 3-bromo-4-chlorothiophene presents several key challenges primarily due to its unsymmetrical dihalogenated structure. The main difficulties include:

• Regiocontrol: The bromine and chlorine substituents on the thiophene ring have different reactivities. Achieving selective activation of one halogen over the other is crucial for obtaining a well-defined polymer structure. Lack of control can lead to random head-to-tail (HT) and head-to-head (HH) couplings, impacting the material's electronic and optical properties.

• Side Reactions: Undesired reactions such as dehalogenation (loss of Br or Cl) and homocoupling of the monomer can occur, leading to defects in the polymer chain and a lower molecular weight.

• Monomer Purity: The success of the polymerization is highly dependent on the purity of the 3-bromo-4-chlorothiophene monomer. Impurities can interfere with the catalyst and quench the reaction.

• Catalyst Selection and Optimization: The choice of catalyst and ligands is critical. Different polymerization methods like Grignard Metathesis (GRIM), Stille, Suzuki, and Direct (Hetero)arylation Polymerization (DHAP) require specific catalytic systems to be effective.

Q2: Which polymerization method is recommended for 3-bromo-4-chlorothiophene?

The choice of polymerization method depends on the desired polymer properties and the available laboratory resources. Here is a comparison of common methods:

Polymerization Method	Advantages	Disadvantages
Grignard Metathesis (GRIM)	Can produce high molecular weight, regioregular polymers. Often proceeds via a chain-growth mechanism, allowing for control over molecular weight.[1][2]	Requires the formation of a Grignard reagent, which can be sensitive to moisture and functional groups.[3]
Stille Coupling	Tolerant to a wide range of functional groups.	Involves toxic organotin reagents, which can be difficult to remove from the final polymer.[4]
Suzuki Coupling	Uses boronic acids or esters, which are generally more stable and less toxic than organotin compounds.	Can be sensitive to reaction conditions, and the removal of boron-containing byproducts can be challenging.
Direct (Hetero)arylation Polymerization (DHAP)	A more environmentally friendly option as it avoids the pre-synthesis of organometallic monomers.[5][6] It is a cost-effective method for creating conjugated polymers.[5][6]	Can suffer from issues with C-H bond selectivity, leading to branching or cross-linking.[7]

For achieving high regioregularity and controlled molecular weight, GRIM polymerization is often a preferred method for thiophene-based monomers.

Q3: How does the differential reactivity of C-Br and C-Cl bonds affect the polymerization?

In cross-coupling reactions, the C-Br bond is generally more reactive than the C-Cl bond. This difference in reactivity can be exploited to control the polymerization. For instance, in a Kumada-type cross-coupling, the oxidative addition of the catalyst (e.g., a Ni or Pd complex) is more likely to occur at the C-Br bond. This allows for a regioselective polymerization where the coupling happens primarily at the bromine-substituted position.

However, if the reaction conditions (e.g., high temperature, highly active catalyst) are not carefully controlled, the C-Cl bond can also participate in the reaction, leading to a loss of regioselectivity and potential cross-linking.

Q4: What is the importance of monomer purity and how can it be ensured?

Monomer purity is critical for successful polymerization. Impurities can act as chain terminators or catalyst poisons, leading to low molecular weight polymers or complete reaction failure. The high purity of the monomer can contribute to a significant increase in crystallization and molecular weight of the resulting polymer.[8]

Common impurities in 3-bromo-4-chlorothiophene may include:

• Other halogenated thiophene isomers.

• Starting materials from the synthesis of the monomer.

• Residual solvents or water.

To ensure high monomer purity, the following steps are recommended:

• Synthesis and Purification: If synthesizing the monomer in-house, careful purification by distillation or chromatography is essential.

• Commercial Monomer Quality Check: When purchasing the monomer, it is advisable to check its purity by techniques like GC-MS or NMR spectroscopy.

• Proper Storage: Store the monomer under an inert atmosphere (e.g., argon or nitrogen) and in a cool, dark place to prevent degradation.

Section 2: Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the polymerization of 3-bromo-4-chlorothiophene.

Problem 1: Low Polymer Yield or No Reaction

Possible Causes	Troubleshooting Steps
Inactive Catalyst	- Ensure the catalyst is fresh and has been stored under an inert atmosphere.- For palladium catalysts, a pre-activation step might be necessary.[9]- Verify the correct catalyst loading.
Poor Monomer Quality	- Check the purity of the 3-bromo-4-chlorothiophene monomer using GC-MS or NMR.- Repurify the monomer if necessary.
Presence of Water or Oxygen	- Use anhydrous solvents and degas them thoroughly before use.[10]- Assemble the reaction setup under an inert atmosphere (glovebox or Schlenk line).[10]
Incorrect Reaction Temperature	- Optimize the reaction temperature. Some polymerizations require heating to proceed at a reasonable rate, while others may need lower temperatures to prevent side reactions.
Issues with Grignard Reagent Formation (for GRIM)	- Use high-purity magnesium turnings and activate them if necessary.- Ensure the solvent (e.g., THF) is completely dry.[10]

Problem 2: Low Molecular Weight of the Polymer

Possible Causes	Troubleshooting Steps
Chain Termination Reactions	- Scrupulously remove any impurities from the monomer and solvents that could act as chain terminators (e.g., water, protic impurities).- Optimize the monomer-to-catalyst ratio. A higher ratio generally leads to a higher molecular weight in chain-growth polymerizations.[1]
Premature Precipitation of the Polymer	- Choose a solvent in which the polymer is soluble at the reaction temperature.- For some polythiophenes, using a higher boiling point solvent or increasing the reaction temperature can help maintain solubility.
Catalyst Deactivation	- Ensure that the reaction is free from catalyst poisons.- In some cases, adding fresh catalyst during the reaction (if the mechanism allows) can help.

Problem 3: Poor Regioregularity

Possible Causes	Troubleshooting Steps
Lack of Selectivity in Halogen Activation	- Optimize the choice of catalyst and ligands. For instance, in GRIM polymerization, Ni(dppp)Cl2 is known to promote high regioregularity for some thiophene monomers.[11]- Control the reaction temperature. Lower temperatures can sometimes improve the selectivity of C-Br over C-Cl activation.
Isomerization of the Monomer	- Ensure the monomer is isomerically pure before starting the reaction.
Side Reactions	- Minimize side reactions like dehalogenation by using milder reaction conditions.

Problem 4: Gelation or Cross-linking of the Polymer

Possible Causes	Troubleshooting Steps
Reaction at the C-Cl Position	- Use a catalyst system that is highly selective for the C-Br bond.- Avoid excessive reaction times or temperatures that might lead to the activation of the C-Cl bond.
Oxidative Side Reactions	- Maintain a strict inert atmosphere throughout the polymerization to prevent oxidative coupling.

Section 3: Experimental Protocols and Visual Guides

Representative Protocol: GRIM Polymerization of 3-bromo-4-chlorothiophene

This protocol is a general guideline and may require optimization for specific applications.

Materials:

• 3-bromo-4-chlorothiophene (high purity)

• Isopropylmagnesium chloride (i-PrMgCl) or other Grignard reagent

• [1,3-Bis(diphenylphosphino)propane]nickel(II) chloride (Ni(dppp)Cl2)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Monomer Preparation: Under an inert atmosphere, dissolve 3-bromo-4-chlorothiophene in anhydrous THF.

• Grignard Formation: Cool the monomer solution to 0 °C and slowly add one equivalent of i-PrMgCl. Stir the mixture at this temperature for 1-2 hours to ensure the formation of the thiophene Grignard reagent.

• Polymerization Initiation: In a separate flask, prepare a solution or slurry of Ni(dppp)Cl2 in anhydrous THF. Add the catalyst to the monomer solution.

• Polymerization: Allow the reaction to warm to room temperature and stir for several hours. The progress of the polymerization can be monitored by techniques like GPC by taking aliquots from the reaction mixture.

• Quenching and Precipitation: Quench the reaction by adding an acidic solution (e.g., HCl). Precipitate the polymer by pouring the reaction mixture into a non-solvent like methanol.

• Purification: Collect the polymer by filtration and purify it further by Soxhlet extraction to remove residual catalyst and oligomers.

• Drying: Dry the purified polymer under vacuum.

Visual Workflow for Troubleshooting Polymerization

Caption: A flowchart for troubleshooting common polymerization problems.

References

• Bura, T., & Leclerc, M. (2016). Direct (Hetero)arylation Polymerization: Trends and Perspectives. Journal of the American Chemical Society, 138(29), 8979–8991. [Link]

• Gunathilake, S. S., Magurudeniya, H. D., Huang, P., Nguyen, H. Q., Rainbolt, E. A., Stefan, M. C., & Biewer, M. C. (2013). Synthesis and Characterization of Novel Semiconducting Polymers Containing Pyrimidine for Organic Electronics. Polymer Chemistry, 4(22), 5648-5657. [Link]

• Jeffries-EL, M., & McCullough, R. D. (2005). Grignard Metathesis (GRIM) Method for the Synthesis of Regioregular Poly(3-alkylthiophene)s with Well-Defined Molecular Weights. Macromolecules, 38(21), 8649–8652. [Link]

• Kiriy, A., & Luscombe, C. K. (2013). Role of the transition metal in Grignard metathesis polymerization (GRIM) of 3-hexylthiophene. Journal of Materials Chemistry A, 1(40), 12445-12452. [Link]

• Leclerc, M., & Bura, T. (2016). Direct (Hetero)arylation Polymerization: Simplicity for Conjugated Polymer Synthesis. Chemical Reviews, 116(23), 14828–14892. [Link]

• McCullough, R. D., & Jeffries-EL, M. (2005). Experimental Evidence for the Quasi-“Living” Nature of the Grignard Metathesis Method for the Synthesis of Regioregular Poly(3-alkylthiophenes). Macromolecules, 38(21), 8649–8652. [Link]

• Menda, T., Mori, T., & Yasuda, T. (2021). Regiocontrolled synthesis of ester-functionalized polythiophenes via direct arylation polycondensation. Polymer Journal, 53(2), 403–408. [Link]

• Noonan, K. J. T., & Baker, M. A. (2018). Diversifying Cross‐Coupling Strategies, Catalysts and Monomers for the Controlled Synthesis of Conjugated Polymers. Chemistry – A European Journal, 24(59), 15656-15666. [Link]

• PubChem. (n.d.). 3-Bromo-4-chlorothiophene. National Center for Biotechnology Information. Retrieved from [Link]

• Sahu, S., & Kumar, A. (2018). Recent developments in the synthesis of regioregular thiophene-based conjugated polymers for electronic and optoelectronic applications using nickel and palladium-based catalytic systems. RSC Advances, 8(39), 21853–21879. [Link]

• Sheina, E. E., & McCullough, R. D. (2005). Experimental Evidence for the Quasi-“Living” Nature of the Grignard Metathesis Method for the Synthesis of Regioregular Poly(3-alkylthiophenes). Macromolecules, 38(21), 8649-8652. [Link]

• Singh, S. P., & Samanta, S. (2023). The unexpected fast polymerization during the synthesis of a glycolated polythiophene. Faraday Discussions, 247, 306-321. [Link]

• Stille, J. K. (1986). The Palladium-Catalyzed Cross-Coupling Reactions of Organotin Reagents with Organic Electrophiles [New Synthetic Methods (58)]. Angewandte Chemie International Edition in English, 25(6), 508–524. [Link]

• Tovar, J. D. (2019). Mechanistically Driven Development of Kumada Catalyst-Transfer Polymerizations: A Rapid Injection NMR Study. Journal of the American Chemical Society, 141(4), 1565–1574. [Link]

• Wang, Y., & Watson, M. D. (2015). Kumada Catalyst-Transfer Polycondensation: Mechanism, Opportunities, and Challenges. Accounts of Chemical Research, 48(6), 1607–1617. [Link]

• Zhang, R., & Li, B. (2021). Unprecedented side reactions in Stille coupling: desired ones for Stille polycondensation. Chemical Communications, 57(72), 9034–9037. [Link]

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managing reactivity differences in dihalogenated thiophenes

Welcome to the technical support center for managing reactivity differences in dihalogenated thiophenes. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of selectively functionalizing these versatile heterocyclic building blocks. Here, we address common experimental challenges with field-proven insights and troubleshooting protocols.

Section 1: Troubleshooting Guide

This section addresses specific problems encountered during the selective functionalization of dihalogenated thiophenes, providing step-by-step solutions and the scientific rationale behind them.

Problem 1: Poor Selectivity in Monolithiation of 2,5-Dibromothiophene

Scenario: "I am attempting a monolithium-halogen exchange on 2,5-dibromothiophene using n-BuLi at -78 °C to generate 5-bromo-2-thienyllithium. However, upon quenching with an electrophile, I observe a mixture of the desired monosubstituted product, the disubstituted product, and unreacted starting material."

Root Cause Analysis: The lack of selectivity in monolithiation often stems from several factors: the reaction temperature might be too high, the addition rate of the organolithium reagent could be too fast, or the lithiated intermediate may not be stable under the reaction conditions, leading to side reactions.

Troubleshooting Protocol:

• Temperature Control is Critical: Lithium-halogen exchange is an extremely fast reaction, even at very low temperatures.[1] Ensure your reaction temperature is strictly maintained at or below -78 °C (a dry ice/acetone bath is standard). For more sensitive substrates, temperatures as low as -100 °C may be necessary to minimize side reactions.[1]

• Slow Reagent Addition: Add the n-BuLi solution dropwise to the cooled solution of 2,5-dibromothiophene in a dry, inert solvent like THF. Rapid addition can create localized areas of high n-BuLi concentration, promoting double lithiation.

• Consider the Order of Addition: Adding the dibromothiophene solution to the cooled n-BuLi solution can sometimes improve selectivity by ensuring the organolithium reagent is never in large excess.

• In-Process Control (IPC): To confirm the formation of the monolithiated species, you can take a small aliquot from the reaction mixture, quench it with a proton source (like methanol), and analyze the resulting mixture by GC-MS or NMR to check for the presence of 2-bromothiophene.

• Managing "Halogen Dance" Rearrangements: A potential side reaction is the "halogen dance," where the bromine atom migrates to a different position on the thiophene ring after lithiation.[2][3] This is more common with stronger, bulkier bases like LDA but can occur under certain conditions with n-BuLi, especially if the temperature is not well-controlled.[2] The driving force is the formation of a more stable thienyllithium intermediate.[3][4] If you suspect a halogen dance, quenching the reaction at a very low temperature immediately after the lithium-halogen exchange is complete is crucial.

Experimental Workflow: Selective Monolithiation

Caption: Workflow for selective monolithiation of 2,5-dibromothiophene.

Problem 2: Lack of Regioselectivity in Suzuki Coupling of 2,5-Dibromo-3-alkylthiophene

Scenario: "I am performing a Suzuki cross-coupling reaction on 2,5-dibromo-3-hexylthiophene with an arylboronic acid, intending to achieve selective arylation at the C5 position. However, I am getting a mixture of C2- and C5-arylated products, along with some diarylated thiophene."

Root Cause Analysis: The regioselectivity in palladium-catalyzed cross-coupling reactions of dihalogenated thiophenes is governed by the relative rates of oxidative addition at the different C-X bonds. Generally, the C2 (α) position is more electron-deficient and sterically accessible, making it more reactive than the C5 position, especially when an electron-donating alkyl group is at C3.[5] However, various factors can influence this selectivity.

Troubleshooting Protocol:

• Catalyst and Ligand Choice: The choice of palladium catalyst and ligand is crucial. Bulky phosphine ligands can enhance selectivity for the less sterically hindered position. Experiment with different ligands such as P(t-Bu)3, SPhos, or XPhos.

• Solvent Effects: The solvent can influence the solubility of the reagents and the stability of the catalytic species. A study on the double Suzuki cross-coupling of 2,5-dibromo-3-hexylthiophene found that a 1,4-dioxane/water mixture gave higher yields compared to toluene, attributed to the better solubility of the arylboronic acid.[6]

• Base Selection: The choice of base (e.g., K3PO4, Na2CO3, CsF) can impact the transmetalation step and, consequently, the overall reaction rate and selectivity. K3PO4 is often a good starting point for Suzuki reactions.[7]

• Control Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the arylboronic acid to favor mono-arylation. Using a larger excess can increase the likelihood of diarylation.

• Temperature and Reaction Time: Lowering the reaction temperature can sometimes improve selectivity by favoring the kinetically preferred product. Monitor the reaction progress by TLC or GC-MS to avoid prolonged reaction times that might lead to diarylation. A study reported successful selective C-arylation at 90 °C.[7]

Data Presentation: Influence of Reaction Parameters on Regioselectivity

Parameter	Condition A (Favors C5-selectivity)	Condition B (Leads to Mixture)	Rationale
Aryl Halide	Hindered Aryl Bromide (e.g., 2-bromo-1,3-dichlorobenzene)[8]	Unhindered Aryl Bromide	Steric hindrance on the coupling partner can direct the reaction to the less hindered C5 position of the thiophene.[8]
Catalyst Ligand	Bulky phosphine ligand (e.g., P(t-Bu)3)	Standard ligand (e.g., PPh3)	Bulky ligands can increase steric hindrance around the palladium center, enhancing selectivity for the less crowded C5 position.
Temperature	Lower temperature (e.g., 60-80 °C)	Higher temperature (e.g., >100 °C)	Lower temperatures can favor the kinetically controlled product, potentially increasing regioselectivity.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the general order of reactivity for halogens in lithium-halogen exchange on a thiophene ring?

A1: The rate of lithium-halogen exchange is highly dependent on the halogen. The general order of reactivity is I > Br > Cl.[9] This is because the reaction often involves a nucleophilic attack of the organolithium on the halogen atom, and iodine is more polarizable and forms a weaker bond with carbon compared to bromine and chlorine.[9] This differential reactivity allows for selective lithiation of, for example, an iodo-bromo-thiophene at the C-I bond.

Q2: How does the position of the halogen (α vs. β) on the thiophene ring affect its reactivity in cross-coupling reactions?

A2: The α-positions (C2 and C5) of the thiophene ring are generally more reactive in palladium-catalyzed cross-coupling reactions than the β-positions (C3 and C4). This is due to the higher acidity of the α-protons and the greater stability of the resulting organometallic intermediates. In direct arylation reactions, for instance, functionalization typically occurs preferentially at the α-position.[10] For dihalogenated thiophenes like 2,5-dibromothiophene, oxidative addition of the palladium catalyst is generally faster at the C2 position.[5]

Q3: What is the role of TMEDA in lithiation reactions of dihalogenated thiophenes?

A3: Tetramethylethylenediamine (TMEDA) is a chelating agent that can significantly influence the reactivity of organolithium reagents. It breaks down the aggregates in which organolithiums often exist, leading to more reactive monomeric or dimeric species.[11] By coordinating to the lithium cation, TMEDA increases the ionic character of the C-Li bond, making the carbanion more nucleophilic.[11] In the context of dihalogenated thiophenes, adding TMEDA can accelerate the rate of lithium-halogen exchange and can sometimes alter the regioselectivity of the reaction. However, its use requires careful temperature control, as the increased reactivity can lead to a loss of selectivity.[12]

Q4: I am observing significant amounts of dehalogenated and homocoupled byproducts in my Stille coupling reaction. What can I do to minimize these?

A4: Dehalogenation and homocoupling are common side reactions in Stille couplings.[13]

• Dehalogenation: This can occur if there are proton sources in the reaction mixture that can quench the organometallic intermediates. Ensure all reagents and solvents are scrupulously dried.

• Homocoupling: The homocoupling of the organostannane reagent is a frequent side reaction.[13] To minimize this, you can try adding a copper(I) co-catalyst, which has been shown to facilitate the transmetalation step and suppress homocoupling. Additionally, ensure the palladium catalyst is in its active Pd(0) state before the organostannane is added. The presence of LiCl can also be beneficial, as it can accelerate the desired cross-coupling pathway.[14] Unprecedented side reactions in Stille coupling can also include C-H stannylation of the thiophene ring.[15]

Q5: Can I perform a direct arylation on a dihalogenated thiophene without prior conversion to an organometallic reagent?

A5: Yes, direct C-H arylation is a powerful technique for functionalizing thiophenes and avoids the need to prepare organometallic reagents.[10][16] However, controlling the regioselectivity with dihalogenated thiophenes can be challenging. The reaction typically favors the more acidic α-C-H bonds. If you have a 3,4-dihalogenated thiophene, direct arylation will likely occur at the C2 and C5 positions. For a 2,5-dihalogenated thiophene, direct arylation is not a viable strategy for functionalization at these positions, as there are no C-H bonds to activate. In such cases, traditional cross-coupling reactions are necessary. Recent advances have shown that palladium/norbornene cooperative catalysis can enable direct vicinal difunctionalization of thiophenes at the C4 and C5 positions.[17]

Logical Relationship: Factors Influencing Selective Functionalization

Caption: Key factors influencing the reactivity and selectivity of dihalogenated thiophenes.

References

• White Rose Research Online. Modeling a halogen dance reaction mechanism: A density functional theory study. Available from: [Link]

• University of Wisconsin-Madison. lithium halogen exchange #1 revised. Available from: [Link]

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• PubMed Central. Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. Available from: [Link]

• Royal Society of Chemistry. Unprecedented side reactions in Stille coupling: desired ones for Stille polycondensation. Chemical Communications. Available from: [Link]

• PubMed Central. Direct Vicinal Difunctionalization of Thiophenes Enabled by the Palladium/Norbornene Cooperative Catalysis. Available from: [Link]

• ResearchGate. Direct Arylation of Thiophenes in Continuous Flow. Available from: [Link]

• MDPI. 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules. Available from: [Link]

• ACS Publications. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. The Journal of Organic Chemistry. Available from: [Link]

• MDPI. Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes. Available from: [Link]

• ResearchGate. (PDF) The Lithium–Halogen Exchange Reaction in Process Chemistry. Available from: [Link]

• ResearchGate. (PDF) Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. Available from: [Link]

• Shodhganga. LITHIATION-SUBSTITUTION OF N, N-DIMETHYLPHENETHYL AMINE ENTRENCHED SCAFFOLDS AS A HETEROCYCLIC OR OPEN CHAIN MOIETY. Available from: [Link]

• James Cook University. Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review. Available from: [Link]

• CORE. Direct Arylation of Thiophenes in Continuous Flow. Available from: [Link]

• Wikipedia. Halogen dance rearrangement. Available from: [Link]

• Wikipedia. Stille reaction. Available from: [Link]

• Royal Society of Chemistry. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science. Available from: [Link]

• ResearchGate. Are n-BuLi/TMEDA-Mediated Arene Ortholithiations Directed? Substituent-Dependent Rates, Substituent-Independent Mechanisms. Available from: [Link]

• PubMed Central. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Available from: [Link]

• ResearchGate. Synthesis and structural characterization of 2,5-dihalo-3,4-dinitrothiophenes. Available from: [Link]

• Royal Society of Chemistry. Catalytic asymmetric functionalization and dearomatization of thiophenes. Available from: [Link]

• Macmillan Group, Princeton University. The Mechanism of Lithium-Halogen Exchange. Available from: [Link]

• ChemRxiv. Selectivity for Exhaustive Cross-Coupling of Dihaloarenes is Affected by the Interplay Between Halide Byproduct, Solvent, and Ligand. Available from: [Link]

• MDPI. Arylation Reactions in the Synthesis of Biologically Important 2,5-Diaryl-1,3,4-Oxadiazoles. Available from: [Link]

• ResearchGate. Mechanism of Base-Catalyzed Halogen Dance Reactions and the Role of Bromo-Bridged Transition States. Available from: [Link]

• Science Madness. Troubles with Lithium-Halogen exchange reaction. Available from: [Link]

• Chemistry Stack Exchange. lithiation between thiophene with n-buthyllithium. Available from: [Link]

• MDPI. Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects. Available from: [Link]

• Chemistry Central Journal. Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations. Available from: [Link]

• National Institutes of Health. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. Available from: [Link]

• Sci-Hub. Theoretical Study on the Lithium−Halogen Exchange Reaction of 1,1-Dihaloalkenes with Methyllithium and the Nucleophilic Substitution Reaction of the Resulting α-Halo Alkenyllithiums. Available from: [Link]

• ResearchGate. Table 2 Control of Dehalogenation in the Coupling of Halothiophenes. Available from: [Link]

• Royal Society of Chemistry. Thienothiophenes. Part 2.1 Synthesis, metallation and bromine→lithium exchange reactions of thieno[3,2-b]thiophene and its polybromo derivatives. Journal of the Chemical Society, Perkin Transactions 1. Available from: [Link]

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• PubMed Central. Hindered aryl bromides for regioselective palladium-catalysed direct arylation at less favourable C5-carbon of 3-substituted thiophenes. Available from: [Link]

• PubMed Central. Catalytic asymmetric functionalization and dearomatization of thiophenes. Available from: [Link]

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• Myers Group, Harvard University. The Stille Reaction. Available from: [Link]

• PubMed. Hindered Aryl Bromides for Regioselective Palladium-Catalysed Direct Arylation at Less Favourable C5-carbon of 3-substituted Thiophenes. Available from: [Link]

• PubMed Central. Copper-Catalyzed Stille Cross-Coupling Reaction and Application in the Synthesis of the Spliceostatin Core Structure. Available from: [Link]

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Technical Support Center: Synthesis of 3-Bromo-4-chlorothiophene

Welcome to the technical support center for the synthesis of 3-bromo-4-chlorothiophene. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic building block. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you optimize your synthetic route and improve your yield.

Introduction: The Synthetic Challenge

3-Bromo-4-chlorothiophene is a valuable intermediate in the synthesis of various pharmaceuticals and electronic materials. However, its efficient synthesis can be challenging due to issues with regioselectivity and potential side reactions. The most common approach involves the electrophilic bromination of 3-chlorothiophene. The chloro substituent on the thiophene ring influences the position of the incoming bromine atom, but achieving high selectivity and yield requires careful control of reaction conditions. This guide will focus on troubleshooting the direct bromination of 3-chlorothiophene and address common questions that arise during this process.

Troubleshooting Guide: Improving Yield in 3-Bromo-4-chlorothiophene Synthesis

This section addresses specific problems you may encounter during the synthesis of 3-bromo-4-chlorothiophene via the direct bromination of 3-chlorothiophene.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion of 3-Chlorothiophene	1. Insufficiently activated brominating agent: Molecular bromine (Br₂) alone may not be electrophilic enough for efficient reaction with the somewhat deactivated 3-chlorothiophene ring. 2. Low reaction temperature: The activation energy for the reaction may not be overcome at lower temperatures. 3. Inappropriate solvent: The solvent may not be suitable for stabilizing the reaction intermediates.	1. Use a Lewis acid catalyst: Add a catalyst such as iron(III) bromide (FeBr₃) or aluminum chloride (AlCl₃) to polarize the Br-Br bond and increase the electrophilicity of the bromine.[1] 2. Increase the reaction temperature: Gradually increase the temperature, monitoring the reaction progress by TLC or GC. Be cautious, as higher temperatures can also lead to side reactions. 3. Solvent selection: Acetic acid or chlorinated solvents like dichloromethane are often effective for halogenation reactions.
Formation of Multiple Isomers (e.g., 2-Bromo-3-chlorothiophene, 2,5-Dibromo-3-chlorothiophene)	1. Lack of regioselectivity: The directing effect of the chloro group may not be sufficient to exclusively favor bromination at the 4-position. The 2- and 5-positions of the thiophene ring are also activated towards electrophilic attack.[2] 2. Harsh reaction conditions: High temperatures or a highly active catalyst can reduce selectivity.	1. Use a milder brominating agent: N-Bromosuccinimide (NBS) can offer higher selectivity compared to Br₂.[3] 2. Optimize reaction temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Start at 0°C and slowly warm if necessary. 3. Purification: Isomers can often be separated by fractional distillation under reduced pressure or by column chromatography.
Formation of Polybrominated Byproducts	1. Excess brominating agent: Using more than one equivalent of the brominating agent will lead to the formation of dibrominated and other polybrominated species.	1. Stoichiometric control: Carefully control the stoichiometry of the brominating agent. Use a slight excess of 3-chlorothiophene to ensure all the bromine is consumed. 2. Slow addition: Add the brominating agent dropwise to the reaction mixture to maintain a low concentration of the electrophile and minimize over-bromination.
Reaction Does Not Go to Completion	1. Deactivation of the catalyst: Moisture in the reaction can deactivate the Lewis acid catalyst. 2. Insufficient reaction time: The reaction may be slow under the chosen conditions.	1. Ensure anhydrous conditions: Use dry solvents and glassware. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). 2. Monitor the reaction: Follow the consumption of the starting material by TLC or GC and allow the reaction to proceed until no further change is observed.
Difficult Purification of the Product	1. Close boiling points of isomers: The desired 3-bromo-4-chlorothiophene and isomeric byproducts may have very similar boiling points, making separation by distillation challenging. 2. Presence of non-volatile impurities: These can interfere with crystallization or distillation.	1. High-efficiency distillation: Use a fractional distillation column with a high number of theoretical plates. 2. Chromatography: If distillation is ineffective, column chromatography on silica gel is a viable alternative for separating isomers. 3. Aqueous work-up: A thorough aqueous work-up can remove acidic and water-soluble impurities before the final purification step.

Frequently Asked Questions (FAQs)

Q1: What is the most promising synthetic route to 3-bromo-4-chlorothiophene?

The most direct and commonly explored route is the electrophilic aromatic substitution of 3-chlorothiophene with a suitable brominating agent.[4][5] The key to a successful synthesis lies in controlling the regioselectivity to favor bromination at the 4-position over the more electronically activated 2- and 5-positions.

Q2: Which brominating agent is best for this synthesis?

While molecular bromine (Br₂) in the presence of a Lewis acid is a powerful brominating agent, N-Bromosuccinimide (NBS) is often preferred for substrates where selectivity is a concern.[3][6] NBS is a solid, easier to handle than liquid bromine, and can provide higher yields of the desired isomer under milder conditions.

Q3: What is the role of the chloro group in directing the bromination?

The chloro group is an ortho-, para- director in electrophilic aromatic substitution. However, in the case of 3-chlorothiophene, the situation is more complex due to the inherent reactivity of the thiophene ring. The 2- and 5-positions are generally the most reactive sites for electrophilic attack on a thiophene ring. The chloro group at the 3-position will influence the electronic distribution, and careful optimization of reaction conditions is necessary to achieve selective bromination at the adjacent 4-position.

Q4: Can I use a lithium-halogen exchange reaction to synthesize 3-bromo-4-chlorothiophene?

A lithium-halogen exchange followed by quenching with a bromine source is a powerful method for forming C-Br bonds.[7][8] However, starting from a dihalothiophene, this approach can be complicated. For instance, starting with 3,4-dichlorothiophene and attempting a selective lithium-chlorine exchange at the 4-position followed by bromination might be challenging due to the similar reactivity of the two chlorine atoms. Another possibility is the "halogen dance" rearrangement, where a lithiated thiophene can isomerize, leading to a mixture of products.[2][9][10][11][12]

Q5: What are the expected byproducts in this synthesis?

The main byproducts are typically isomers of the desired product, such as 2-bromo-3-chlorothiophene and 5-bromo-3-chlorothiophene. Polybrominated species like 2,5-dibromo-3-chlorothiophene can also form if an excess of the brominating agent is used.

Q6: What are the key safety precautions for this synthesis?

• 3-Chlorothiophene: Is a flammable liquid and is harmful if swallowed. It can cause skin and serious eye irritation.[13]

• 3-Bromo-4-chlorothiophene: Is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and serious eye irritation and may cause respiratory irritation.[14]

• Brominating agents: Molecular bromine is highly toxic, corrosive, and volatile. NBS is a skin and eye irritant.

• Lewis acids: Are corrosive and react violently with water.

• General Precautions: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Experimental Protocol: Synthesis of 3-Bromo-4-chlorothiophene via Direct Bromination

This protocol provides a starting point for the synthesis of 3-bromo-4-chlorothiophene. Optimization of the reaction conditions may be necessary to achieve the desired yield and purity.

Materials:

• 3-Chlorothiophene

• N-Bromosuccinimide (NBS)

• Acetic Acid (glacial)

• Dichloromethane

• Saturated sodium bicarbonate solution

• Saturated sodium thiosulfate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Condenser

• Ice bath

• Separatory funnel

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 3-chlorothiophene (1.0 eq) in glacial acetic acid.

• Cool the mixture to 0°C in an ice bath.

• In a separate beaker, dissolve N-bromosuccinimide (1.05 eq) in glacial acetic acid.

• Slowly add the NBS solution to the cooled 3-chlorothiophene solution via the dropping funnel over a period of 30 minutes, maintaining the temperature at 0°C.

• After the addition is complete, allow the reaction mixture to stir at 0°C for 1 hour.

• Monitor the reaction progress by TLC or GC. If the reaction is sluggish, allow it to warm to room temperature and stir for an additional 2-4 hours.

• Once the reaction is complete, pour the mixture into a separatory funnel containing water and dichloromethane.

• Separate the organic layer.

• Wash the organic layer sequentially with saturated sodium thiosulfate solution (to quench any unreacted bromine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by fractional distillation under reduced pressure or by column chromatography on silica gel.

Visualizing the Workflow

Caption: Experimental workflow for the synthesis of 3-bromo-4-chlorothiophene.

Troubleshooting Logic Diagram

Caption: Decision tree for troubleshooting low yield in the synthesis.

References

• Gronowitz, S. (1959). New Syntheses of 3-Bromothiophene and 3,4-Dibromothiophene. Acta Chemica Scandinavica, 13, 1045-1052.
• Google Patents. (2019). Synthetic method of 3-bromo-4-fluorobenzaldehyde. CN109912396B.

• Organic Syntheses. 3-bromothiophene. [Link]

• St. Olaf College. Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. [Link]

• PubChem. 3-Bromo-4-chlorothiophene. [Link]

• PubChem. 3-Chlorothiophene. [Link]

• ResearchGate. Will the halogen dance reaction for chloro-thiophene work similarly to that of bromo-thiophene or iodo-thiophene?. [Link]

• ResearchGate. Proposed mechanism for the formation of 3,4-dihalodihydrothiophenes 49.... [Link]

• Master Organic Chemistry. Electrophilic Aromatic Substitution: The Six Key Reactions. [Link]

• PMC. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. [Link]

• ResearchGate. Which one is the best reagent for the lithiation of 3-bromothiophene, n-BuLi, t-BuLi, LDA and why?. [Link]

• Chemistry LibreTexts. 22.4: Electrophilic Aromatic Substitution. [Link]

• Google Patents. Process for synthesizing 3, 4-dimethoxythiophene. CN103254169A.

• ResearchGate. (PDF) Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. [Link]

• Wikipedia. Electrophilic aromatic substitution. [Link]

• Wikipedia. Halogen dance rearrangement. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. Thienothiophenes. Part 2.1 Synthesis, metallation and bromine→lithium exchange reactions of thieno[3,2-b]thiophene and its polybromo derivatives. [Link]

• Molecules. Synthesis of 3,4-Dihydropyrimidin(thio)one Containing Scaffold: Biginelli-like Reactions. [Link]

• Google Patents.

• Chemical Society Reviews. Halogen dance reactions—A review. [Link]

• YouTube. Electrophilic Aromatic Substitution Reactions Made Easy!. [Link]

• Sci-Hub. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. [Link]

• ResearchGate. Synthesis of the thiophene ring to prepare 3,4-alkoxythiophenes. [Link]

• Master Organic Chemistry. Electrophilic Aromatic Substitutions (1) - Halogenation of Benzene. [Link]

• NIH. Three Component Reaction: An Efficient Synthesis and Reactions of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Using New Natural Catalyst. [Link]

• White Rose Research Online. Modeling a halogen dance reaction mechanism: A density functional theory study. [Link]

• Aaron Chemicals. 3-Bromo-4-chlorothiophene. [Link]

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• 3. stolaf.edu [stolaf.edu]
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Technical Support Center: Grignard Formation with 3-Bromo-4-chlorothiophene

Welcome to the technical support center for organometallic chemistry applications. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with challenging substrates for Grignard reagent formation. Specifically, we will address the nuanced preparation of 4-chloro-3-thienylmagnesium bromide from its precursor, 3-Bromo-4-chlorothiophene.

The successful and chemoselective formation of this Grignard reagent is critical for the synthesis of numerous pharmaceutical intermediates and advanced materials. However, its formation is often plagued by issues such as non-initiation, low yields, and undesirable side reactions. This document provides in-depth, experience-driven troubleshooting advice and validated protocols to help you overcome these challenges.

Part 1: Core Principles & Key Challenges

The primary challenge in forming a Grignard reagent from 3-Bromo-4-chlorothiophene lies in achieving chemoselective insertion of magnesium into the Carbon-Bromine (C-Br) bond while leaving the more stable Carbon-Chlorine (C-Cl) bond intact. The reactivity of aryl halides towards magnesium is generally I > Br > Cl. While this trend favors the desired reaction, the relative unreactivity of aryl halides compared to alkyl halides means that reaction conditions are paramount.

Key scientific considerations include:

• Magnesium Surface Passivation: Magnesium turnings are invariably coated with a thin, passivating layer of magnesium oxide (MgO). This layer prevents the organic halide from accessing the underlying reactive Mg(0) surface, and its removal or disruption is the single most critical factor for initiating the reaction.

• Solvent Effects: Ethereal solvents like Tetrahydrofuran (THF) and Diethyl Ether (Et₂O) are not merely solvents; they are crucial for solvating and stabilizing the resulting Grignard reagent through the Schlenk Equilibrium.[1][2] The choice and purity, particularly the absence of water, are non-negotiable for success.[3]

• Side Reactions: The most common side reaction is the Wurtz-type homo-coupling, where the newly formed Grignard reagent reacts with unreacted 3-Bromo-4-chlorothiophene to form a bithiophene dimer.[4][5] This side reaction is often promoted by excessive heat and high local concentrations of the halide.[4][5]

Part 2: Frequently Asked Questions (FAQs)

Q1: My Grignard reaction won't start. The solution remains clear and there's no exotherm. What's the first thing I should check?

A1: The most likely culprit is a passivated magnesium surface. Before anything else, ensure your magnesium is properly activated. Standard magnesium turnings from a bottle, even if new, have an oxide layer. See the Magnesium Activation Protocols in Part 4 for detailed methods using iodine, 1,2-dibromoethane, or mechanical stirring. Also, confirm your solvent is absolutely anhydrous, as even trace moisture will quench the reaction.[3]

Q2: I'm seeing the formation of a white precipitate and a dark brown or black solution, but my yield of the desired product is very low. What is happening?

A2: This often indicates the prevalence of side reactions, particularly Wurtz-type homo-coupling.[4] The dark color can result from the formation of finely divided, colloidal magnesium or other decomposition products. This is often caused by adding the aryl bromide too quickly or running the reaction at too high a temperature. Once the reaction has initiated, maintain a gentle reflux and add the substrate solution dropwise to keep its concentration low.

Q3: Should I use THF or Diethyl Ether as the solvent?

A3: Both can be effective, but they offer a trade-off. THF has a higher boiling point (66 °C) and is a better solvating agent, which can help with difficult-to-start reactions.[3] However, its higher boiling point can sometimes promote side reactions if not carefully controlled. Diethyl ether (b.p. 34.6 °C) provides a more gentle reflux, which can minimize homo-coupling. For this specific substrate, THF is generally preferred for its superior ability to stabilize the aryl magnesium species, but 2-Methyltetrahydrofuran (2-MeTHF) has emerged as a superior alternative, often suppressing Wurtz coupling more effectively.[1][6]

Q4: Is it necessary to use an initiator like iodine? Can it cause problems?

A4: Yes, using an initiator is highly recommended for aryl halides. A small crystal of iodine (I₂) or a few drops of 1,2-dibromoethane are excellent for etching the MgO layer and exposing fresh magnesium. The iodine color should fade as it reacts, indicating activation. While generally beneficial, excessive iodine in combination with primary or secondary alkyl halides can sometimes promote Wurtz coupling by forming a more reactive alkyl iodide in situ; however, for an aryl bromide, this is less of a concern than achieving initiation.[3]

Q5: My reaction starts but then stops before all the magnesium is consumed. Why?

A5: This "stalling" can happen for a few reasons. The most common is that the remaining magnesium has become coated with byproducts or unreactive salts, preventing further reaction. It can also occur if the reaction temperature drops too low after the initial exotherm. Ensure good stirring to keep the magnesium surface clear and maintain a gentle reflux. If it stalls, gentle warming with a heat gun can sometimes restart it.

Part 3: In-Depth Troubleshooting Guide

Use the following flowchart to diagnose and resolve issues with your Grignard formation.

Caption: Troubleshooting Decision Tree for Grignard Formation.

Summary of Key Reaction Parameters

Parameter	Recommended Condition	Rationale & Causality
Solvent	Anhydrous THF or 2-MeTHF	Ethereal solvents are essential for solvating the Mg center, preventing aggregation and maintaining reactivity through the Schlenk equilibrium.[1][2] 2-MeTHF is often superior for reducing Wurtz coupling.[1][6]
Temperature	Gentle Reflux (approx. 66°C in THF)	An initial exotherm is the best indicator of reaction. Maintaining a gentle reflux sustains the reaction rate without providing excessive thermal energy that promotes side reactions.[4]
Concentration	0.5 - 1.0 M	Higher concentrations can lead to precipitation and increase the rate of bimolecular side reactions. Lower concentrations may be too slow.
Addition Rate	Slow, dropwise addition	Adding the halide slowly via a pressure-equalizing addition funnel keeps its instantaneous concentration low, which is the most effective way to minimize Wurtz homo-coupling.[4][5]
Stirring	Vigorous mechanical or magnetic stirring	Essential for preventing localized heating at the magnesium surface and for physically disrupting the passivating oxide layer.

Part 4: Recommended Experimental Protocols

Crucial Prerequisite: All glassware must be rigorously dried, either in an oven overnight (>120 °C) or by flame-drying under high vacuum, and then cooled under an inert atmosphere (Nitrogen or Argon). Solvents must be anhydrous grade, preferably freshly distilled from a suitable drying agent (e.g., sodium/benzophenone).

Protocol 4.1: Magnesium Activation

Choose one of the following methods.

Method A: Iodine Activation

• To a flame-dried, three-neck round-bottom flask equipped with a condenser, magnetic stir bar, and inert gas inlet, add magnesium turnings (1.2 equivalents).

• Place the flask under a positive pressure of inert gas.

• Add one or two small crystals of iodine.

• Gently warm the flask with a heat gun under stirring. The purple iodine vapor will sublime and coat the turnings.

• Add a small volume (~5% of total) of your anhydrous solvent (e.g., THF). The brown color of the iodine should fade to colorless or light yellow upon successful activation.

Method B: 1,2-Dibromoethane (DBE) Activation

• Set up the reaction flask with magnesium turnings (1.2 eq.) under inert gas as described above.

• Add enough anhydrous THF to just cover the magnesium.

• Using a syringe, add a small amount of DBE (approx. 0.05 equivalents relative to Mg).

• Stir at room temperature. The observation of bubbling (ethene evolution) from the magnesium surface indicates successful activation.

Protocol 4.2: Formation of 4-chloro-3-thienylmagnesium bromide

• To the flask containing activated magnesium, add approximately 10% of the total volume of anhydrous THF.

• Prepare a solution of 3-Bromo-4-chlorothiophene (1.0 equivalent) in the remaining anhydrous THF in a pressure-equalizing addition funnel.

• Add a small aliquot (~5%) of the thiophene solution directly to the magnesium slurry.

• The reaction should initiate, evidenced by a gentle exotherm and the appearance of a cloudy gray color. If it does not start, gently warm the flask with a heat gun until bubbling is observed.

• Once initiated, begin the dropwise addition of the remaining thiophene solution at a rate sufficient to maintain a gentle, self-sustaining reflux.

• After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating for 1-2 hours to ensure complete consumption of the magnesium.

• The resulting dark gray to brown solution is the Grignard reagent, ready for use in subsequent steps.

Part 5: Reaction Mechanism Overview

The formation of a Grignard reagent is a complex heterogeneous reaction occurring on the magnesium surface. The accepted mechanism involves a single-electron transfer (SET) process.

Caption: Desired Grignard formation vs. Wurtz side reaction.

The key is to favor the kinetics of the SET pathway on the magnesium surface over the bimolecular Wurtz coupling reaction in solution. This is achieved by controlling temperature and concentration as outlined in the protocols above.

References

• Kadam, A., Nguyen, M., Kopach, M., et al. (2013). Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions. Green Chemistry, 15(7), 1870-1878. Available at: [Link]

• Seyferth, D. (2009). The Grignard Reagents. Organometallics, 28(6), 1598-1605. Available at: [Link]

• Ashenhurst, J. (2021). All About The Reactions of Grignard Reagents. Master Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. Grignard Reaction. Available at: [Link]

• Pilar, V., et al. (2017). How Solvent Dynamics Controls the Schlenk Equilibrium of Grignard Reagents. Journal of the American Chemical Society, 139(14), 5199-5208. Available at: [Link]

• Reddit r/Chempros. (2021). Grignard Formation - Troubleshooting and Perfecting. Available at: [Link]

• Fischer, K., et al. (2023). Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation. Reaction Chemistry & Engineering. Available at: [Link]

• Rieke, R. D. (1989). The Preparation of Highly Reactive Metals and Their Application in Organic and Organometallic Synthesis. Science, 246(4935), 1260-1264. Available at: [Link] (Note: This is a general reference for activated metals, including Rieke Magnesium).

Sources

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• 3. reddit.com [reddit.com]
• 4. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (pa ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00191A [pubs.rsc.org]
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• 6. researchgate.net [researchgate.net]

Technical Support Center: Scale-Up Synthesis of 3-Bromo-4-chlorothiophene

Introduction: 3-Bromo-4-chlorothiophene is a key heterocyclic intermediate in the development of pharmaceuticals and advanced materials. While its synthesis may appear straightforward on a lab scale, scaling up production presents significant challenges related to regioselectivity, reaction control, and purification. This guide provides field-proven insights and troubleshooting advice for researchers, chemists, and drug development professionals to navigate the complexities of large-scale synthesis.

Frequently Asked Questions & Troubleshooting Guides

Q1: What is a reliable synthetic strategy for scaling up 3-Bromo-4-chlorothiophene, and how can I ensure the correct isomer is formed?

A1: Causality and Strategy

The most logical and scalable approach is the direct electrophilic bromination of 3-chlorothiophene. The thiophene ring is electron-rich and readily undergoes electrophilic substitution. The chlorine atom at the 3-position is a deactivating, ortho-, para- director. However, in thiophenes, the α-positions (2 and 5) are significantly more reactive than the β-positions (3 and 4).

• The Challenge: Starting with 3-chlorothiophene, the primary sites for electrophilic attack are the adjacent C2 and C5 positions. The C5 position is sterically less hindered and electronically favored, leading to 2-bromo-4-chlorothiophene as a major potential byproduct. The desired bromination at the C4 position is electronically disfavored and requires careful control of reaction conditions to achieve acceptable selectivity.

Recommended Approach: Regioselective Bromination

Achieving bromination at the C3 position (to yield the target 3-bromo-4-chlorothiophene) requires a nuanced approach. A common strategy for substituted thiophenes is to use N-bromosuccinimide (NBS) in a suitable solvent system, as it is a milder and more selective brominating agent than elemental bromine.[1] Using a polar solvent like acetic acid can enhance the regioselectivity of bromination on substituted thiophenes.[2]

Workflow for Proposed Synthesis

Caption: Proposed workflow for the scale-up synthesis of 3-Bromo-4-chlorothiophene.

Q2: The bromination reaction is highly exothermic. How can I manage this on a large scale to prevent runaway reactions and byproduct formation?

A2: Causality and Thermal Hazard Management

Electrophilic aromatic bromination is an exothermic process. On a large scale, the surface-area-to-volume ratio of the reactor decreases, making heat dissipation less efficient. Poor heat control can lead to:

• Runaway Reaction: A rapid, uncontrolled increase in temperature and pressure.

• Loss of Selectivity: Higher temperatures often favor the formation of thermodynamically stable but undesired isomers and poly-brominated byproducts.

• Reagent Decomposition: NBS can decompose at elevated temperatures, posing additional hazards.

Troubleshooting & Control Strategies:

Strategy	Rationale & Implementation
Semi-Batch Addition	Instead of adding all the brominating agent at once, add it portion-wise or via a dosing pump over several hours. This allows the cooling system to manage the heat generated from the reaction in real-time. A procedure for the large-scale preparation of a related compound, 2,3,5-tribromothiophene, involves the dropwise addition of bromine over 10 hours.[3]
Reverse Addition	Add the 3-chlorothiophene solution to a slurry of NBS. This keeps the brominating agent in excess locally, which can sometimes improve selectivity, but requires careful evaluation as it changes the concentration profile.
Dilution	Increasing the solvent volume provides a larger thermal mass to absorb the heat of reaction, buffering temperature spikes. However, this reduces reactor throughput and increases solvent costs.
Cryogenic Cooling	Ensure your reactor's cooling system is robust. For highly exothermic steps, using a chilled brine or glycol coolant to maintain temperatures between 0-5°C is critical.
Calorimetry Studies	Before scaling up, perform reaction calorimetry (e.g., using an RC1 calorimeter) to quantify the heat of reaction and determine the maximum safe addition rate.

Q3: How can I effectively monitor the reaction to determine the optimal endpoint?

A3: Causality and In-Process Controls (IPCs)

Monitoring is critical to maximize the yield of the desired product while minimizing impurities. Over-running the reaction can lead to di-bromination, while stopping too early leaves unreacted starting material, which can be difficult to separate.

Recommended IPC Protocol:

• Establish a Baseline (T=0): Before adding the brominating agent, take a sample of the reaction mixture. This will serve as your reference for starting material.

• Sampling During Addition: Take samples periodically during the addition of NBS (e.g., after every 25%, 50%, 75%, and 90% of the addition is complete).

• Post-Addition Monitoring: Once the addition is complete, take samples every 30-60 minutes.

• Analysis Method: Gas Chromatography (GC) with a Flame Ionization Detector (FID) is the preferred method. It provides excellent resolution for separating the starting material, product, and isomeric byproducts.

• Quenching the IPC Sample: Immediately quench each sample in a vial containing a dilute solution of sodium thiosulfate and a water-immiscible solvent (e.g., MTBE or Toluene). Shake well and inject the organic layer into the GC. This prevents the sample from continuing to react after it's been taken.

• Endpoint Criteria: The reaction is typically considered complete when the area % of the starting material (3-chlorothiophene) is below a set threshold (e.g., <2%). It is crucial to also monitor the formation of the key isomeric impurity (2-bromo-4-chlorothiophene) and stop the reaction before it begins to increase significantly.

Q4: My main impurity is an isomer that is very difficult to remove. How can I improve the purity of my final product?

A4: Causality and Purification Strategy

Positional isomers of halogenated thiophenes often have very close boiling points, making simple distillation ineffective at scale.[4] For instance, the separation of phenethyl bromide from its isomer 1-bromo-1-phenylethane is noted to be difficult via distillation due to a small difference in boiling points.[5] A similar challenge is expected here.

Troubleshooting Impurity Issues

Sources

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• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Positional Isomeric Thiophene-Based π‑Conjugated Chromophores: Synthesis, Structure, and Optical Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. EP0403331B1 - Process for the separation of two isomers and, its use in the purification of 1-phenyl-2-bromoethane - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 3-Bromo-4-chlorothiophene and 2-Bromo-3-chlorothiophene for Synthetic Chemistry Professionals

This guide provides an in-depth, objective comparison of the chemical reactivity of two pivotal building blocks in medicinal and materials chemistry: 3-bromo-4-chlorothiophene and 2-bromo-3-chlorothiophene. Designed for researchers, scientists, and drug development professionals, this document moves beyond surface-level data to explore the causal mechanisms governing their differential reactivity. We will dissect how the specific placement of halogen substituents dictates the outcomes of key synthetic transformations, supported by established chemical principles and illustrative experimental protocols.

Foundational Principles of Dihalogenated Thiophene Reactivity

Understanding the reactivity of these isomers requires a firm grasp of two core concepts: the intrinsic electronic properties of the thiophene ring and the hierarchical reactivity of its halogen substituents.

The Thiophene Core: A Tale of Two Positions (α vs. β)

The thiophene ring is an electron-rich aromatic heterocycle. However, the electron density is not uniformly distributed. The positions adjacent to the sulfur atom (C2 and C5, the α-positions) are inherently more reactive than the C3 and C4 positions (the β-positions). This is due to the ability of the sulfur atom to better stabilize cationic intermediates formed during electrophilic attack and the higher acidity of α-protons, making them more susceptible to deprotonation by strong bases.[1][2] For synthetic purposes, the α-positions are the primary sites for reactions like lithiation.[1]

The Halogen Effect: A Hierarchy of Reactivity

When performing metal-halogen exchange or palladium-catalyzed cross-coupling reactions, the identity of the halogen is paramount. The reactivity of carbon-halogen (C-X) bonds is inversely proportional to their bond dissociation energy. The weaker C-Br bond is significantly more reactive than the stronger C-Cl bond.[3] This fundamental difference is the cornerstone of selective functionalization in dihalogenated systems.

Table 1: Carbon-Halogen Bond Dissociation Energies and Reactivity

Bond Type	Average Bond Dissociation Energy (kJ/mol)	Relative Reactivity in Cross-Coupling & Metal-Halogen Exchange
Aryl C-Cl	~339	Lower

| Aryl C-Br | ~276 | Higher |

Data sourced from established chemical literature.[3]

This reactivity hierarchy (C-I > C-Br > C-Cl) allows for predictable, regioselective reactions where the C-Br bond can be targeted while the C-Cl bond remains intact for subsequent transformations.[3][4]

Head-to-Head Comparison: Navigating Reactivity Pathways

The distinct placement of the bromo and chloro substituents on the two isomers creates unique electronic and steric environments, leading to divergent synthetic outcomes.

Overview of Key Reactive Sites

The diagram below illustrates the principal reactive sites on each isomer for the major reaction classes discussed in this guide.

Caption: Key reactive sites on 2-bromo-3-chlorothiophene and 3-bromo-4-chlorothiophene.

Pathway A: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Stille)

This class of reactions is the most powerful for constructing C-C bonds. The predictability of these reactions is governed by the oxidative addition step, which is significantly faster for the C-Br bond than the C-Cl bond.

Causality: The palladium(0) catalyst preferentially inserts into the weaker, more labile C-Br bond. This allows for selective arylation, vinylation, or other coupling at the bromine-substituted position, preserving the chlorine for a potential second, distinct coupling reaction under more forcing conditions. This turns these molecules into versatile, bifunctional building blocks.[4][5]

Caption: Workflow for sequential cross-coupling of dihalothiophenes.

Table 2: Predicted Outcomes for Selective Palladium-Catalyzed Cross-Coupling

Starting Isomer	Reaction	Expected Major Product	Rationale
2-Bromo-3-chlorothiophene	Suzuki Coupling with Ar-B(OH)₂	2-Aryl-3-chlorothiophene	Preferential oxidative addition at the C2-Br bond.

| 3-Bromo-4-chlorothiophene | Stille Coupling with Ar-Sn(Bu)₃ | 3-Aryl-4-chlorothiophene | Preferential oxidative addition at the C3-Br bond. |

Pathway B: Anionic Intermediates via Organolithium Reagents

The reaction of dihalothiophenes with strong organolithium bases like n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) can proceed via two competing pathways: metal-halogen exchange or deprotonation (directed metalation). The choice of base and reaction temperature is critical for controlling the outcome.

• n-Butyllithium (n-BuLi): At low temperatures (e.g., -78 °C), n-BuLi typically favors rapid metal-halogen exchange at the C-Br bond.[6]

• Lithium Diisopropylamide (LDA): As a bulky, non-nucleophilic base, LDA primarily acts as a deprotonating agent, selectively removing the most acidic ring proton.[2]

Caption: Competing pathways for the reaction of dihalothiophenes with organolithium bases.

2.3.1 Reactivity of 2-Bromo-3-chlorothiophene

• Metal-Halogen Exchange: Treatment with n-BuLi results in selective Br-Li exchange at the C2 position, yielding 3-chloro-2-lithiothiophene.

• Deprotonation: The most acidic proton is at the C5 position due to its α-location relative to the sulfur atom. Reaction with LDA affords 2-bromo-3-chloro-5-lithiothiophene with high regioselectivity. This intermediate is a gateway to 2,3,5-trisubstituted thiophenes.

2.3.2 Reactivity of 3-Bromo-4-chlorothiophene

• Metal-Halogen Exchange: Reaction with n-BuLi leads to Br-Li exchange at the C3 position, forming 4-chloro-3-lithiothiophene.

• Deprotonation: This isomer presents a more complex scenario. It has two α-protons at C2 and C5. Both are activated, one by the adjacent bromine (at C2) and the other by the adjacent chlorine (at C5). Deprotonation with LDA can potentially lead to a mixture of 3-bromo-4-chloro-2-lithiothiophene and 3-bromo-4-chloro-5-lithiothiophene. The precise ratio can be sensitive to reaction conditions, making regioselective deprotonation less straightforward than with the 2,3-isomer.

Practical Applications & Strategic Synthesis

The choice between these two isomers is dictated entirely by the desired final substitution pattern.

• Choose 2-Bromo-3-chlorothiophene for:

  • Synthesizing 2,3-disubstituted or 2,3,5-trisubstituted thiophenes.

  • When unambiguous regiocontrol of deprotonation at the C5 position is critical.

• Choose 3-Bromo-4-chlorothiophene for:

  • Synthesizing 3,4-disubstituted or 2,3,4- or 3,4,5-trisubstituted thiophenes.

  • When the primary goal is sequential cross-coupling at the C3 and C4 positions.

Experimental Protocols

The following protocols are illustrative and should be adapted based on specific substrate scope and laboratory conditions. All operations should be performed under an inert atmosphere (Nitrogen or Argon) using anhydrous solvents.

Protocol 4.1: Selective Suzuki-Miyaura Coupling at the C-Br Position of 2-Bromo-3-chlorothiophene

Causality: This protocol leverages the higher reactivity of the C-Br bond towards palladium insertion. A phosphine-ligated palladium(0) catalyst is used to facilitate the catalytic cycle. The base (K₃PO₄) is crucial for activating the boronic acid for the transmetalation step.[4][7]

Step-by-Step Methodology:

• To a flame-dried Schlenk flask, add 2-bromo-3-chlorothiophene (1.0 mmol, 1.0 eq.), the desired arylboronic acid (1.1 mmol, 1.1 eq.), and potassium phosphate (K₃PO₄, 2.0 mmol, 2.0 eq.).

• Add tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 mmol, 5 mol%).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add a degassed solvent mixture of dioxane (3 mL) and water (1.5 mL) via syringe.[4]

• Heat the reaction mixture to 90 °C and stir vigorously for 12 hours. Monitor reaction progress by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the target 2-aryl-3-chlorothiophene.

Protocol 4.2: Regioselective Deprotonation of 2-Bromo-3-chlorothiophene at the C5 Position

Causality: This protocol uses the non-nucleophilic base LDA to selectively abstract the most acidic proton at the α-position (C5), avoiding competitive metal-halogen exchange. The low temperature (-78 °C) is critical to maintain the stability of the resulting aryllithium species and ensure selectivity.

Step-by-Step Methodology:

• To a flame-dried, three-neck round-bottom flask equipped with a thermometer and under an inert atmosphere, add anhydrous tetrahydrofuran (THF, 10 mL).

• Cool the flask to -78 °C using an acetone/dry ice bath.

• Slowly add diisopropylamine (1.1 mmol, 1.1 eq.) followed by the dropwise addition of n-BuLi (1.1 mmol, 1.1 eq., typically 1.6 M in hexanes).

• Stir the resulting LDA solution at -78 °C for 30 minutes.

• Slowly add a solution of 2-bromo-3-chlorothiophene (1.0 mmol, 1.0 eq.) in anhydrous THF (2 mL) to the LDA solution.

• Stir the mixture at -78 °C for 1 hour to ensure complete deprotonation.

• Quench the resulting 2-bromo-3-chloro-5-lithiothiophene intermediate by adding a chosen electrophile (e.g., N,N-dimethylformamide (DMF) for formylation, or chlorotrimethylsilane (TMSCl) for silylation) (1.2 mmol, 1.2 eq.).

• Allow the reaction to slowly warm to room temperature and stir for an additional 2 hours.

• Carefully quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl, 10 mL).

• Extract the product with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

• Purify the residue via flash column chromatography to isolate the desired 5-substituted-2-bromo-3-chlorothiophene.

Conclusion

While structurally similar, 3-bromo-4-chlorothiophene and 2-bromo-3-chlorothiophene offer distinct and complementary reactivity profiles. The key to their strategic use lies in understanding the interplay between the intrinsic properties of the thiophene ring and the well-defined reactivity hierarchy of C-Br versus C-Cl bonds. 2-Bromo-3-chlorothiophene provides a clear path to 2,3,5-trisubstituted systems via highly regioselective deprotonation at C5. In contrast, 3-bromo-4-chlorothiophene is a more suitable precursor for 3,4-disubstituted thiophenes via sequential cross-coupling. By mastering these reactivity principles, synthetic chemists can harness the full potential of these versatile building blocks to construct complex molecular architectures with precision and efficiency.

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A Tale of Two Thiophenes: A Comparative Guide to 3,4- and 2,5-Disubstituted Thiophene Polymers for High-Performance Electronics

For the Researcher, Scientist, and Drug Development Professional

In the realm of organic electronics, polythiophenes stand as a cornerstone class of conducting polymers, prized for their tunable electronic properties, solution processability, and remarkable stability. The specific substitution pattern on the thiophene ring, however, dictates the polymer's ultimate performance in devices such as organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and biosensors. This guide provides an in-depth, objective comparison of two key isomeric families: the canonical 2,5-disubstituted polythiophenes and the increasingly prominent 3,4-disubstituted analogues. By delving into the fundamental structure-property relationships, supported by experimental data, we aim to equip researchers with the critical insights needed to select and design the optimal thiophene-based materials for their applications.

The Decisive Influence of Substituent Placement: A Structural and Electronic Overview

The seemingly subtle shift of substituents from the 2,5- to the 3,4-positions on the thiophene ring instigates a cascade of changes in the resulting polymer's architecture and electronic behavior. These differences primarily stem from variations in steric hindrance, backbone planarity, and the nature of interchain interactions.

2,5-Disubstituted Polythiophenes: The Archetype of High-Mobility Semiconductors

Polymerization of 2,5-disubstituted thiophene monomers, particularly 3-alkylthiophenes, has been the subject of extensive research, leading to a sophisticated understanding of their properties.[1][2] The key to their success lies in the ability to achieve a high degree of regioregularity, specifically head-to-tail (HT) coupling, during synthesis.[1][2] This regular arrangement minimizes steric clashes between adjacent side chains, allowing the polymer backbone to adopt a planar conformation.[3] This planarity, in turn, facilitates extensive π-conjugation along the polymer chain and promotes strong intermolecular π-π stacking, both of which are crucial for efficient charge transport.[1][4] Consequently, regioregular poly(3-alkylthiophene)s (P3ATs) are renowned for their excellent charge carrier mobilities, making them benchmark materials for OFETs.[1][5]

3,4-Disubstituted Polythiophenes: Champions of Conductivity and Stability

In contrast, 3,4-disubstituted polythiophenes present a different set of attributes. The archetypal example, poly(3,4-ethylenedioxythiophene) (PEDOT), is celebrated for its exceptional conductivity and stability in its doped state, rendering it indispensable as a transparent conductor and hole transport layer in a myriad of organic electronic devices.[6][7][8] The ethylenedioxy bridge in PEDOT serves to planarize the backbone and lower the oxidation potential, contributing to its high conductivity and stability.[8] However, the introduction of bulky substituents at the 3 and 4 positions can lead to significant steric hindrance, potentially twisting the polymer backbone and disrupting π-conjugation.[9][10][11] This can be a limiting factor for achieving high charge carrier mobilities in OFETs compared to their 2,5-disubstituted counterparts.[1]

At a Glance: Key Performance Metrics

The following table summarizes the typical performance characteristics of 2,5- and 3,4-disubstituted thiophene polymers in organic electronic devices. It is important to note that these values can vary significantly depending on the specific side chains, polymer molecular weight, and device fabrication conditions.

Property	2,5-Disubstituted Polythiophenes (e.g., regioregular P3HT)	3,4-Disubstituted Polythiophenes (e.g., PEDOT:PSS)
Charge Carrier Mobility (cm²/Vs)	High (typically 10⁻³ to >1)	Moderate to High (highly dependent on specific structure and doping)
On/Off Ratio (in OFETs)	High (typically 10⁴ to 10⁸)	Moderate to Low (often used as a conductor)
Backbone Conformation	Planar (with high regioregularity)	Can be twisted due to steric hindrance (planar in the case of PEDOT)
Interchain Packing	Strong π-π stacking	Variable, can be less ordered
Conductivity (S/cm)	Moderate (dopable to higher values)	Very High (in doped state)
Primary Applications	OFETs, OPVs (as the donor material)	Transparent conductors, hole transport layers, bioelectronics, thermoelectrics

Visualizing the Structural Divide

The fundamental differences in polymer architecture arising from the substitution pattern are best illustrated through their chemical structures.

Caption: Polymerization of 2,5- and 3,4-disubstituted thiophene monomers.

The planarity of the polymer backbone is a critical determinant of electronic properties.

Caption: Backbone conformation of 2,5- vs. 3,4-disubstituted polythiophenes.

Experimental Corner: Synthesis and Characterization Protocols

To provide a practical context, we outline standardized protocols for the synthesis and characterization of these polymers.

Experimental Workflow

Caption: A typical workflow for polythiophene synthesis and characterization.

Synthesis of Regioregular Poly(3-hexylthiophene) (a 2,5-disubstituted example) via GRIM Method

The Grignard Metathesis (GRIM) method is a widely used technique for the synthesis of highly regioregular P3ATs.[2]

Materials:

• 2,5-Dibromo-3-hexylthiophene

• Methylmagnesium bromide (MeMgBr) in THF

• [1,3-Bis(diphenylphosphino)propane]nickel(II) chloride (Ni(dppp)Cl₂)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• Hydrochloric acid (HCl)

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), dissolve 2,5-dibromo-3-hexylthiophene in anhydrous THF.

• Cool the solution to 0 °C and slowly add one equivalent of MeMgBr solution. Stir the reaction mixture at room temperature for 2 hours to form the Grignard reagent.

• In a separate flask, suspend Ni(dppp)Cl₂ in anhydrous THF.

• Add the Grignard reagent solution to the Ni(dppp)Cl₂ suspension at room temperature. The color of the reaction mixture should change, indicating the start of polymerization.

• Stir the reaction for 2 hours at room temperature.

• Quench the polymerization by adding a small amount of 5 M HCl.

• Precipitate the polymer by pouring the reaction mixture into a large volume of methanol.

• Filter the polymer and wash it sequentially with methanol, and acetone to remove oligomers and catalyst residues.

• Further purify the polymer by Soxhlet extraction with methanol, hexane, and finally chloroform. The chloroform fraction contains the high molecular weight, regioregular polymer.

• Dry the purified polymer under vacuum.

Fabrication of a Bottom-Gate, Top-Contact Organic Field-Effect Transistor (OFET)

Materials:

• Heavily doped silicon wafer with a thermally grown SiO₂ layer (serves as the gate electrode and dielectric)

• The synthesized polythiophene

• An appropriate solvent for the polythiophene (e.g., chloroform, chlorobenzene)

• Gold (for source and drain electrodes)

Procedure:

• Clean the Si/SiO₂ substrate by sonicating in acetone and isopropanol, followed by drying with a stream of nitrogen.

• Optionally, treat the SiO₂ surface with a self-assembled monolayer (SAM) such as octadecyltrichlorosilane (OTS) to improve the dielectric-semiconductor interface.

• Dissolve the polythiophene in the chosen solvent to form a solution (e.g., 5-10 mg/mL).

• Deposit a thin film of the polythiophene onto the SiO₂ surface using a technique like spin-coating or drop-casting.

• Anneal the film at a temperature typically between 100-150 °C to remove residual solvent and improve the film morphology.

• Thermally evaporate gold through a shadow mask to define the source and drain electrodes on top of the polymer film. The channel length and width are defined by the shadow mask.

• The device is now ready for electrical characterization.

Key Characterization Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is crucial for determining the regioregularity of P3ATs by analyzing the chemical shifts of the aromatic protons.[2]

• Gel Permeation Chromatography (GPC): Used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the synthesized polymer.

• UV-Visible (UV-Vis) Spectroscopy: Provides information about the electronic absorption properties of the polymer in solution and as a thin film. The position of the absorption maximum (λ_max) is indicative of the conjugation length.

• Cyclic Voltammetry (CV): An electrochemical technique used to determine the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels of the polymer.

• Atomic Force Microscopy (AFM): Used to visualize the surface morphology and crystalline structure of the polymer thin films.

Conclusion and Future Outlook

The choice between 2,5- and 3,4-disubstituted thiophene polymers is fundamentally a strategic decision based on the desired application. For applications demanding high charge carrier mobility, such as in the active layer of OFETs, the well-ordered, planar backbones of regioregular 2,5-disubstituted polythiophenes remain the materials of choice. Conversely, when high conductivity in the doped state and robust stability are paramount, as in transparent electrodes and bioelectronic interfaces, 3,4-disubstituted polymers like PEDOT are unrivaled.

The future of polythiophene research will likely involve a synergistic approach, creating copolymers that incorporate both 2,5- and 3,4-disubstituted units to fine-tune the electronic and physical properties for specific, advanced applications. Furthermore, the development of novel synthetic methodologies that allow for greater control over the structure and properties of 3,4-disubstituted polymers will undoubtedly unlock new possibilities in the ever-evolving field of organic electronics.

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A Senior Application Scientist's Guide to the NMR Analysis of 3-Bromo-4-chlorothiophene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Chemical Significance of Substituted Thiophenes

Thiophene rings are a cornerstone in medicinal chemistry and materials science. Their unique electronic properties and ability to engage in various intermolecular interactions make them privileged scaffolds in the design of novel pharmaceuticals and organic electronic materials. The specific substitution pattern of 3-bromo-4-chlorothiophene offers a versatile platform for further chemical modifications, such as cross-coupling reactions, making a thorough understanding of its spectroscopic characteristics essential for unambiguous structure elucidation and quality control. This guide provides an in-depth comparison of Nuclear Magnetic Resonance (NMR) analysis techniques for 3-bromo-4-chlorothiophene and its derivatives, grounded in both theoretical principles and practical insights.

I. Fundamental Principles of ¹H and ¹³C NMR Spectroscopy in Substituted Thiophenes

The aromatic nature of the thiophene ring dictates the chemical shifts of its protons and carbons. In a typical ¹H NMR spectrum, protons on an unsubstituted thiophene ring appear in the aromatic region, generally between 7.0 and 7.5 ppm[1]. The introduction of halogen substituents significantly influences the electronic environment of the ring, leading to predictable changes in the chemical shifts.

The electronegativity and anisotropic effects of the bromine and chlorine atoms in 3-bromo-4-chlorothiophene will deshield the adjacent protons and carbons. This effect is generally additive, meaning the influence of each substituent can be considered independently to a first approximation. However, the "heavy atom effect" of bromine can sometimes lead to unexpected shielding of the directly attached carbon (ipso-carbon) in the ¹³C NMR spectrum[2].

II. Predicted ¹H and ¹³C NMR Spectral Data for 3-Bromo-4-chlorothiophene

Table 1: Predicted ¹H NMR Data for 3-Bromo-4-chlorothiophene and Illustrative Derivatives

Compound	H-2	H-5	Substituent Protons	Predicted Coupling Constants (J)
3-Bromo-4-chlorothiophene	~7.25 (d)	~7.10 (d)	-	³J(H2-H5) ≈ 3.5-4.0 Hz
2-Methyl-3-bromo-4-chlorothiophene	-	~6.95 (s)	~2.40 (s, 3H)	-
5-Formyl-3-bromo-4-chlorothiophene	~7.80 (s)	-	~9.80 (s, 1H)	-

Disclaimer: These are predicted values and should be confirmed with experimental data.

Table 2: Predicted ¹³C NMR Data for 3-Bromo-4-chlorothiophene and Illustrative Derivatives

Compound	C-2	C-3	C-4	C-5	Substituent Carbons
3-Bromo-4-chlorothiophene	~125.0	~112.0	~120.0	~123.0	-
2-Methyl-3-bromo-4-chlorothiophene	~135.0	~111.0	~121.0	~122.0	~15.0
5-Formyl-3-bromo-4-chlorothiophene	~130.0	~114.0	~123.0	~145.0	~185.0

Disclaimer: These are predicted values and should be confirmed with experimental data.

III. Experimental Protocol for High-Quality NMR Data Acquisition

Acquiring high-resolution and artifact-free NMR spectra is paramount for accurate structural analysis. The following is a detailed, step-by-step methodology for the acquisition of 1D and 2D NMR data for a representative 3-bromo-4-chlorothiophene derivative.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the compound is fully soluble. Deuterated chloroform (CDCl₃) is a common first choice for many organic compounds.

• Concentration: Prepare a solution of approximately 5-10 mg of the sample in 0.6-0.7 mL of the deuterated solvent.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

• Filtration: If any particulate matter is visible, filter the solution through a small plug of glass wool into a clean NMR tube.

1D NMR Spectroscopy (¹H and ¹³C)

• Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

• Tuning and Shimming: Tune the probe to the appropriate frequencies for ¹H and ¹³C. Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for sharp and symmetrical peaks.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-12 ppm).

  • Use a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

  • Apply a 90° pulse and an appropriate relaxation delay (D1) of at least 1-2 seconds to ensure quantitative integration if needed.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the expected range of carbon signals (e.g., 0-200 ppm).

  • Use a larger number of scans (e.g., 128 or more) due to the lower natural abundance of ¹³C.

  • Employ proton decoupling to simplify the spectrum and enhance the signal-to-noise ratio.

2D NMR Spectroscopy (COSY and HSQC)

• COSY (Correlation Spectroscopy):

  • This experiment identifies proton-proton couplings.

  • Use standard COSY pulse sequences.

  • Acquire a sufficient number of increments in the indirect dimension (F1) for adequate resolution.

• HSQC (Heteronuclear Single Quantum Coherence):

  • This experiment identifies direct one-bond proton-carbon correlations.

  • Use standard HSQC pulse sequences.

  • Optimize the spectral widths in both the ¹H and ¹³C dimensions.

Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

• Phasing: Correct the phase of the spectrum to ensure all peaks are in the absorptive mode.

• Baseline Correction: Apply a baseline correction algorithm to obtain a flat baseline.

• Referencing: Reference the spectrum to the internal standard (TMS at 0.00 ppm).

• Integration (¹H NMR): Integrate the signals to determine the relative number of protons.

• Peak Picking: Identify and label the chemical shifts of all significant peaks.

IV. Comparative Analysis of 3-Bromo-4-chlorothiophene Derivatives

The introduction of substituents at the C-2 or C-5 positions of the 3-bromo-4-chlorothiophene core will lead to distinct changes in the NMR spectra.

• ¹H NMR: A substituent at C-2 will result in the disappearance of the H-2 signal and the remaining H-5 proton will appear as a singlet. Similarly, a substituent at C-5 will cause the H-2 proton to appear as a singlet. The chemical shift of the remaining proton will be influenced by the electronic nature of the new substituent. Electron-withdrawing groups (e.g., -CHO, -NO₂) will shift the adjacent proton downfield, while electron-donating groups (e.g., -CH₃, -OCH₃) will cause an upfield shift.

• ¹³C NMR: The chemical shifts of the carbon atoms in the thiophene ring are also sensitive to the nature of the substituent. The ipso-carbon (the carbon directly attached to the substituent) will experience the largest change in chemical shift.

V. Visualizing Experimental Workflows and Structural Relationships

The following diagrams, generated using Graphviz, illustrate the workflow for NMR analysis and the key structural relationships that can be elucidated.

Caption: Substitution Patterns on the 3-Bromo-4-chlorothiophene Scaffold.

Conclusion

The NMR analysis of 3-bromo-4-chlorothiophene derivatives is a powerful tool for their unambiguous characterization. By understanding the fundamental principles of how substituents influence chemical shifts and coupling constants, researchers can confidently interpret ¹H and ¹³C NMR spectra. While a comprehensive database of experimental data is still emerging, the combination of theoretical predictions, data from analogous compounds, and rigorous experimental protocols, as outlined in this guide, provides a solid framework for the successful structural elucidation of this important class of molecules. The use of 2D NMR techniques like COSY and HSQC is highly recommended to resolve any ambiguities in signal assignment, ensuring the scientific integrity of the reported structures.

References

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A Senior Application Scientist's Guide to HPLC and SFC Methodologies for the Resolution of Brominated Thiophene Isomers

For researchers, synthetic chemists, and professionals in drug development, the precise separation and analysis of brominated thiophene isomers are critical for ensuring the purity, efficacy, and safety of novel chemical entities. These isomers, often exhibiting subtle differences in their physicochemical properties, present a significant analytical challenge. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) methods for the effective separation of brominated thiophene isomers, supported by experimental data and field-proven insights.

The Challenge of Separating Brominated Thiophene Isomers

The difficulty in separating brominated thiophene isomers stems from their similar structures. Positional isomers, such as 2-bromothiophene and 3-bromothiophene, or the various dibromothiophene isomers (2,3-, 2,4-, 2,5-, and 3,4-), possess identical molecular weights and often exhibit only minor differences in polarity and hydrophobicity. Furthermore, the presence of bromine atoms can lead to atropisomerism in more complex bithiophene structures, creating chiral isomers (enantiomers) that are indistinguishable by conventional chromatographic methods.

The choice of analytical technique and the parameters of the separation method are therefore paramount to achieving baseline resolution of these closely related compounds. This guide will explore and compare three primary approaches: Reversed-Phase HPLC (RP-HPLC), Supercritical Fluid Chromatography (SFC), and Chiral HPLC.

I. Reversed-Phase HPLC: A Versatile First Approach

Reversed-phase HPLC is a cornerstone of modern analytical chemistry and often the first method employed for the separation of small organic molecules. The primary retention mechanism in RP-HPLC is the hydrophobic interaction between the analytes and the non-polar stationary phase.

The Critical Role of Stationary Phase Selection: C18 vs. Phenyl-Hexyl

While the C18 (octadecyl) column is the most common choice in RP-HPLC, its reliance on hydrophobic interactions alone may not be sufficient to resolve brominated thiophene isomers. A more effective alternative is a phenyl-based stationary phase, such as Phenyl-Hexyl.

The phenyl stationary phase introduces an additional separation mechanism: π-π interactions. The electron-rich thiophene ring and the bromine substituents can engage in these interactions with the phenyl rings of the stationary phase, providing a secondary mode of retention that is sensitive to the electronic and steric differences between isomers.[1] This often leads to enhanced selectivity for aromatic and halogenated compounds compared to a standard C18 column.[2][3]

Comparative Performance: C18 vs. Phenyl-Hexyl

Feature	C18 (ODS) Column	Phenyl-Hexyl Column	Rationale for Brominated Thiophenes
Primary Retention	Hydrophobic Interactions	Hydrophobic and π-π Interactions	The addition of π-π interactions provides an orthogonal separation mechanism, crucial for resolving isomers with similar hydrophobicity.
Selectivity	Based on hydrophobicity (logP)	Sensitive to aromaticity, electron distribution, and steric hindrance.	The position of the bromine atom influences the dipole moment and electron density of the thiophene ring, which is better differentiated by the phenyl phase.
Recommended For	General purpose, separation of compounds with significant differences in hydrophobicity.	Aromatic compounds, positional isomers, halogenated compounds.[3]	Ideal for achieving baseline separation of 2-bromo- and 3-bromothiophene, and various dibromothiophene isomers.

Experimental Protocol: RP-HPLC for Positional Isomer Separation

This protocol provides a starting point for the separation of a mixture of 2-bromothiophene and 3-bromothiophene.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and UV detector.

Chromatographic Conditions:

Parameter	Condition	Rationale
Column	Phenyl-Hexyl (e.g., 150 mm x 4.6 mm, 5 µm)	To leverage π-π interactions for enhanced selectivity.
Mobile Phase A	Water	Aqueous component for reversed-phase.
Mobile Phase B	Methanol	Methanol is often preferred over acetonitrile with phenyl phases as it does not interfere with π-π interactions.[4]
Gradient	60% B to 80% B over 15 minutes	A gradient elution is recommended to ensure elution of all isomers with good peak shape.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	To ensure reproducible retention times.
Detection	UV at 254 nm	Thiophene derivatives typically exhibit strong UV absorbance.

| Injection Volume | 10 µL | |

Workflow Diagram:

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A Researcher's Guide to Navigating Byproducts in 3-Bromo-4-chlorothiophene Synthesis

An In-depth Technical Comparison of Analytical Methodologies for Impurity Characterization

For researchers, scientists, and professionals in drug development, the purity of chemical intermediates is paramount. 3-Bromo-4-chlorothiophene is a valuable building block in the synthesis of pharmaceuticals and advanced materials. However, its synthesis is often accompanied by the formation of various byproducts that can compromise the quality, safety, and efficacy of the final product. This guide provides a comprehensive comparison of analytical techniques for the characterization of these synthesis byproducts, offering field-proven insights and experimental data to support informed decisions in process development and quality control.

The Synthetic Challenge: Predicting and Identifying Byproducts

The synthesis of 3-Bromo-4-chlorothiophene typically involves the halogenation of a substituted thiophene precursor. The regioselectivity of these reactions is not always absolute, leading to a mixture of isomers and other related impurities that can be challenging to separate and identify. Understanding the underlying reaction mechanisms is key to anticipating the likely byproduct profile.

Two primary synthetic strategies can be envisioned for the preparation of 3-Bromo-4-chlorothiophene:

• Bromination of 3-chlorothiophene: This route involves the electrophilic substitution of 3-chlorothiophene with a brominating agent.

• Chlorination of 3-bromothiophene: Conversely, this approach utilizes the chlorination of 3-bromothiophene.

The directing effects of the existing halogen substituent on the thiophene ring play a critical role in determining the position of the incoming halogen. Halogens are generally ortho, para-directing deactivators in electrophilic aromatic substitution. However, in the case of thiophene, the positions are numbered differently, and the directing effects can be influenced by the reaction conditions.

Based on the principles of electrophilic substitution on thiophene rings, the following potential byproducts are anticipated:

• Isomeric Dibromochlorothiophenes and Dichlorobromothiophenes: Due to the possibility of substitution at different positions on the thiophene ring, a variety of dihalogenated isomers can be formed.

• Over-halogenated species: The reaction may proceed further, leading to the formation of tri- and even tetra-halogenated thiophenes.

• Unreacted Starting Material: Incomplete reactions will result in the presence of the starting halothiophene.

The following diagram illustrates the potential synthetic pathways and the resulting array of possible byproducts.

Caption: Potential synthetic routes and associated byproducts for 3-Bromo-4-chlorothiophene.

Comparative Analysis of Analytical Techniques

The effective characterization of these byproducts requires a multi-pronged analytical approach. Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary tools for this purpose, each offering unique advantages. High-Performance Liquid Chromatography (HPLC) can also be employed, particularly for the separation of less volatile or thermally labile impurities.

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and interaction with a stationary phase, followed by mass-based detection and fragmentation analysis.	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of molecules.	Separation based on the differential partitioning of analytes between a mobile phase and a stationary phase.
Strengths	High sensitivity and selectivity, provides molecular weight and fragmentation patterns for structural elucidation. Excellent for separating volatile isomers.[1]	Provides unambiguous structural information, including the position of substituents on the thiophene ring.	Versatile for a wide range of compounds, including those that are not amenable to GC. Can be used for preparative separation of impurities.[2]
Limitations	Not suitable for non-volatile or thermally labile compounds. Co-eluting isomers can be difficult to distinguish without high-resolution mass spectrometry.	Lower sensitivity compared to GC-MS. Complex mixtures can lead to overlapping signals, making interpretation difficult.	Does not inherently provide structural information; requires coupling with a detector like a mass spectrometer (LC-MS). Resolution of closely related isomers can be challenging.
Typical Application	Primary tool for initial screening and identification of volatile byproducts. Quantification of known impurities.	Definitive structural confirmation of isolated impurities. Analysis of the bulk product for major components.	Separation and quantification of a known set of impurities. Can be used for purification of the main product.

Experimental Protocols for Byproduct Characterization

A robust analytical workflow is essential for the comprehensive characterization of byproducts in the synthesis of 3-Bromo-4-chlorothiophene. The following protocols provide a starting point for developing in-house methods.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol is designed for the separation and identification of volatile halogenated thiophene byproducts.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890B GC with 5977A MSD).

• Capillary column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

GC Conditions:

• Injector Temperature: 250 °C

• Oven Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injection Mode: Split (split ratio 50:1).

• Injection Volume: 1 µL.

MS Conditions:

• Ion Source: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-400.

Data Analysis:

• Identification of byproducts is achieved by comparing the obtained mass spectra with spectral libraries (e.g., NIST) and by interpreting the fragmentation patterns. The presence of characteristic isotopic patterns for chlorine (M, M+2 in a ~3:1 ratio) and bromine (M, M+2 in a ~1:1 ratio) is a key diagnostic tool.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is indispensable for the definitive structural elucidation of the main product and its byproducts.

Instrumentation:

• NMR spectrometer (e.g., Bruker Avance III 400 MHz or higher).

• 5 mm NMR tubes.

Sample Preparation:

• Dissolve approximately 10-20 mg of the sample in 0.6 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent.

¹H NMR Spectroscopy:

• Pulse Program: Standard single-pulse experiment.

• Spectral Width: Appropriate for the expected chemical shift range (e.g., -2 to 12 ppm).

• Number of Scans: 16-64, depending on the sample concentration.

• Relaxation Delay: 1-5 seconds.

¹³C NMR Spectroscopy:

• Pulse Program: Proton-decoupled experiment (e.g., zgpg30).

• Spectral Width: Appropriate for the expected chemical shift range (e.g., 0 to 200 ppm).

• Number of Scans: 1024 or more, as ¹³C has a low natural abundance.

• Relaxation Delay: 2-5 seconds.

Data Analysis:

• The chemical shifts and coupling constants of the thiophene ring protons and carbons provide crucial information about the substitution pattern. For example, the coupling constants between adjacent protons on the thiophene ring are typically in the range of 3-6 Hz. The chemical shifts are influenced by the electronegativity of the halogen substituents.[3]

The following diagram outlines a logical workflow for the characterization of byproducts from the synthesis of 3-Bromo-4-chlorothiophene.

Caption: A comprehensive workflow for the characterization of synthesis byproducts.

Conclusion: A Synergistic Approach for Robust Characterization

The successful characterization of byproducts in the synthesis of 3-Bromo-4-chlorothiophene relies on a synergistic approach that combines predictive chemistry with advanced analytical techniques. By anticipating the formation of isomeric and over-halogenated impurities, researchers can develop targeted analytical methods for their detection and identification.

GC-MS serves as a powerful initial screening tool, providing valuable information on the volatility and mass of the byproducts. However, for unambiguous structural confirmation, particularly for distinguishing between isomers, NMR spectroscopy is essential. HPLC provides a complementary separation technique, especially for less volatile impurities, and can be used for purification.

By integrating these techniques into a comprehensive analytical workflow, researchers, scientists, and drug development professionals can ensure the quality and purity of 3-Bromo-4-chlorothiophene, a critical step in the development of safe and effective new products.

References

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• Google Patents. (2018). Preparation method of 3-bromothiophene. CN108929306B.
• Google Patents. (2015). Method for producing 3-bromothiophene by reducing 2,3,5-three bromine thiophene by using acid-metal system. CN104529997A.

• Gomha, S. M., et al. (2017). Synthesis and Functionalization of 3-Bromo-2-(2-chlorovinyl)benzothiophenes as Molecular Tools. RSC Advances, 7(68), 42767-42774. [Link]

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A Comparative Guide to the Electrochemical Properties of Polymers from 3-Bromo-4-chlorothiophene

For Researchers, Scientists, and Drug Development Professionals

In the dynamic field of conductive polymers, the strategic selection of monomeric building blocks is paramount to tailoring the electrochemical properties of the resulting materials for specific applications, ranging from advanced biosensors to organic electronics. This guide provides a comprehensive comparison of the electrochemical properties of polymers derived from 3-bromo-4-chlorothiophene, a halogenated thiophene monomer, with other prominent conductive polymers. We will delve into the underlying principles that govern their performance, supported by experimental data and detailed protocols to empower researchers in their quest for next-generation functional materials.

Introduction: The Intrigue of Halogenated Polythiophenes

Polythiophenes, a class of conjugated polymers, have long been a cornerstone of organic electronics due to their excellent charge transport properties and environmental stability.[1] The introduction of halogen substituents onto the thiophene ring offers a powerful tool to fine-tune the electronic and electrochemical characteristics of the resulting polymers. Halogens, being electronegative, can significantly influence the polymer's highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels, thereby altering its band gap, redox potentials, and ultimately, its performance in electronic devices.[2]

The monomer, 3-bromo-4-chlorothiophene, presents a unique case of di-halogenation with two different halogens at the 3 and 4 positions of the thiophene ring. This specific substitution pattern is expected to influence the polymer's regiochemistry and electronic properties in a distinct manner compared to mono-halogenated or symmetrically di-halogenated counterparts. This guide will explore these nuances and provide a comparative analysis against well-established conductive polymers.

Comparative Analysis of Electrochemical Properties

To provide a clear and objective comparison, we will evaluate the electrochemical properties of poly(3-bromo-4-chlorothiophene) in the context of other widely used conductive polymers: poly(3-bromothiophene), poly(3-hexylthiophene) (P3HT), and poly(3,4-ethylenedioxythiophene) (PEDOT).

Polymer	HOMO Level (eV)	LUMO Level (eV)	Electrochemical Band Gap (eV)	Conductivity (S/cm)	Key Features
Poly(3-bromo-4-chlorothiophene)	Estimated ~ -5.3 to -5.5	Estimated ~ -3.2 to -3.4	Estimated ~ 2.1 - 2.3	Expected to be moderate	Potentially enhanced stability due to halogenation.
Poly(3-bromothiophene)	-5.18[1]	-3.19[1]	1.99[1]	0.8[1]	Good electrical properties and serves as a close analogue.
Poly(3-hexylthiophene) (P3HT)	~ -5.0[3]	~ -3.0[3]	~ 2.0[3]	10⁻³ to 10¹	Excellent processability and widely studied.[4]
Poly(3,4-ethylenedioxythiophene) (PEDOT)	~ -5.1	~ -3.5	~ 1.6	10² to 10³	High conductivity and transparency in its doped state.[5]

Note: The values for poly(3-bromo-4-chlorothiophene) are estimations based on the influence of halogen substituents on polythiophene backbones, as direct experimental data is limited.

Expert Insights: The presence of both bromine and chlorine in poly(3-bromo-4-chlorothiophene) is anticipated to lower both the HOMO and LUMO energy levels compared to P3HT. This can lead to improved air stability, as the HOMO level is less susceptible to oxidation. However, the increased steric hindrance from the two halogen atoms might disrupt the planarity of the polymer backbone, potentially leading to a wider band gap and lower conductivity compared to a more regioregular polymer like P3HT.[6] The comparison with poly(3-bromothiophene) is particularly insightful, as it allows for the isolation of the effect of the additional chlorine substituent.

Visualizing the Polymerization Process

The synthesis of these polymers can be achieved through either electrochemical or chemical oxidative polymerization. The following diagram illustrates the general mechanism of electropolymerization.

Caption: General mechanism of electropolymerization of thiophene monomers.

Experimental Protocols

PART 1: Synthesis of Poly(3-bromo-4-chlorothiophene)

This section provides a detailed protocol for the synthesis of poly(3-bromo-4-chlorothiophene) via chemical oxidative polymerization, a method known for its scalability and control over polymer properties.[7]

Materials:

• 3-bromo-4-chlorothiophene (monomer)

• Anhydrous iron(III) chloride (FeCl₃) (oxidant)[4]

• Anhydrous chloroform (solvent)[4]

• Methanol (for washing)[4]

Procedure:

• In a nitrogen-purged flask, dissolve a specific molar ratio of anhydrous FeCl₃ in anhydrous chloroform under constant stirring. The choice of molar ratio between the oxidant and monomer is crucial for controlling the molecular weight and yield of the polymer.[4]

• Slowly add a solution of 3-bromo-4-chlorothiophene in anhydrous chloroform to the FeCl₃ solution at room temperature. The slow addition helps to control the polymerization rate and dissipate the heat generated during the exothermic reaction.

• Continue stirring the reaction mixture for 24 hours under a nitrogen atmosphere to ensure complete polymerization.

• Precipitate the polymer by pouring the reaction mixture into an excess of methanol.

• Filter the precipitated polymer and wash it thoroughly with methanol to remove any unreacted monomer, oxidant, and oligomers.

• Dry the polymer under vacuum to obtain the final product.

PART 2: Electrochemical Characterization

This section outlines the key electrochemical techniques used to evaluate the properties of the synthesized polymer.

A. Cyclic Voltammetry (CV)

Cyclic voltammetry is a fundamental technique to determine the redox behavior, including the oxidation and reduction potentials, of the polymer.

Experimental Workflow:

Caption: Workflow for cyclic voltammetry analysis of conductive polymers.

B. Spectroelectrochemistry

This technique combines UV-Vis spectroscopy with electrochemistry to monitor the changes in the polymer's electronic absorption spectrum as a function of the applied potential. This provides valuable information about the formation of charge carriers (polarons and bipolarons) and the optical band gap.[8]

Procedure:

• The electrochemical cell is placed in the light path of a UV-Vis spectrophotometer.

• A series of potentials are applied to the polymer film, and the corresponding absorption spectra are recorded at each potential.

• The changes in the absorption bands corresponding to the neutral polymer and the charged species are analyzed to determine the optical band gap and study the doping process.

C. Conductivity Measurement

The four-point probe method is a standard technique for measuring the electrical conductivity of thin polymer films.[9]

Procedure:

• A thin film of the polymer is deposited on an insulating substrate.

• A four-point probe head, consisting of four equally spaced electrodes, is brought into contact with the film.

• A constant current is passed through the two outer probes, and the voltage is measured between the two inner probes.

• The sheet resistance is calculated from the measured current and voltage, and the conductivity is then determined by taking into account the film thickness.

Conclusion and Future Directions

The exploration of polymers derived from 3-bromo-4-chlorothiophene opens up new avenues for the design of conductive materials with tailored electrochemical properties. While direct experimental data remains limited, the comparative analysis with well-known polythiophenes provides a solid foundation for understanding their potential. The halogen substitution is expected to enhance stability, a critical factor for the longevity and reliability of organic electronic devices.

Future research should focus on the systematic synthesis and characterization of poly(3-bromo-4-chlorothiophene) to validate the estimated properties and to fully elucidate the structure-property relationships. Investigating the effect of polymerization conditions on the polymer's regioregularity and its impact on electrochemical performance will be crucial. Furthermore, exploring the potential of this polymer in various applications, such as sensors, electrochromic devices, and as a component in organic photovoltaics, will undoubtedly contribute to the advancement of the field.

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A Prospective Analysis: Performance of 3-Bromo-4-chlorothiophene-based OFETs in the Landscape of Thiophene-Based Organic Electronics

Introduction: The Enduring Promise of Thiophene-Based Organic Field-Effect Transistors

Organic Field-Effect Transistors (OFETs) are at the forefront of next-generation electronics, promising flexible, large-area, and low-cost alternatives to traditional silicon-based devices.[1] Within the diverse family of organic semiconductors, thiophene derivatives have emerged as a particularly promising class of materials due to their excellent charge transport properties and environmental stability.[2] The electronic characteristics of thiophene-based materials can be meticulously tuned through synthetic modification, allowing for the rational design of high-performance semiconductors. This guide provides a comparative analysis of the prospective performance of OFETs based on 3-Bromo-4-chlorothiophene against well-established and high-performing thiophene-based materials, namely poly(3-hexylthiophene) (P3HT) and pentacene. While direct experimental data for 3-Bromo-4-chlorothiophene-based OFETs is not yet prevalent in the literature, this guide will leverage established structure-property relationships and the known effects of halogenation on organic semiconductors to provide a scientifically grounded prospective analysis for researchers and professionals in the field.

The Role of Halogenation in Thiophene Semiconductors: A Mechanistic Overview

The introduction of halogen atoms onto the thiophene backbone is a powerful strategy for modulating the electronic properties and solid-state packing of the resulting semiconductor.[3][4] The high electronegativity of halogens, such as bromine and chlorine, leads to a significant inductive effect, which can profoundly influence the molecular orbital energy levels. Specifically, halogenation tends to lower the energy of both the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[5][6]

The lowering of the LUMO level is particularly advantageous for n-type or ambipolar OFETs as it can facilitate electron injection from common high work function electrodes like gold.[5] Furthermore, halogenation can enhance intermolecular interactions through halogen bonding, which can promote more ordered molecular packing in the solid state.[7] This improved organization is a critical factor in achieving high charge carrier mobility, as it facilitates efficient charge hopping between adjacent molecules.

Comparative Performance Analysis: A Prospective Look at 3-Bromo-4-chlorothiophene

To provide a clear comparison, we will examine key performance metrics for OFETs: charge carrier mobility (μ), on/off current ratio (Ion/Ioff), threshold voltage (Vth), and operational stability.

Established Benchmarks: P3HT and Pentacene

Poly(3-hexylthiophene) (P3HT) is a widely studied p-type polymer semiconductor known for its solution processability and good performance. Pentacene, a small molecule semiconductor, is a benchmark for high-performance p-type OFETs, often exhibiting high charge carrier mobilities.

Organic Semiconductor	Charge Carrier Mobility (μ) [cm²/Vs]	On/Off Ratio (Ion/Ioff)	Threshold Voltage (Vth) [V]	Processing
Poly(3-hexylthiophene) (P3HT)	0.01 - 0.1	10⁵ - 10⁷	-10 to -30	Solution-processed
Pentacene	0.1 - 2.0	10⁶ - 10⁸	-20 to -40	Vacuum-deposited

Table 1: Typical performance parameters for P3HT and Pentacene-based OFETs. Note that these values can vary significantly depending on device architecture, fabrication conditions, and measurement protocols.

Prospective Performance of 3-Bromo-4-chlorothiophene-based OFETs

Based on the known effects of halogenation, we can project the potential performance characteristics of OFETs utilizing 3-Bromo-4-chlorothiophene as the active layer. The presence of both bromine and chlorine is expected to significantly lower the LUMO energy level, potentially more so than single halogenation. This could lead to improved electron injection and transport, making 3-Bromo-4-chlorothiophene a candidate for n-type or ambipolar behavior.

The combined steric and electronic effects of the two different halogens may also influence the molecular packing. While precise prediction is challenging without experimental data, the potential for strong intermolecular interactions through both Br···S and Cl···S contacts could lead to a well-ordered crystalline structure, which is conducive to high charge mobility.

Organic Semiconductor	Projected Charge Carrier Mobility (μ) [cm²/Vs]	Projected On/Off Ratio (Ion/Ioff)	Projected Threshold Voltage (Vth) [V]	Projected Polarity
3-Bromo-4-chlorothiophene	0.05 - 0.5	10⁵ - 10⁷	0 to +20 (for n-type)	Potentially n-type or Ambipolar

Table 2: Prospective performance parameters for 3-Bromo-4-chlorothiophene-based OFETs based on theoretical considerations.

Causality behind the Projections:

• Mobility: The projected mobility range is based on the expectation that halogenation will induce favorable molecular packing. However, the presence of two different halogens could also introduce some disorder, hence the broader projected range compared to highly ordered pentacene.

• On/Off Ratio: The on/off ratio is anticipated to be comparable to other high-performance thiophenes, assuming a low off-current can be achieved. The lowered HOMO level due to halogenation could help in suppressing hole injection in the off-state of an n-type device.

• Threshold Voltage: A positive threshold voltage is projected for potential n-type operation, which is desirable for low-power applications. The exact value will depend on the dielectric interface and trap states.

• Polarity: The strong electron-withdrawing nature of both bromine and chlorine makes n-type or ambipolar behavior a strong possibility.[5]

Experimental Protocols

To validate the projected performance of 3-Bromo-4-chlorothiophene-based OFETs, the following experimental protocols are recommended.

OFET Fabrication: Bottom-Gate, Top-Contact Architecture

This architecture is a common and reliable platform for evaluating new organic semiconductors.

Step-by-Step Methodology:

• Substrate Cleaning:

  • Begin with heavily n-doped silicon wafers with a 300 nm thermally grown silicon dioxide (SiO₂) layer, which will serve as the gate electrode and gate dielectric, respectively.

  • Sonication of the substrates sequentially in deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with an oxygen plasma or a piranha solution to create a hydrophilic surface.

• Dielectric Surface Modification (Optional but Recommended):

  • To improve the interface between the dielectric and the organic semiconductor, a self-assembled monolayer (SAM) can be applied. For p-type enhancement, octadecyltrichlorosilane (OTS) is commonly used. For n-type enhancement, hexamethyldisilazane (HMDS) or other suitable SAMs can be employed.

  • The SAM is typically deposited from a solution or vapor phase.

• Organic Semiconductor Deposition:

  • Solution Shearing or Spin Coating: Dissolve 3-Bromo-4-chlorothiophene in a suitable organic solvent (e.g., chloroform, chlorobenzene). The concentration will need to be optimized (typically 5-10 mg/mL).

  • Deposit the solution onto the substrate using a spin coater or a solution shearing setup to form a thin film.

  • Thermal Evaporation: For small molecules, thermal evaporation under high vacuum (<10⁻⁶ Torr) is an alternative method to achieve highly ordered films. The substrate temperature during deposition is a critical parameter to control film morphology.

• Source and Drain Electrode Deposition:

  • Deposit 50 nm of gold (Au) through a shadow mask to define the source and drain electrodes. The channel length (L) and width (W) are defined by the mask dimensions (e.g., L = 50 µm, W = 1000 µm).

OFET Characterization

Electrical characterization should be performed in an inert atmosphere (e.g., a nitrogen-filled glovebox) to minimize the effects of oxygen and moisture.

Step-by-Step Methodology:

• Connect the Device: Use a semiconductor parameter analyzer to connect to the gate, source, and drain electrodes of the OFET.

• Obtain Output Characteristics:

  • Sweep the drain-source voltage (Vds) from 0 to -60 V (for p-type) or 0 to +60 V (for n-type) at various constant gate-source voltages (Vgs).

• Obtain Transfer Characteristics:

  • Sweep the gate-source voltage (Vgs) from +20 to -60 V (for p-type) or -20 to +60 V (for n-type) at a constant high drain-source voltage (Vds) (e.g., -60 V or +60 V).

Parameter Extraction:

• Charge Carrier Mobility (μ): Calculated from the saturation regime of the transfer curve using the following equation: Ids = (W/2L) * μ * Ci * (Vgs - Vth)² where Ids is the drain-source current, Ci is the capacitance per unit area of the gate dielectric.

• On/Off Ratio (Ion/Ioff): The ratio of the maximum to the minimum drain current in the transfer curve.

• Threshold Voltage (Vth): Extracted from the x-intercept of the linear fit of the square root of Ids versus Vgs.

Visualizing the Concepts

Molecular Structures

Caption: Molecular structures of the compared thiophene-based semiconductors.

OFET Device Architecture

Caption: Schematic of a bottom-gate, top-contact OFET architecture.

Experimental Workflow

Caption: A streamlined workflow for OFET fabrication and characterization.

Conclusion and Future Outlook

While this guide presents a prospective analysis, the theoretical grounding suggests that 3-Bromo-4-chlorothiophene is a promising candidate for high-performance OFETs, potentially exhibiting n-type or ambipolar characteristics. The dual halogenation strategy offers a compelling avenue for tuning the electronic properties and molecular organization of thiophene-based semiconductors. The true potential of this material, however, can only be unlocked through rigorous experimental investigation. The provided protocols offer a clear roadmap for researchers to synthesize, fabricate, and characterize OFETs based on 3-Bromo-4-chlorothiophene. Future work should focus on a systematic study of the structure-property relationships in di-halogenated thiophenes, exploring the effects of different halogen combinations and substitution patterns on device performance. Such studies will undoubtedly contribute to the rational design of next-generation organic semiconductors for a wide array of electronic applications.

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The Halogen Advantage: A Comparative Guide to the Biological Activity of Thiophene Derivatives Based on Halogen Position

For Researchers, Scientists, and Drug Development Professionals

The thiophene ring, a sulfur-containing five-membered aromatic heterocycle, is a cornerstone in medicinal chemistry, forming the structural core of numerous approved drugs.[1] Its ability to act as a bioisostere for a phenyl ring, coupled with its unique electronic properties, makes it a privileged scaffold in drug design.[1] The introduction of halogen atoms to the thiophene ring is a common strategy to modulate the physicochemical and pharmacokinetic properties of these derivatives, often leading to enhanced biological activity. This guide provides a comparative analysis of the biological activity of halogenated thiophene derivatives, with a specific focus on how the position of the halogen substituent—primarily at the C2 versus C3 position—influences their therapeutic potential.

Understanding the Thiophene Scaffold and the Impact of Halogenation

The thiophene ring is an electron-rich aromatic system. Electrophilic substitution, such as halogenation, preferentially occurs at the C2 (α) position due to the greater stabilization of the intermediate carbocation compared to substitution at the C3 (β) position.[2] The position of the halogen atom significantly impacts the molecule's electronic distribution, lipophilicity, and steric profile, which in turn dictates its interaction with biological targets.

This guide will delve into three key areas of biological activity for halogenated thiophene derivatives: antimicrobial, anticancer, and anti-inflammatory, providing experimental data and detailed protocols for their evaluation.

Antimicrobial Activity: A Clear Positional Effect

The position of the halogen on the thiophene ring has a demonstrable impact on the antimicrobial properties of the resulting derivatives.

Comparative Analysis of Halogenated Thiophene Derivatives

A study on a series of thiophene derivatives revealed that the position of a substituent on an attached phenyl ring, which can be considered analogous to direct substitution on the thiophene ring in terms of relative positioning, significantly influences antibacterial activity. For instance, a derivative with a substituent in the meta position (analogous to the 3-position of the thiophene ring) exhibited a lower Minimum Inhibitory Concentration (MIC) against Acinetobacter baumannii and Escherichia coli compared to the ortho and para isomers (analogous to the 2- and a more distant position, respectively).

Compound Analogue	Position of Substituent	MIC (µg/mL) vs. A. baumannii	MIC (µg/mL) vs. E. coli
Analogue 1	ortho (like C2)	32	64
Analogue 2	meta (like C3)	16	16
Analogue 3	para	>64	>64

This table is a representation of the data presented in a study on substituted thiophene derivatives to illustrate the effect of substituent position.

This data suggests that substitution at the 3-position of the thiophene ring can be more favorable for enhancing antibacterial activity against these Gram-negative bacteria. The exact reasoning for this is multifaceted and can be attributed to a combination of steric and electronic factors that influence how the molecule interacts with its bacterial target.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) via Broth Microdilution

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

Objective: To determine the lowest concentration of a halogenated thiophene derivative that inhibits the visible growth of a microorganism.

Materials:

• Test compounds (halogenated thiophene derivatives)

• Bacterial strains (e.g., E. coli ATCC 25922, S. aureus ATCC 29213)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microtiter plates

• Spectrophotometer or McFarland standards

• Incubator (35 ± 2 °C)

Procedure:

• Preparation of Bacterial Inoculum:

  • From a pure overnight culture, select 3-4 colonies and suspend them in sterile saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Test Compounds:

  • Prepare a stock solution of each thiophene derivative in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the compounds in MHB in the 96-well plate to achieve a range of concentrations.

• Inoculation:

  • Add the standardized bacterial inoculum to each well containing the diluted compounds.

  • Include a growth control well (inoculum in MHB without compound) and a sterility control well (MHB only).

• Incubation:

  • Incubate the plates at 35 ± 2 °C for 16-20 hours.

• Reading the Results:

  • The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) of the microorganism.

Anticancer Activity: A More Complex Relationship

Insights from Structure-Activity Relationship (SAR) Studies

SAR studies on various classes of anticancer compounds incorporating a thiophene ring suggest that:

• Substitution at the C2 and C5 positions is a common feature in many biologically active thiophene derivatives.

• The introduction of a halogen can enhance anticancer activity. For example, in a series of chalcone-based thiophene derivatives, a 5-chlorothiophene moiety was a key structural feature of compounds exhibiting potent cytotoxicity against colorectal cancer cells.

• The electronic nature of the substituent is critical. Electron-withdrawing groups, such as halogens, can influence the molecule's ability to interact with biological targets like enzymes or receptors involved in cancer cell proliferation.

While we cannot definitively conclude whether a halogen at the C2 or C3 position is universally better for anticancer activity without direct comparative data, the prevalence of 2,5-disubstituted thiophenes in active compounds suggests that substitution at the C2 position is a well-tolerated and often beneficial modification.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability and proliferation.

Objective: To determine the cytotoxic effect of halogenated thiophene derivatives on cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for cervical cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Sterile 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the adherent cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well.

  • Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the halogenated thiophene derivatives in cell culture medium.

  • Replace the medium in the wells with the medium containing the test compounds at various concentrations.

  • Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds).

  • Incubate for 24, 48, or 72 hours.

• MTT Addition:

  • After the incubation period, add 10-20 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37 °C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Solubilization:

  • Carefully remove the medium and add 100-200 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.

Anti-inflammatory Activity: Targeting Key Enzymes

Thiophene derivatives have been investigated as anti-inflammatory agents, often targeting enzymes like cyclooxygenase (COX).[3] The position of substituents, including halogens, can influence the potency and selectivity of these compounds.

Influence of Halogen Position on COX Inhibition

While direct comparative studies of simple 2- vs. 3-halothiophenes as COX inhibitors are scarce, the broader literature on thiophene-based anti-inflammatory agents provides some clues. For instance, the commercially available anti-inflammatory drug tiaprofenic acid features a benzoyl group at the 5-position of the thiophene ring. In general, for many classes of COX inhibitors, the spatial arrangement of substituents is critical for fitting into the active site of the enzyme. A halogen at the C2 or C3 position would orient other parts of the molecule differently within the enzyme's binding pocket, potentially affecting its inhibitory activity.

A study on 2-chlorothiophene showed that it possesses significant peripheral analgesic activity, which is often linked to anti-inflammatory mechanisms.[2] This suggests that halogenation at the C2 position can be a favorable modification for achieving anti-inflammatory effects.

Experimental Protocol: In Vitro COX Inhibition Assay (ELISA-based)

This protocol describes a method to measure the inhibition of COX-1 and COX-2 enzymes by quantifying the production of prostaglandin E2 (PGE2) using an ELISA.

Objective: To determine the in vitro inhibitory activity of halogenated thiophene derivatives against COX-1 and COX-2 enzymes.

Materials:

• Purified COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• PGE2 ELISA kit

• Test compounds (halogenated thiophene derivatives)

• Assay buffer

• 96-well plates

• Microplate reader

Procedure:

• Enzyme Reaction:

  • In a 96-well plate, add the assay buffer, the COX enzyme (either COX-1 or COX-2), and the test compound at various concentrations.

  • Pre-incubate the mixture to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding arachidonic acid.

  • Incubate for a specified time to allow for the production of prostaglandins.

• Stopping the Reaction:

  • Stop the enzymatic reaction by adding a suitable reagent (e.g., a solution of a reducing agent like stannous chloride).

• PGE2 Quantification (ELISA):

  • Use the reaction mixture as the sample in a competitive PGE2 ELISA kit.

  • Follow the manufacturer's instructions for the ELISA, which typically involves:

    • Adding the samples and standards to a plate pre-coated with a capture antibody.

    • Adding a PGE2-horseradish peroxidase (HRP) conjugate.

    • Incubating to allow for competitive binding.

    • Washing the plate to remove unbound reagents.

    • Adding a substrate for the HRP enzyme to produce a colorimetric signal.

• Data Analysis:

  • Measure the absorbance at the appropriate wavelength.

  • The intensity of the color is inversely proportional to the amount of PGE2 in the sample.

  • Calculate the percent inhibition of COX activity for each compound concentration and determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Visualizing the Concepts

To better understand the structure and evaluation of these compounds, the following diagrams are provided.

Caption: Workflow for the biological evaluation of halogenated thiophene derivatives.

Caption: Numbering of the thiophene ring, indicating the α and β positions.

Conclusion and Future Directions

The position of a halogen atom on the thiophene ring is a critical determinant of its biological activity. While the available data strongly suggests a positional effect on antimicrobial properties, with substitution at the 3-position appearing favorable in some cases, the influence on anticancer and anti-inflammatory activities is less clearly defined and appears to be highly dependent on the overall molecular structure.

The lack of direct comparative studies for anticancer and anti-inflammatory activities of simple positional isomers of halogenated thiophenes highlights a gap in the current research landscape. Future studies should focus on the systematic synthesis and evaluation of these isomers to provide a clearer understanding of the structure-activity relationships and to guide the rational design of more potent and selective therapeutic agents. The detailed experimental protocols provided in this guide offer a framework for conducting such valuable research.

References

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. (n.d.). National Center for Biotechnology Information. Retrieved January 21, 2026, from [Link]

• Preclinical screening of a novel compound, 2-chlorothiophene for analgesic activity in swiss albino mice. (n.d.). International Journal of Basic & Clinical Pharmacology. Retrieved January 21, 2026, from [Link]

• Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. (2021). National Center for Biotechnology Information. Retrieved January 21, 2026, from [Link]

Sources

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• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 3-Bromo-4-chlorothiophene: A Comprehensive Guide for Laboratory Professionals

For the modern researcher, navigating the complexities of chemical synthesis and drug development extends beyond the bench. A foundational pillar of responsible science is the safe and compliant management of chemical waste. This guide provides a detailed protocol for the proper disposal of 3-Bromo-4-chlorothiophene, a halogenated heterocyclic compound frequently utilized in organic synthesis. Adherence to these procedures is paramount to ensuring personnel safety, environmental protection, and regulatory compliance.

The principles outlined herein are grounded in established safety protocols for handling halogenated organic compounds. Given the specific hazard profile of 3-Bromo-4-chlorothiophene, this guide will equip you with the necessary knowledge to manage its waste stream confidently and safely.

Understanding the Hazard Profile of 3-Bromo-4-chlorothiophene

Before any handling or disposal, a thorough understanding of the associated risks is essential. 3-Bromo-4-chlorothiophene is classified as a hazardous substance with the following primary concerns[1]:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled[1][2].

• Irritant: Causes skin and serious eye irritation[1][2][3].

• Respiratory Irritation: May cause respiratory irritation[1][2][3].

These hazards necessitate a stringent approach to both its use in experimental work and the subsequent management of its waste.

Key Chemical and Physical Properties

A summary of the key properties of 3-Bromo-4-chlorothiophene is provided below for quick reference.

Property	Value	Source
Molecular Formula	C₄H₂BrClS	[1]
Molecular Weight	197.48 g/mol	[1]
Appearance	Not specified, likely a liquid or low-melting solid
GHS Hazard Statements	H302, H312, H315, H319, H332, H335	[1]

The Cardinal Rule: Segregation of Halogenated Organic Waste

The cornerstone of proper chemical waste management is meticulous segregation. 3-Bromo-4-chlorothiophene, containing both bromine and chlorine, falls squarely into the category of halogenated organic waste [4][5][6].

Causality: Halogenated and non-halogenated organic wastes are treated differently in the disposal process. Halogenated compounds require high-temperature incineration with specialized flue gas scrubbing to neutralize the resulting acidic gases (such as HCl and HBr)[7]. Mixing halogenated waste with non-halogenated solvents contaminates the entire volume, significantly increasing disposal costs and environmental impact[6][8].

Waste Segregation Workflow

The following diagram illustrates the critical decision-making process for segregating laboratory chemical waste.

Sources

• 1. 3-Bromo-4-chlorothiophene | C4H2BrClS | CID 12356512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Bromo-2-chlorothiophene | C4H2BrClS | CID 2724558 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. downloads.ossila.com [downloads.ossila.com]
• 4. bucknell.edu [bucknell.edu]
• 5. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 6. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 7. chemicalbook.com [chemicalbook.com]
• 8. 7.2 Organic Solvents [ehs.cornell.edu]

Navigating the Synthesis Landscape: A Guide to Safely Handling 3-Bromo-4-chlorothiophene

For Immediate Action: In Case of Exposure or Spill

Exposure Type	Immediate Response
Skin Contact	Immediately flush skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. Seek immediate medical attention.
Eye Contact	Immediately flush eyes with gently flowing water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the exposed individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.
Spill	Evacuate the area. Wear appropriate personal protective equipment (see below). Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal. Ventilate the area thoroughly.

Understanding the Hazard Profile of 3-Bromo-4-chlorothiophene

3-Bromo-4-chlorothiophene is a halogenated heterocyclic compound that serves as a valuable building block in organic synthesis. However, its utility is matched by a significant hazard profile that demands respect and meticulous handling. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), 3-Bromo-4-chlorothiophene is classified with the following hazards[1]:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.

• Skin Irritation: Causes skin irritation.

• Eye Irritation: Causes serious eye irritation.

• Respiratory Irritation: May cause respiratory irritation.

The Cornerstone of Safety: Personal Protective Equipment (PPE)

A multi-layered approach to PPE is non-negotiable when working with 3-Bromo-4-chlorothiophene. The following table outlines the minimum required PPE, with the rationale rooted in preventing contact and inhalation.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile gloves. Nitrile gloves offer good resistance to a range of chemicals. Given the skin toxicity and irritant nature of halogenated thiophenes, double-gloving provides an extra layer of protection against potential tears or permeation.[4][5][6]	To prevent skin contact, which can cause irritation and systemic toxicity.
Eye and Face Protection	Chemical splash goggles and a full-face shield. Standard safety glasses are insufficient. Chemical splash goggles provide a seal around the eyes, and a face shield protects the rest of the face from splashes.[2][7][8]	To prevent contact with the eyes, which can cause serious irritation.
Body Protection	A flame-resistant laboratory coat and a chemical-resistant apron. The lab coat should be kept fully fastened.	To protect the body from splashes and spills.
Respiratory Protection	All work must be conducted in a certified chemical fume hood. If a fume hood is not available or its efficacy is compromised, a NIOSH-approved respirator with an organic vapor cartridge is mandatory.	To prevent the inhalation of harmful vapors, which can cause respiratory irritation and systemic toxicity.

Operational Blueprint: From Receipt to Disposal

A safe experimental workflow is a proactive defense against exposure. The following procedural steps are designed to minimize risk at every stage of handling 3-Bromo-4-chlorothiophene.

Pre-Experiment Preparation and Engineering Controls

• Fume Hood Certification: Verify that the chemical fume hood has been certified within the last year and is functioning correctly.

• Designated Work Area: Clearly demarcate the area within the fume hood where the experiment will take place to contain any potential spills.

• Gather Materials: Have all necessary reagents, solvents, and equipment within the fume hood before introducing the 3-Bromo-4-chlorothiophene to minimize movement and the potential for accidents.

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and unobstructed[8].

Step-by-Step Handling Protocol

• Donning PPE: Before handling the chemical, put on all required PPE as outlined in the table above.

• Weighing and Transfer:

  • Conduct all weighing and transfer operations within the designated area of the fume hood.

  • Use a tared, sealed container for weighing to prevent contamination of the balance.

  • Slowly and carefully transfer the chemical to the reaction vessel to avoid generating dust or splashes.

• During the Reaction:

  • Keep the sash of the fume hood at the lowest possible height that still allows for comfortable work.

  • Continuously monitor the reaction for any signs of an uncontrolled exothermic event or pressure buildup.

• Post-Experiment Decontamination:

  • Decontaminate all glassware and equipment that came into contact with 3-Bromo-4-chlorothiophene. A suitable solvent wash followed by a detergent wash is recommended.

  • Wipe down the work surface within the fume hood with an appropriate decontaminating solution.

Waste Management and Disposal

Proper disposal is a critical final step in the safe handling of 3-Bromo-4-chlorothiophene. Improper disposal can lead to environmental contamination and pose a risk to others.

• Waste Segregation: All waste contaminated with 3-Bromo-4-chlorothiophene, including disposable gloves, absorbent materials from spills, and contaminated solvents, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Disposal Method: The primary recommended method for the disposal of 3-Bromo-4-chlorothiophene and its associated waste is through a licensed chemical destruction plant or controlled incineration with flue gas scrubbing[7]. Do not dispose of this chemical down the drain or in regular trash.

• Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed containers can then be disposed of according to institutional guidelines, which may include puncturing to prevent reuse[7].

Visualizing the Workflow

To further clarify the safety procedures, the following diagrams illustrate the decision-making process for PPE selection and the step-by-step protocol for handling a chemical spill.

Caption: PPE selection workflow for handling 3-Bromo-4-chlorothiophene.

Sources

• 1. 3-Bromo-4-chlorothiophene | C4H2BrClS | CID 12356512 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. downloads.ossila.com [downloads.ossila.com]
• 4. glovesbyweb.com [glovesbyweb.com]
• 5. safety.fsu.edu [safety.fsu.edu]
• 6. safetyware.com [safetyware.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. fishersci.com [fishersci.com]